Miltefosine-d9

Core Science & Biosynthesis

Synthesis and Purification of Miltefosine-d9: A Definitive Technical Guide for Isotopic Labeling of Alkylphosphocholines

Executive Summary & Mechanistic Rationale

Miltefosine (hexadecylphosphocholine) is a prototypical alkylphosphocholine (APC) that has transitioned from an experimental antineoplastic agent to a first-line oral treatment for leishmaniasis. In contemporary pharmacological research, it is heavily utilized as a lipid raft modulator and a potent inhibitor of the1[1].

To conduct rigorous pharmacokinetic (PK) profiling, quantitative LC-MS/MS bioanalysis, and mechanistic tracking, researchers require the stable isotopologue Miltefosine-d9 ( C21​H37​D9​NO4​P ). By incorporating nine deuterium atoms on the trimethylammonium headgroup, Miltefosine-d9 provides a +9 Da mass shift, serving as an ideal internal standard that perfectly mimics the physicochemical properties of the unlabeled drug[2].

As a Senior Application Scientist, I have designed this whitepaper to move beyond basic synthetic recipes. Here, we deconstruct the causality behind the chemical transformations—specifically, why the dioxaphospholane route is superior to classical phosphorylation—and provide a self-validating protocol for the purification of this highly amphiphilic zwitterion.

Fig 1. Miltefosine-d9 intervention in the PI3K/Akt/mTOR signaling pathway.

Retrosynthetic Analysis & Route Selection

Historically, the synthesis of alkylphosphocholines relied on reacting a long-chain alcohol with phosphorus oxychloride ( POCl3​ ), followed by coupling with choline tosylate. This classical route is plagued by poor yields, complex hydrolysis side-reactions, and the formation of symmetrical dialkyl phosphate impurities.

To ensure high isotopic fidelity and yield, this guide adapts a modern, highly regioselective pathway originally developed for3[3]. The method utilizes 2-chloro-2-oxo-1,3,2-dioxaphospholane (COP) to form a cyclic phosphate triester intermediate.

The Chemical Causality: When the cyclic intermediate is exposed to trimethylamine-d9 ( N(CD3​)3​ ), the nucleophilic amine selectively attacks the CH2​ carbon of the dioxaphospholane ring rather than the harder phosphorus center. This regioselectivity is dictated by the Hard-Soft Acid-Base (HSAB) principle. The reaction is thermodynamically driven by the relief of the 5-membered ring strain, exclusively yielding the desired zwitterionic phosphocholine in a single, clean step without requiring subsequent deprotection.

Fig 2. Two-step synthetic workflow for Miltefosine-d9 via a cyclic phosphate intermediate.

Detailed Experimental Protocol

This protocol is engineered as a self-validating system; intermediate checks are built into the workflow to prevent the propagation of errors.

Step 1: Formation of the Cyclic Triester Intermediate

• Reagents: 1-Hexadecanol (1.0 eq), 2-chloro-2-oxo-1,3,2-dioxaphospholane (1.2 eq), Triethylamine (1.5 eq).

• Solvent: Anhydrous tert-Butyl methyl ether (TBME).

• Procedure:

  • Dissolve 1-hexadecanol and triethylamine in anhydrous TBME under an argon atmosphere. Cool the reaction flask to 0 °C.

  • Add 2-chloro-2-oxo-1,3,2-dioxaphospholane dropwise over 15 minutes. Causality: The low temperature suppresses premature polymerization of the highly reactive COP reagent.

  • Allow the mixture to warm to room temperature and stir for 2 hours. Triethylamine acts as an acid scavenger, precipitating as triethylammonium chloride ( Et3​N⋅HCl ), which drives the reaction forward.

  • Filter the white precipitate under inert gas. Evaporate the filtrate under reduced pressure to yield the crude cyclic intermediate.

• Self-Validation Check: The intermediate must be used immediately. Exposure to atmospheric moisture will cause hydrolytic ring-opening, yielding hexadecyl phosphate side products.

Step 2: Amination and Ring Opening

• Reagents: Cyclic intermediate (1.0 eq), Trimethylamine-d9 (anhydrous, 3.0 eq).

• Solvent: Anhydrous Acetonitrile ( CH3​CN ).

• Procedure:

  • Dissolve the freshly prepared cyclic intermediate in anhydrous acetonitrile in a heavy-walled pressure tube.

  • Introduce anhydrous trimethylamine-d9 (either condensed at -78 °C or added as a pre-calibrated anhydrous solution).

  • Seal the tube securely and heat the reaction to 65 °C for 24 hours[3]. Causality: Heating provides the activation energy required for the nucleophilic amine to break the C-O bond of the stable dioxaphospholane ring.

  • Cool the vessel to room temperature, carefully vent the pressure, and remove the volatiles under vacuum to obtain crude Miltefosine-d9.

Step 3: Purification of the Zwitterionic Lipid

Standard normal-phase silica chromatography fails for Miltefosine due to its amphiphilic, zwitterionic nature, which causes irreversible binding or severe streaking.

• Procedure:

  • Dissolve the crude residue in a minimal amount of a ternary solvent mixture: CH2​Cl2​/MeOH/H2​O (75:22:3 v/v/v).

  • Load onto a silica gel column conditioned with the same solvent. Causality: The inclusion of water and methanol creates a dynamic partition phase that shields the highly polar phosphocholine headgroup from the bare silica silanols, allowing for sharp elution bands[4].

  • Monitor fractions via TLC ( Rf​≈0.15 ). Visualize using iodine vapor or Dragendorff's reagent.

  • Pool the product-containing fractions, evaporate the solvent, and lyophilize from a water/tert-butanol mixture to yield pure Miltefosine-d9 as a hygroscopic white powder.

Analytical Validation & Quantitative Data

To guarantee the trustworthiness of the synthesized probe, the final product must be validated against the metrics outlined in Table 1. The absence of the prominent N-methyl proton signal in the 1H NMR spectrum is the definitive marker of successful >95% isotopic enrichment[2].

Table 1: Expected Analytical Characterization Profile of Miltefosine-d9

Analytical Parameter	Expected Value / Signature	Diagnostic Significance
Mass Spectrometry (ESI+)	m/z 417.6 [M+H]+	Confirms the +9 Da mass shift relative to unlabeled Miltefosine ( m/z 408.6).
1H NMR ( CDCl3​/CD3​OD )	δ 0.85 (t, 3H), 1.24 (m, 26H), 1.61 (m, 2H), 3.62 (m, 2H), 4.23 (m, 2H)	Complete absence of the massive singlet at δ 3.22 ( N−CH3​ ) confirms >99% deuterium incorporation on the headgroup[4].
31P NMR ( CDCl3​/CD3​OD )	δ -0.32 ppm	Confirms the phosphodiester linkage; distinguishes the final product from the cyclic precursor ( δ ~17 ppm)[4].
TLC ( Rf​ )	0.10 - 0.15	Validates successful conversion to the zwitterionic species using CH2​Cl2​/MeOH/H2​O (75:22:3)[4].

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An In-depth Technical Guide to the Physical and Chemical Properties of Miltefosine-d9

For Researchers, Scientists, and Drug Development Professionals

Introduction

Miltefosine-d9 is the deuterated analogue of Miltefosine, an alkylphosphocholine drug with a broad spectrum of activity, including antileishmanial, antifungal, and anticancer properties. As a stable isotope-labeled compound, Miltefosine-d9 serves as an invaluable tool in analytical and research settings, particularly as an internal standard for quantitative mass spectrometry-based assays of Miltefosine. Its near-identical physicochemical properties to the parent drug, coupled with its distinct mass, allow for precise and accurate quantification by correcting for variability in sample preparation and analysis. This guide provides a comprehensive overview of the core physical and chemical properties of Miltefosine-d9, along with detailed experimental protocols for its characterization, offering field-proven insights for its effective utilization in drug development and research.

Physicochemical Properties of Miltefosine-d9

Miltefosine-d9 is structurally identical to Miltefosine, with the exception of nine deuterium atoms replacing nine hydrogen atoms on the trimethylammonium ethyl group. This isotopic substitution results in a higher molecular weight while maintaining the same chemical reactivity and polarity.

Property	Value	Reference(s)
Chemical Name	hexadecyl 2-(trimethyl-d9-azaniumyl)ethyl phosphate
Molecular Formula	C21H37D9NO4P	[1][2][3][4]
Molecular Weight	416.62 g/mol	[1][3]
CAS Number	58066-85-6 (Unlabeled)	[1][2][3][4]
Appearance	White to off-white solid
Purity	>95%	[3][4]
Isotopic Enrichment	>95%	[3]
Solubility	Freely soluble in water and methanol.	[5]
Storage	Store at -20°C in a tightly closed container, protected from moisture.	[6]

Analytical Methodologies for Characterization

The robust characterization of Miltefosine-d9 is crucial for its effective use as an internal standard. The following sections detail the key analytical techniques and provide step-by-step protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for confirming the identity, structure, and isotopic labeling of Miltefosine-d9. Both Phosphorus-31 (³¹P) and Deuterium (²H) NMR are particularly informative.

Causality Behind Experimental Choices:

• ³¹P NMR is highly specific for phosphorus-containing compounds like Miltefosine-d9, providing a clean spectrum with a single peak, which is useful for identity confirmation and purity assessment.[7]

• ²H NMR directly observes the deuterium nuclei, confirming the location and extent of deuteration. This is essential for verifying the isotopic enrichment of the standard.[1][2][3][4]

• Sample Preparation: Dissolve approximately 5-10 mg of Miltefosine-d9 in a suitable deuterated solvent (e.g., Chloroform-d, Methanol-d4) in a 5 mm NMR tube.

• Instrument Parameters (Example for a 400 MHz spectrometer):

  • Spectrometer Frequency: 162 MHz for ³¹P.

  • Pulse Sequence: A standard single-pulse experiment with proton decoupling.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 128-256 scans, depending on the sample concentration.

  • Referencing: Use an external standard of 85% H₃PO₄.

• Data Analysis: Process the Free Induction Decay (FID) with an appropriate line broadening factor. The spectrum should exhibit a single peak for Miltefosine-d9. The chemical shift for the phosphorus in unlabeled Miltefosine is reported to be around δ 0.7 ppm in CDCl₃.[8]

• Sample Preparation: Dissolve a sufficient amount of Miltefosine-d9 in a non-deuterated solvent (e.g., H₂O, DMSO) to achieve a good signal-to-noise ratio.

• Instrument Parameters (Example for a 400 MHz spectrometer):

  • Spectrometer Frequency: 61.4 MHz for ²H.

  • Pulse Sequence: A standard single-pulse experiment.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 1-2 seconds.

  • Number of Scans: A higher number of scans (e.g., 1024 or more) may be required due to the lower gyromagnetic ratio of deuterium.

  • Referencing: The solvent peak can be used as a reference.

• Data Analysis: Process the FID to obtain the deuterium spectrum. The presence of a peak corresponding to the deuterated trimethylammonium group confirms the isotopic labeling. The integration of this peak relative to a known standard can be used for quantitative assessment of deuterium content.

Mass Spectrometry (MS)

Mass spectrometry is the cornerstone for the use of Miltefosine-d9 as an internal standard, allowing for its differentiation from the unlabeled analyte based on their mass-to-charge ratios (m/z).

Causality Behind Experimental Choices:

• Electrospray Ionization (ESI): ESI is a soft ionization technique well-suited for polar molecules like Miltefosine-d9, minimizing fragmentation during ionization and producing a prominent protonated molecular ion.[9][10]

• Tandem Mass Spectrometry (MS/MS): MS/MS provides high selectivity and sensitivity by monitoring specific fragmentation patterns (transitions) of the precursor ion, reducing background noise and matrix interference.[9][10]

This protocol is adapted from methods utilizing Miltefosine-d9 as an internal standard for the quantification of Miltefosine.[9][10][11]

• Sample Preparation (Solid Phase Extraction - SPE):

  • Condition a phenyl SPE cartridge with 1 mL of acetonitrile followed by 1 mL of 0.9 M aqueous acetic acid (pH 4.5).

  • Load the plasma sample (pre-spiked with a known concentration of Miltefosine-d9).

  • Wash the cartridge with 1 mL of methanol:water (1:1, v/v).

  • Elute the analyte and internal standard with two 0.75 mL aliquots of 0.1% (v/v) triethylamine in methanol.

  • Evaporate the eluate to dryness and reconstitute in the mobile phase.

• HPLC Separation:

  • Column: Gemini C18 (150 mm x 2.0 mm, 5 µm) or equivalent.[9][10]

  • Mobile Phase: Isocratic elution with 10 mM ammonia in 95% methanol (v/v).[12]

  • Flow Rate: 0.3 mL/min.[12]

  • Injection Volume: 10 µL.[11]

• Mass Spectrometry Detection (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Miltefosine: m/z 408.2 -> m/z 125.0[13]

    • Miltefosine-d9: m/z 417.3 -> m/z 134.1 (Note: The exact m/z may vary slightly based on instrumentation and specific deuteration pattern, a common transition for a d9 labeled choline head group is often monitored).

• Data Analysis: Quantify Miltefosine by calculating the peak area ratio of the analyte to the Miltefosine-d9 internal standard and comparing it to a calibration curve.

High-Performance Liquid Chromatography (HPLC)

HPLC is used to separate Miltefosine-d9 from other components in a sample and to assess its purity.

Causality Behind Experimental Choices:

• Reversed-Phase Chromatography: A C18 column is effective for retaining the long alkyl chain of Miltefosine-d9, allowing for good separation from more polar impurities.

• UV Detection: While Miltefosine-d9 lacks a strong chromophore, it can be detected at low UV wavelengths (e.g., 205-210 nm). However, this method may lack sensitivity and specificity.

• Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD): These are universal detectors that are more suitable for non-chromophoric compounds like Miltefosine-d9, providing a response that is more independent of the analyte's optical properties.

• Sample Preparation: Dissolve a known concentration of Miltefosine-d9 in the mobile phase.

• HPLC System:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A mixture of acetonitrile and a suitable buffer (e.g., phosphate buffer) with an ion-pairing agent if necessary. The exact composition should be optimized for the specific column and system.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 205 nm.

  • Injection Volume: 20 µL.

• Data Analysis: Assess the purity of Miltefosine-d9 by integrating the peak area of the main component and any impurities.

Stability and Storage

Proper storage and handling are critical to maintain the integrity of Miltefosine-d9.

• Storage: Miltefosine-d9 should be stored at -20°C in a tightly sealed container to protect it from moisture.[6] Unlabeled Miltefosine has been shown to be stable in human plasma for at least three freeze-thaw cycles and for at least 6 hours at ambient temperature.[14]

• Solution Stability: Aqueous solutions of Miltefosine are not recommended for storage for more than one day.[15] Stock solutions in organic solvents should be stored at -20°C.

Forced Degradation Studies

Forced degradation studies are essential to understand the degradation pathways and to develop stability-indicating analytical methods.

Causality Behind Experimental Choices:

• ICH Guidelines: The International Council for Harmonisation (ICH) guidelines provide a framework for stress testing of new drug substances and products, including hydrolysis, oxidation, and photolysis.[7]

• Preparation of Stock Solution: Prepare a stock solution of Miltefosine-d9 in a suitable solvent (e.g., methanol).

• Stress Conditions:

  • Acid Hydrolysis: Treat the stock solution with 0.1 M HCl at 60°C for a specified period (e.g., 2, 4, 8, 24 hours).

  • Base Hydrolysis: Treat the stock solution with 0.1 M NaOH at 60°C for a specified period.

  • Oxidative Degradation: Treat the stock solution with 3% H₂O₂ at room temperature for a specified period.

  • Thermal Degradation: Expose the solid drug substance to dry heat (e.g., 80°C) for a specified period.

  • Photolytic Degradation: Expose the drug solution to UV light (e.g., 254 nm) and visible light for a specified duration.

• Sample Analysis: Analyze the stressed samples by a stability-indicating HPLC method (e.g., HPLC-UV or HPLC-MS) to separate the parent drug from its degradation products.

• Data Analysis: Determine the percentage of degradation and identify the major degradation products.

Visualizations

Chemical Structure of Miltefosine-d9

Caption: Chemical structure of Miltefosine-d9.

Analytical Workflow for Quantification using Miltefosine-d9

Caption: A typical analytical workflow for the quantification of Miltefosine using Miltefosine-d9 as an internal standard.

References

• Miltefosine Stable Isotopes Product List. Clearsynth.

• Miltefosine-d9. Axios Research.

• SI130081: Miltefosine-d9. Sussex Research Laboratories Inc.

• Miltefosine-d9. Kaaris Lab.

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• Roseboom, I. C., Thijssen, B., Rosing, H., Alves, F., Mondal, D., Teunissen, M. B. M., Beijnen, J. H., & Dorlo, T. P. C. (2021). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. Diva-Portal.org.

• Kip, A., et al. (2016). Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. Antimicrobial Agents and Chemotherapy, 60(6), 3319-3326.

• Miltefosine Product Information. Cayman Chemical.

• A Comparative Guide to Analytical Method Validation Using Deuterated Internal Standards. Benchchem.

• Chemical structures of miltefosine and miltefosine-D4 (IS), including fragmentation patterns in brackets and the mass-over-charge (m/z) of the monitored product ions. ResearchGate.

• van der Meide, W. F., et al. (2015). Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 992, 53-58.

• The 31 P NMR (CDCl 3 , 162 MHz) spectra of an extract of Impavido Ò. ResearchGate.

• MILTEFOSINE Draft proposal for inclusion in The International Pharmacopoeia. (2022).

• Dorlo, T. P., Hillebrand, M. J., Rosing, H., Schellens, J. H., Beijnen, J. H., & de Vries, P. J. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography-tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 865(1-2), 55–62.

• Dorlo, T. P., Hillebrand, M. J., Rosing, H., Schellens, J. H., Beijnen, J. H., & de Vries, P. J. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry.

• Timko, L., et al. (2015). Synthesis of structural analogues of hexadecylphosphocholine and their antineoplastic, antimicrobial and amoebicidal activity. European Journal of Medicinal Chemistry, 93, 263-273.

• Jehangir, M. (2014). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Journal of Analytical & Bioanalytical Techniques, 5(5), 1-3.

• Roseboom, I. C., et al. (2021). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin. Diva-Portal.org.

• Integral Role of Water in the Solid-State Behavior of the Antileishmanial Drug Miltefosine. (2022). Crystal Growth & Design, 22(10), 5997-6004.

• Supporting Information - The Royal Society of Chemistry.

• Forced Degradation in HPLC Methods. Scribd.

• Synthesis of phosphinate analogues of the phospholipid anti-tumour agent hexadecylphosphocholine (miltefosine). ResearchGate.

• Eibl, H., & Engel, J. (1992). Synthesis of hexadecylphosphocholine (miltefosine). Progress in experimental tumor research, 34, 1–5.

• Ibáñez, M., et al. (2011). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MS(E) accurate-mass spectra. Rapid Communications in Mass Spectrometry, 25(17), 2490-2502.

• Al-Salahi, R., et al. (2015). Chemical and Bioassay Techniques to Authenticate Quality of the Anti-Leishmanial Drug Miltefosine. The American Journal of Tropical Medicine and Hygiene, 92(4), 819-826.

• Unger, C., et al. (1989). Hexadecylphosphocholine, a new ether lipid analogue. Studies on the antineoplastic activity in vitro and in vivo. Acta Oncologica, 28(2), 213-217.

• Scampicchio, M., et al. (2020). A promising 31P NMR-multivariate analysis approach for the identification of milk phosphorylated metabolites and for rapid authentication of milk samples. Foods, 9(1), 74.

• Multinuclear NMR Phosphorus-31. Anasazi Instruments.

• Kip, A., et al. (2016). Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. ResearchGate.

• Enhanced Standard Operating Procedures for 31P NMR-Based Metabolomics in Tissue Extracts. (2023). Metabolites, 13(9), 999.

• Ibáñez, M., et al. (2011). Fragmentation pathways of drugs of abuse and their metabolites based on QTOF MS/MS and MSE accurate-mass spectra. SciSpace.

• Feasibility of Deuterium Metabolic Magnetic Resonance Spectroscopy for the Investigation of Ischemia and Reperfusion in Rat Brain Slices Perfused Ex Vivo. (2023). Metabolites, 13(8), 929.

• de Vries, P. J., et al. (2006). Quantification of the response to miltefosine treatment for visceral leishmaniasis by QT-NASBA. Transactions of the Royal Society of Tropical Medicine and Hygiene, 100(12), 1183-1186.

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Miltefosine-d9 as a Stable Isotope-Labeled Internal Standard: Mechanisms, Methodologies, and Analytical Workflows in LC-MS/MS

Executive Summary

Miltefosine (hexadecylphosphocholine) is a landmark amphiphilic compound, originally developed as an antineoplastic agent and currently serving as the first-line oral treatment for visceral and cutaneous leishmaniasis[1]. Because its site of action is intracellular—specifically within the phagolysosomes of macrophages where Leishmania parasites reside—precise pharmacokinetic (PK) profiling in complex biological matrices (e.g., plasma, peripheral blood mononuclear cells [PBMCs], and skin tissue) is critical[2][3].

To achieve regulatory-grade quantification via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), the use of an internal standard (IS) is mandatory. While early assays utilized structural analogs like phenacetin or diazepam[1][4], these compounds fail to perfectly mimic the unique zwitterionic and surfactant-like properties of miltefosine. Enter Miltefosine-d9 , a stable isotope-labeled (SIL) analog. This whitepaper explores the physicochemical mechanism of Miltefosine-d9 as an IS, the biological context of the analyte, and provides a self-validating, step-by-step methodology for its implementation.

The Analytical Mechanism of Action: Why Miltefosine-d9?

In LC-MS/MS, the "mechanism of action" of an internal standard refers to its ability to dynamically correct for systemic variances during extraction, chromatography, and ionization. Miltefosine-d9 achieves this through absolute physicochemical parity with the target analyte, offset only by a +9 Da mass shift.

Overcoming the Matrix Effect (Ion Suppression)

Biological matrices contain endogenous phospholipids, salts, and proteins that co-elute with the analyte and compete for charge droplets in the Electrospray Ionization (ESI) source. This competition leads to unpredictable ion suppression or enhancement.

• The Causality of Co-elution: Because Miltefosine-d9 shares the exact lipophilic tail and polar headgroup as unlabeled miltefosine, it exhibits an identical chromatographic retention time. As both molecules enter the ESI source simultaneously, any matrix-induced ion suppression affects them proportionally. By quantifying the ratio of their peak areas rather than absolute abundance, the matrix effect is mathematically neutralized[3].

Isotopic Cross-Talk Prevention (D9 vs. D4)

While Miltefosine-d4 has been utilized in several studies[2][5], a +4 Da shift can be problematic in high-concentration PK samples. The natural isotopic envelope of unlabeled miltefosine (M+2, M+3, M+4) can bleed into the D4 detection channel, causing a false positive signal (isotopic cross-talk) that skews the calibration curve at the upper limit of quantification (ULOQ).

• The D9 Advantage: Miltefosine-d9 incorporates nine deuterium atoms on the N,N,N -trimethylammonium headgroup. This +9 Da shift places the IS completely outside the natural isotopic distribution of the analyte, ensuring a pristine signal-to-noise ratio and a wider dynamic linear range.

Workflow of Miltefosine-d9 as an internal standard for LC-MS/MS quantitation.

Mass Spectrometry & Fragmentation Mechanics

Miltefosine ( C21​H46​NO4​P ) lacks a chromophore, rendering UV detection nearly impossible at therapeutic concentrations[6]. Consequently, positive ion electrospray ionization (ESI+) coupled with Multiple Reaction Monitoring (MRM) is the standard[4][7].

During collision-induced dissociation (CID), the phosphocholine headgroup readily fragments. The unlabeled molecule yields a characteristic product ion at m/z 86.1, corresponding to the [CH2​=CHN(CH3​)3​]+ fragment[4]. Because the nine deuterium atoms in Miltefosine-d9 are localized on the trimethylammonium methyl groups, this specific fragment shifts by exactly +9 Da to m/z 95.1.

Table 1: Physicochemical Properties & MRM Transitions

Compound	Formula	Monoisotopic Mass	Precursor Ion [M+H]+	Product Ion	Collision Energy (CE)
Miltefosine	C21​H46​NO4​P	407.32 Da	m/z 408.3	m/z 86.1	25 eV
Miltefosine-d9	C21​H37​D9​NO4​P	416.37 Da	m/z 417.4	m/z 95.1	25 eV

Biological Mechanism of Action (The Clinical Context)

Understanding why we measure miltefosine dictates how we extract it. Miltefosine is highly lipophilic and accumulates extensively in cell membranes.

Biologically, miltefosine inhibits CTP-phosphocholine cytidylyltransferase (CCT), disrupting cellular lipid metabolism[8]. Furthermore, it acts as a potent inhibitor of the PI3K/Akt/mTOR survival pathway[8]. By suppressing Akt phosphorylation, it induces mitochondrial dysfunction and subsequent apoptosis in both cancer cells and Leishmania parasites[8]. Because the drug is membrane-bound, extraction protocols must utilize strong organic solvents to disrupt lipid bilayers and fully liberate the analyte.

Biological mechanism of action of Miltefosine in target cells.

Step-by-Step Experimental Protocol (Self-Validating System)

To ensure trustworthiness, this protocol is designed as a self-validating system . It incorporates built-in checks to instantly flag extraction failures or catastrophic matrix effects.

Phase 1: Sample Preparation & Extraction

Causality: Miltefosine binds tightly to plasma proteins (e.g., albumin). We utilize a high-ratio organic protein precipitation (PPT) to denature these proteins and solubilize the amphiphilic analyte[4].

• Aliquot: Transfer 50μL of biological matrix (plasma or PBMC lysate) into a 1.5 mL microcentrifuge tube.

• IS Spiking: Add 10μL of Miltefosine-d9 working solution ( 500ng/mL in 50:50 Methanol:Water) to all samples, including blanks and Quality Controls (QCs).

• Protein Precipitation: Add 200μL of ice-cold Acetonitrile:Methanol (9:1, v/v)[4].

• Vortex & Centrifuge: Vortex aggressively for 2 minutes to ensure complete membrane disruption. Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Supernatant Transfer: Transfer 150μL of the clear supernatant to an autosampler vial.

Phase 2: LC-MS/MS Conditions

Causality: Standard C18 columns often cause peak tailing for zwitterionic compounds. Using an alkaline mobile phase or a HILIC column ensures the phosphate group remains ionized, yielding sharp, symmetrical peaks[1][7].

• Column: Phenomenex Luna HILIC ( 150×4.6mm,3μm )[1] or equivalent.

• Mobile Phase: Isocratic elution using Methanol : 0.1% Formic Acid in Water (90:10, v/v)[1].

• Flow Rate: 0.8mL/min [1].

• Injection Volume: 5μL .

Phase 3: Self-Validating System Checks & Data Analysis

A run is only valid if it passes the following internal logic gates:

• System Suitability Test (SST): Before running samples, inject the Lower Limit of Quantification (LLOQ). The Signal-to-Noise (S/N) ratio must be ≥10 .

• IS Area Tracking (The Crucial Check): Calculate the mean peak area of Miltefosine-d9 across the entire batch. Rule: Every individual sample's IS area must fall within ±15% of the batch mean. If a sample's IS area drops by 40%, it indicates a localized matrix effect or extraction error. Do not use the ratio to blindly correct this; the sample must be re-extracted.

• Carryover Verification: Inject a double-blank (no analyte, no IS) immediately after the Upper Limit of Quantification (ULOQ). The analyte zone must show ≤20% of the LLOQ signal[5].

Table 2: Method Validation Acceptance Criteria (FDA/ICH M10 Guidelines)

Validation Parameter	Acceptance Criteria	Purpose in Assay Integrity
Linearity ( R2 )	≥0.995	Ensures proportional response across the dynamic range.
Intra/Inter-day Accuracy	±15% ( ±20% at LLOQ)	Confirms the IS successfully normalizes recovery variances[3].
Intra/Inter-day Precision	≤15% CV ( ≤20% at LLOQ)	Validates the reproducibility of the extraction and LC-MS/MS method[3].
Matrix Factor (IS Normalized)	0.85−1.15	Proves Miltefosine-d9 perfectly cancels out ion suppression[4].

Sources

• 1. Pharmacokinetics and bioavailability assessment of Miltefosine in rats using high performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. diva-portal.org [diva-portal.org]
• 4. latamjpharm.org [latamjpharm.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. file.medchemexpress.com [file.medchemexpress.com]

Miltefosine and Miltefosine-d9: Structural Properties, Mechanistic Pharmacology, and Bioanalytical Applications

Introduction: The Analytical Challenge of Alkylphosphocholines

Miltefosine (hexadecylphosphocholine) is a pioneering alkylphosphocholine derivative originally developed as an antineoplastic agent, which has since become the first oral treatment approved for visceral and cutaneous leishmaniasis 1[1]. Because miltefosine acts intracellularly within phagocytes—the physiological compartment where Leishmania parasites reside—precise quantification of the drug in complex biological matrices such as peripheral blood mononuclear cells (PBMCs), dried blood spots (DBS), and skin tissue is critical for target-site pharmacokinetic (PK) modeling 2[2].

However, quantifying a highly lipophilic, zwitterionic molecule presents severe bioanalytical challenges, primarily due to matrix-induced ion suppression during Electrospray Ionization (ESI). To establish a self-validating analytical system, the use of a stable isotopically labeled internal standard (SIL-IS) is mandatory. While miltefosine-d4 has been used historically, Miltefosine-d9 has emerged as the superior SIL-IS. By providing a +9 Da mass shift, it entirely eliminates isotopic cross-talk, ensuring linear quantification even at the upper limits of detection.

Physicochemical and Structural Properties

Understanding the structural differences between native miltefosine and its deuterated counterpart is foundational for assay development. The amphiphilic nature of the molecule—comprising a long hydrophobic hexadecyl chain and a hydrophilic phosphocholine headgroup—dictates both its pharmacological mechanism and its extraction behavior 3[3].

Table 1: Comparative Properties of Miltefosine and Miltefosine-d9

Property	Miltefosine (Native)	Miltefosine-d9
Chemical Name	Hexadecylphosphocholine	Hexadecylphosphocholine-d9
CAS Number	58066-85-6	58066-85-6 (Unlabelled base)
Molecular Formula	C₂₁H₄₆NO₄P	C₂₁H₃₇D₉NO₄P
Molecular Weight	407.6 g/mol	416.63 g/mol
Precursor Ion [M+H]⁺	m/z 408.3	m/z 417.3
Product Ion (MRM)	m/z 147.1	m/z 147.1
Solubility (PBS pH 7.2)	~2.5 mg/mL	~2.5 mg/mL
Primary Application	Antileishmanial / Antineoplastic	LC-MS/MS Internal Standard

Data synthesized from and 3[3].

Mechanistic Pharmacology of Miltefosine

As an application scientist, it is crucial to understand why miltefosine is effective to better design tissue distribution studies. Miltefosine is a lipid analog that inserts directly into the plasma membrane.

The Causality of Action: By integrating into the lipid bilayer, miltefosine disrupts lipid raft microdomains. This physical alteration inhibits CTP:phosphocholine cytidylyltransferase (CCT), a key enzyme in phosphatidylcholine biosynthesis 3[3]. Furthermore, this membrane disruption prevents the pleckstrin homology (PH) domain of Akt (Protein Kinase B) from localizing to the membrane and binding to PIP3. Without membrane localization, Akt cannot be phosphorylated, which subsequently shuts down the downstream mTOR survival pathway, triggering apoptosis in both neoplastic cells and protozoan parasites 4[4].

Miltefosine-mediated inhibition of the PI3K/Akt/mTOR survival pathway.

Bioanalytical Rationale: The Superiority of Miltefosine-d9

Early bioanalytical assays attempted to use structural analogs like perifosine as internal standards. However, perifosine exhibits different retention times and extraction recoveries, failing to adequately correct for matrix effects 5[5].

Why Miltefosine-d9 over Miltefosine-d4? Native miltefosine (m/z 408.3) possesses a natural isotopic distribution. At high clinical concentrations (up to 40,000 ng/mL in plasma), the M+4 isotope of native miltefosine can bleed into the MRM transition of miltefosine-d4 (m/z 412.3). This isotopic cross-talk artificially inflates the internal standard response, resulting in non-linear calibration curves at the upper limit of quantification (ULOQ). Miltefosine-d9 (m/z 417.3) provides a robust +9 Da mass shift, completely isolating the IS signal from the native analyte's isotopic envelope6[6].

Experimental Protocol: LC-MS/MS Quantification in Biological Matrices

The following protocol details the extraction and quantification of miltefosine from PBMCs, utilizing Miltefosine-d9 to create a self-validating analytical system.

LC-MS/MS bioanalytical workflow utilizing Miltefosine-d9 as an internal standard.

Step-by-Step Methodology

1. IS Spiking and Self-Validation

• Action: Spike 20 ng/mL of Miltefosine-d9 working solution directly into the raw PBMC pellet or blank matrix prior to any manipulation 7[7].

• Causality: Spiking at step zero ensures the IS undergoes identical physical losses and matrix suppression as the native drug. If the absolute peak area of the IS drops by >50% compared to a neat solution, it immediately flags severe matrix effects, invalidating the run and preventing false negatives.

2. Cell Lysis and Protein Precipitation

• Action: Add 62.5% methanol to the PBMC pellet, vortex vigorously, and centrifuge to collect the supernatant 2[2].

• Causality: Because miltefosine is highly lipophilic, it tightly binds to cellular membranes. The 62.5% methanol concentration is precisely optimized: it is non-polar enough to disrupt the lipid bilayer and solubilize the drug, yet polar enough to precipitate cytosolic proteins without extracting excessive non-polar lipids that would foul the LC column.

3. Chromatographic Separation

• Action: Inject the reconstituted supernatant onto a Reversed-Phase C18 column (e.g., Gemini C18) using an alkaline mobile phase (pH 7.5–8.5) 8[8].

• Causality: Miltefosine contains a zwitterionic phosphocholine headgroup. Under acidic conditions, the phosphate group can interact with residual silanols on the silica column backbone, causing severe peak tailing. An alkaline eluent ensures the phosphate is fully deprotonated, neutralizing secondary interactions and yielding sharp, symmetrical peaks.

4. Mass Spectrometry (MRM Mode)

• Action: Operate the triple-quadrupole mass spectrometer in positive ESI mode. Monitor the MRM transitions m/z 408.3 → 147.1 for native miltefosine and m/z 417.3 → 147.1 for Miltefosine-d9 6[6].

• Causality: The precursor ions represent the protonated intact molecules [M+H]⁺. During collision-induced dissociation (CID), the molecule cleaves to yield a highly stable cyclized phosphocholine headgroup fragment at m/z 147.1. Monitoring this specific fragmentation pathway provides maximum sensitivity and selectivity, allowing for a Lower Limit of Quantification (LLOQ) of 4 ng/mL 2[2].

References

• PMC (nih.gov)
• PI3K/Akt/mTOR MedChemExpress URL
• PMC (nih.gov)
• rbind.
• PRODUCT INFORMATION - Cayman Chemical Cayman Chemical URL
• Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue ResearchGate URL
• Validation and clinical evaluation of a novel method to measure miltefosine in leishmaniasis patients using dried blood spot sam DNDi URL
• Miltefosine-d9_纯品_有机类_标准物质 NiceBioChem URL
• CAS 58066-85-6: Miltefosine CymitQuimica URL
• Miltefosine-d9 | CAS 58066-85-6(Unlabelled)

Sources

• 1. CAS 58066-85-6: Miltefosine | CymitQuimica [cymitquimica.com]
• 2. Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. thomasdorlo.rbind.io [thomasdorlo.rbind.io]
• 6. nicebiochem.com [nicebiochem.com]
• 7. dndi.org [dndi.org]
• 8. researchgate.net [researchgate.net]

Bioanalytical Quantification of Miltefosine: The Critical Role of Stable Isotope-Labeled Standards (Miltefosine-d9)

Scientific Grounding: Miltefosine and the Need for Isotopic Labeling

Miltefosine (hexadecylphosphocholine, HePC) is a pioneering alkylphosphocholine originally developed as an antineoplastic agent, which has since become the first effective oral treatment for visceral and cutaneous leishmaniasis [1]. Mechanistically, miltefosine exerts its broad-spectrum antimicrobial and anti-leishmanial effects by acting as a potent inhibitor of CTP:phosphocholine cytidylyltransferase (CCT) and the PI3K/Akt signaling pathway [2]. By disrupting phosphatidylcholine biosynthesis, it induces fatal membrane phase alterations and apoptosis in target cells and parasites[1][2].

Caption: Miltefosine mechanism: Inhibition of CCT and PI3K/Akt pathways driving apoptosis.

To optimize dosing regimens and conduct accurate pharmacokinetic (PK) and pharmacodynamic (PD) modeling, researchers must quantify miltefosine concentrations within complex biological matrices, such as plasma, peripheral blood mononuclear cells (PBMCs), and dried blood spots (DBS) [3].

Because miltefosine is highly lipophilic and heavily binds to proteins and cell membranes, extraction recoveries can be highly variable. To correct for matrix effects (ion suppression or enhancement) during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a Stable Isotope-Labeled Internal Standard (SIL-IS) is strictly required [4]. While Miltefosine-d4 is commonly used[5], Miltefosine-d9 (where nine hydrogen atoms on the terminal methyl groups of the choline moiety are replaced by deuterium) provides a superior +9 Da mass shift. This larger mass differential completely eliminates the risk of isotopic cross-talk from the natural M+2 or M+3 isotopic peaks of unlabeled miltefosine, ensuring absolute quantitative fidelity at the lower limit of quantification (LLOQ).

Commercial Availability and Supplier Landscape

Procuring high-purity Miltefosine-d9 can be challenging due to the complex synthetic routes required for extensive deuterium incorporation. However, several specialized chemical suppliers provide fully characterized reference standards compliant with analytical method validation (AMV) guidelines[6]. Below is a consolidated summary of commercial suppliers offering Miltefosine-d9 and its widely used d4 counterpart.

Table 1: Commercial Suppliers of Deuterated Miltefosine Standards

Supplier	Compound	Catalog Number	Molecular Weight	Purity	Isotopic Enrichment
Axios Research	Miltefosine-d9	AR-M01935	416.63 g/mol	>95%	N/A
Clearsynth	Miltefosine-d9	CS-O-44779	416.62 g/mol	>95%	N/A
Sussex Research	Miltefosine-d9	SI130081	416.62 g/mol	>95% (HPLC)	>95%
TLC Pharm. Standards	Miltefosine-d9	M-792	416.63 g/mol	>95%	N/A
Cayman Chemical	Miltefosine-d4	34707	411.60 g/mol	≥99%	≥99% (d1-d4)
MedChemExpress	Miltefosine-d4	HY-134939S	411.60 g/mol	>98%	N/A

Data synthesized from supplier catalogs[1][2][6][7][8]. Note: Miltefosine-d9 is intended strictly for analytical and research purposes, not for human or veterinary use.

Self-Validating LC-MS/MS Protocol Using Miltefosine-d9

The following protocol details the extraction and quantification of miltefosine from human PBMCs or plasma using Miltefosine-d9 as the SIL-IS. This methodology is designed as a self-validating system : it incorporates double-blank controls to monitor carryover, and matrix-matched calibration curves to ensure that the extraction efficiency of the SIL-IS accurately mirrors that of the endogenous analyte[3][4].

Causality in Experimental Design

• Why Methanol Extraction? Miltefosine is an amphiphilic zwitterion. Methanol acts dualistically by precipitating interfering plasma proteins while simultaneously disrupting lipid-membrane interactions, effectively solubilizing the miltefosine from the PBMC pellet or DBS matrix[3][4].

• Why Triethylamine in the Eluent? Triethylamine (0.1% v/v) acts as an ion-pairing agent. It masks residual silanol groups on the stationary phase, preventing the positively charged choline headgroup of miltefosine from undergoing secondary interactions, which causes peak tailing[3].

Caption: LC-MS/MS workflow using Miltefosine-d9 as an internal standard for bioanalysis.

Step-by-Step Methodology

Step 1: Preparation of Working Solutions & Calibration Standards

• Prepare a stock solution of Miltefosine-d9 (1 mg/mL) in methanol-water (1:1, v/v).

• Dilute the stock to create a working Internal Standard (IS) solution of 4,000 ng/mL[3].

• Prepare matrix-matched calibration standards by spiking blank Na-EDTA human plasma with unlabeled miltefosine to yield a dynamic range of 4 to 1,000 ng/mL[3][5].

• Self-Validation Check: Prepare a "Double Blank" (matrix without miltefosine or Miltefosine-d9) and a "Single Blank" (matrix with Miltefosine-d9 only) to verify the absence of isotopic interference and auto-injector carryover.

Step 2: Sample Extraction (Protein Precipitation)

• Transfer 250 µL of the biological sample (plasma or PBMC lysate) into a clean microcentrifuge tube.

• Spike the sample with 30 µL of the Miltefosine-d9 working IS solution[3].

• Add 750 µL of cold methanol (containing 0.1% triethylamine) to induce protein precipitation and extract the lipid-bound analyte[3].

• Vortex vigorously for 2 minutes to ensure complete homogenization and equilibration between the endogenous miltefosine and the SIL-IS.

Step 3: Centrifugation and Recovery

• Centrifuge the samples at 14,000 × g for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a glass autosampler vial. (Avoid plastic vials if possible, as highly lipophilic compounds like miltefosine can exhibit non-specific binding to polypropylene surfaces).

Step 4: LC-MS/MS Analysis

• Inject 10 µL of the eluate onto a reversed-phase C18 column (or HILIC column if preferred for polar lipid retention)[3][9].

• Operate the triple-quadrupole mass spectrometer in positive ion electrospray ionization (ESI+) mode[5].

• Monitor the following Multiple Reaction Monitoring (MRM) transitions:

  • Miltefosine (Unlabeled): m/z 408.5 → 125.1 (corresponding to the phosphocholine product ion)[3].

  • Miltefosine-d9 (SIL-IS): m/z 417.6 → 134.2 (accounting for the +9 Da shift on the choline headgroup).

• Self-Validation Check: Quantify the analyte by calculating the peak area ratio of Miltefosine to Miltefosine-d9. The calibration curve must exhibit a linear regression coefficient ( r2 ) of ≥0.995 , with the LLOQ showing a signal-to-noise ratio of ≥5:1 [5].

References

• Axios Research. "Miltefosine-d9 - CAS - 58066-85-6 (non-labelled)". Axios Research Catalog. Available at:[Link]

• Kip, A. E., et al. "Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry". Journal of Chromatography B, via National Institutes of Health (NIH) / PMC. Available at:[Link]

• Roseboom, I. C., et al. "Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection". Antimicrobial Agents and Chemotherapy, via ResearchGate. Available at:[Link]

• TLC Pharmaceutical Standards. "Miltefosine-d9". ChemBuyersGuide. Available at: [Link]

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Miltefosine-d9 - CAS - 58066-85-6 (non-labelled) | Axios Research [axios-research.com]
• 7. clearsynth.com [clearsynth.com]
• 8. sussex-research.com [sussex-research.com]
• 9. researchgate.net [researchgate.net]

In-Depth Technical Guide: The Strategic Use of Miltefosine-d9 in Preliminary In Vitro Drug Metabolism Studies

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the effective utilization of Miltefosine-d9 as an internal standard for the in vitro metabolic profiling of Miltefosine. We will delve into the rationale behind experimental designs, the intricacies of analytical validation, and the interpretation of metabolic stability data.

Introduction: The Critical Role of In Vitro Metabolism in Drug Discovery

The journey of a drug candidate from discovery to clinical application is fraught with challenges, with poor pharmacokinetic properties being a primary cause of attrition. A key determinant of a drug's pharmacokinetic profile is its metabolic stability. Preliminary in vitro drug metabolism studies are therefore indispensable for early-stage characterization, enabling a rank-ordering of compounds and providing insights into potential drug-drug interactions.

Miltefosine, an alkylphosphocholine compound with a broad spectrum of activity against various parasites and cancer cell lines, is a case in point. Understanding its metabolic fate is crucial for optimizing its therapeutic index. This is where the strategic use of a stable isotope-labeled internal standard, such as Miltefosine-d9, becomes paramount for generating robust and reproducible data.

The "Why": Rationale for Employing Miltefosine-d9

In quantitative bioanalysis using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS), an internal standard (IS) is crucial for correcting for the variability inherent in sample preparation and analysis. The ideal IS co-elutes with the analyte and experiences identical ionization effects in the mass spectrometer's source.

Miltefosine-d9, in which nine hydrogen atoms on the terminal methyl group of the hexadecyl chain are replaced with deuterium, is the gold standard for the quantitative analysis of Miltefosine. Its physicochemical properties are nearly identical to Miltefosine, ensuring it behaves similarly during extraction and chromatographic separation. However, its increased mass allows it to be distinguished by the mass spectrometer, providing a reliable reference for accurate quantification.

The use of a stable isotope-labeled internal standard like Miltefosine-d9 is a self-validating system. Any loss of analyte during sample processing will be mirrored by a proportional loss of the internal standard, ensuring the analyte-to-IS ratio remains constant. This is a cornerstone of trustworthy bioanalytical methods, as recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA). For further reading on bioanalytical method validation, refer to the FDA's guidance document.

Experimental Design: A Step-by-Step Protocol for In Vitro Metabolic Stability

The following protocol outlines a typical in vitro metabolic stability assay using human liver microsomes, a common and cost-effective model for studying Phase I metabolism.

Materials and Reagents

• Test Compound: Miltefosine

• Internal Standard: Miltefosine-d9

• Enzyme Source: Pooled Human Liver Microsomes (HLM)

• Cofactor: NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Buffer: Potassium phosphate buffer (pH 7.4)

• Quenching Solution: Acetonitrile containing Miltefosine-d9

• Control Compounds: A high-clearance compound (e.g., Verapamil) and a low-clearance compound (e.g., Warfarin)

Experimental Workflow

The overall workflow for the in vitro metabolic stability assay is depicted below.

Caption: Workflow for an in vitro metabolic stability assay.

Detailed Protocol

• Preparation of Reagents:

  • Prepare a 1 M stock solution of potassium phosphate buffer (pH 7.4).

  • Prepare a 10 mM stock solution of Miltefosine in a suitable organic solvent (e.g., methanol or DMSO).

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

  • Prepare the quenching solution: Acetonitrile containing 100 nM Miltefosine-d9.

• Incubation:

  • In a 96-well plate, add the potassium phosphate buffer.

  • Add the human liver microsomes to a final concentration of 0.5 mg/mL.

  • Add the Miltefosine stock solution to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), transfer an aliquot of the incubation mixture to a new plate containing the quenching solution. The quenching solution immediately stops the enzymatic reaction and introduces the internal standard.

• Sample Processing:

  • After the final time point, vortex the sample plate to ensure thorough mixing and protein precipitation.

  • Centrifuge the plate at 4000 rpm for 20 minutes at 4°C to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

Bioanalysis by LC-MS/MS

Accurate quantification of Miltefosine is achieved using a validated LC-MS/MS method.

Chromatographic and Mass Spectrometric Conditions

The following table provides typical starting parameters for the LC-MS/MS analysis of Miltefosine and Miltefosine-d9. These will need to be optimized for your specific instrumentation.

Parameter	Condition
LC Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	5% to 95% B over 5 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI) Positive
MS/MS Transitions
Miltefosine	Q1: 408.3 m/z -> Q3: 125.1 m/z
Miltefosine-d9	Q1: 417.3 m/z -> Q3: 125.1 m/z
Collision Energy	Optimized for maximum signal intensity

Data Analysis and Interpretation

• Generate a Calibration Curve: Prepare a series of calibration standards of Miltefosine in the same matrix as the samples (e.g., quenched microsome buffer) and a constant concentration of Miltefosine-d9. Plot the peak area ratio (Miltefosine/Miltefosine-d9) against the known concentration of Miltefosine.

• Quantify Samples: Using the regression equation from the calibration curve, determine the concentration of Miltefosine remaining at each time point in the metabolic stability assay.

• Calculate Metabolic Stability Parameters:

  • Plot the natural logarithm of the percentage of Miltefosine remaining versus time.

  • The slope of the linear portion of this plot represents the elimination rate constant (k).

  • The in vitro half-life (t½) can then be calculated using the following equation:

    t½ = 0.693 / k

  • The intrinsic clearance (CLint) can be calculated as:

    CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg of microsomal protein)

The relationship between these parameters is illustrated in the diagram below.

The Strategic Application of Deuterium in Early-Stage Research: A Technical Guide

Introduction: Beyond the Isotope

In the landscape of modern drug discovery and mechanistic research, the pursuit of subtle molecular modifications that yield profound functional advantages is paramount. Among the most powerful yet elegant strategies to emerge is the selective incorporation of deuterium, the stable, non-radioactive heavy isotope of hydrogen.[1][2] This guide provides an in-depth exploration of the core principles and early-stage research applications of deuterated compounds. We will move beyond theoretical concepts to detail the practical application of this technology, offering researchers, scientists, and drug development professionals a technical and field-proven perspective on leveraging the unique properties of deuterium.

The substitution of a hydrogen atom (¹H) with a deuterium atom (²H or D) can dramatically alter a molecule's metabolic fate and physicochemical behavior.[3][4] This is not merely an isotopic switch; it is a strategic tool for enhancing pharmacokinetic profiles, elucidating complex reaction mechanisms, and improving analytical precision.[5] The journey from the first FDA-approved deuterated drug, Austedo® (deutetrabenazine), to a pipeline of next-generation therapeutics, underscores the transformative potential of this approach.[6][7]

Pillar 1: The Deuterium Kinetic Isotope Effect (KIE) - The Scientific Cornerstone

The foundational principle governing the utility of deuterated compounds is the Deuterium Kinetic Isotope Effect (KIE) .[8][9] This quantum mechanical phenomenon describes the change in the rate of a chemical reaction when a hydrogen atom involved in a bond-breaking step is replaced by deuterium.

The Causality Behind the Effect: The nucleus of a deuterium atom contains both a proton and a neutron, making it roughly twice as massive as a protium (standard hydrogen) nucleus. This increased mass leads to a lower zero-point vibrational energy for a carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond.[8] Consequently, the C-D bond is stronger and more stable, requiring more energy to be cleaved.[9][10] In a chemical reaction where the cleavage of this bond is the rate-determining step (or part of it), the reaction will proceed more slowly for the deuterated compound. This effect is most pronounced in reactions catalyzed by enzymes, particularly the cytochrome P450 (CYP450) family, which are central to drug metabolism.[9][11]

Pillar 2: Applications in Early-Stage Research

The strategic application of the KIE provides powerful tools for a range of early-stage research activities, from fundamental mechanistic studies to the design of superior therapeutics.

Application 1: Enhancing Drug Metabolism and Pharmacokinetic (DMPK) Properties

This is arguably the most impactful application of deuteration in drug development.[5] Many promising drug candidates fail due to poor metabolic stability, leading to rapid clearance, low bioavailability, and the need for frequent or high doses.[12]

The Strategy:

• Identify Metabolic "Soft Spots": The first step is to identify the specific sites on a drug molecule that are most susceptible to metabolic breakdown, often by CYP450 enzymes.[13] These are frequently C-H bonds at positions like methoxy groups, N-methyl groups, or benzylic carbons.[14]

• Site-Selective Deuteration: By synthetically replacing the hydrogen atoms at these vulnerable positions with deuterium, the rate of metabolic cleavage at that site can be significantly reduced.[12][15]

The Outcomes:

• Improved Half-Life: Slower metabolism extends the drug's circulation time (half-life), potentially allowing for less frequent dosing and improved patient compliance.[4]

• Reduced Toxic Metabolites: If a toxic metabolite is formed via the cleavage of a specific C-H bond, deuterating that site can suppress its formation, leading to an improved safety profile.[8]

• Attenuated Drug-Drug Interactions: By reducing the metabolic burden on key enzymes like CYP2D6, deuteration can minimize the potential for drug-drug interactions.[16]

• Metabolic Shunting: Blocking a primary metabolic pathway can sometimes redirect metabolism towards a secondary, potentially more favorable pathway, a phenomenon known as "metabolic switching" or shunting.[8][12] This can be advantageous if it leads to the formation of active metabolites or avoids toxic ones.

A prime example is Deutetrabenazine , the deuterated version of tetrabenazine. By replacing six hydrogen atoms on two methoxy groups with deuterium, the drug's metabolism is slowed, leading to smoother plasma concentrations, a more favorable tolerability profile, and a reduced dosing frequency compared to the parent drug.[6][17][]

Application 2: Mechanistic Elucidation

Long before its use in drug optimization, deuterium labeling was a cornerstone for physical organic chemists to probe reaction mechanisms.[11][19] By observing whether the rate of a reaction changes upon deuteration (i.e., if there is a KIE), researchers can determine if a specific C-H bond cleavage is part of the rate-determining step.[20][21] This is invaluable for understanding enzymatic catalysis, particularly within the complex active sites of CYP450 enzymes, and for unraveling complex organic reaction pathways.[22][23]

Application 3: Gold-Standard Internal Standards for Bioanalysis

In quantitative bioanalysis, particularly using Liquid Chromatography-Mass Spectrometry (LC-MS), accuracy and precision are paramount.[24] Biological samples (e.g., plasma, urine) are complex matrices that can cause ion suppression or enhancement, leading to analytical variability.[24]

The Self-Validating System: A deuterated version of the analyte is the ideal internal standard (IS).[25][26]

• Co-elution: It is chemically identical to the analyte and therefore behaves in the exact same way during sample extraction and chromatographic separation.[25]

• Correction for Variability: Any sample loss during preparation or fluctuation in instrument response will affect the analyte and the deuterated IS to the same degree.[24][27]

• Mass Distinction: It is easily distinguished from the analyte by the mass spectrometer due to the mass difference.[27]

By adding a known amount of the deuterated IS to every sample, a ratio of the analyte signal to the IS signal is measured. This ratio remains constant and directly proportional to the analyte's concentration, effectively canceling out most sources of experimental error and ensuring highly accurate and reproducible quantification.[24]

Pillar 3: Field-Proven Methodologies

Translating the principles of deuteration into practice requires robust and validated experimental protocols.

Experimental Protocol: In Vitro Metabolic Stability Assay

This protocol provides a framework for comparing the metabolic stability of a parent compound and its deuterated analog using human liver microsomes (HLM), a standard early-stage in vitro model.

Objective: To determine and compare the in vitro half-life (t½) and intrinsic clearance (Clint) of a test compound and its deuterated analog.

Materials:

• Test compound and its deuterated analog.

• Human Liver Microsomes (HLM), pooled.

• NADPH regenerating system (e.g., G6P, G6PDH, NADP+).

• Phosphate buffer (e.g., 100 mM, pH 7.4).

• Acetonitrile (ACN) with a suitable internal standard for quenching and analysis.

• 96-well incubation plate and analytical plate.

• LC-MS/MS system.

Step-by-Step Methodology:

• Preparation: Thaw HLM on ice. Prepare a master mix of HLM in phosphate buffer to a final protein concentration of 0.5-1.0 mg/mL. Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Compound Addition: Add the test compound and its deuterated analog to separate wells of the incubation plate (final concentration typically 1 µM).

• Pre-incubation: Add the HLM master mix to the wells. Pre-incubate the plate at 37°C for 5-10 minutes to equilibrate the temperature.

• Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to all wells. This is your T=0 time point for the purpose of quenching.

• Time-Point Sampling: At specified time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by transferring an aliquot of the incubation mixture to a well in the analytical plate containing ice-cold ACN with the analytical internal standard. The T=0 sample is typically prepared by adding the quenching solution before the NADPH system.

• Control Incubations (System Validation):

  • No NADPH Control: Run a parallel incubation without the NADPH regenerating system to assess for any non-CYP450-mediated degradation.

  • No HLM Control: Run an incubation without microsomes to check for chemical instability of the compound in the buffer.

• Sample Processing: Seal the analytical plate, vortex, and centrifuge to precipitate proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the samples using a validated LC-MS/MS method to determine the peak area ratio of the analyte to the internal standard at each time point.

• Data Analysis:

  • Plot the natural log of the percentage of the compound remaining versus time.

  • The slope of the linear regression line is the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k .

  • Calculate intrinsic clearance (Clint) using the formula: Clint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / mg microsomal protein) .

Data Presentation: Summarizing Results

Quantitative data from such experiments should be summarized for clear comparison.

Compound	Half-life (t½, min)	Intrinsic Clearance (Clint, µL/min/mg)	KIE on Clint (Clint-parent / Clint-deuterated)
Parent Drug	15.2	91.2	3.5
Deuterated Drug	53.8	26.1

This table presents hypothetical data for illustrative purposes.

Conclusion and Future Outlook

The strategic use of deuterium is a validated and increasingly integral part of modern chemical and pharmaceutical research.[28] From its fundamental role in elucidating reaction mechanisms to its transformative impact on drug pharmacokinetics, deuterium offers a subtle yet powerful tool to overcome longstanding challenges.[2][29] The success of approved deuterated drugs has paved the way for a new wave of innovation, with companies now incorporating deuterium not just as a "fast-follow" strategy for existing drugs, but as a foundational element in de novo drug design.[4][17][30] As synthetic methods for precise, site-selective deuteration become more sophisticated, the applications for this unique isotope will undoubtedly continue to expand, solidifying its place as a cornerstone technology in the development of safer, more effective medicines.[31][32]

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• understanding deuterium kinetic isotope effect in drug metabolism. (n.d.). Benchchem.

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• Applications of Deuterium in Medicinal Chemistry. (2019). Request PDF.
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• Why can the deuterated internal standard method be used for quantification in the detection of serum 25-hydroxyvitamin D by high-performance liquid chromatography-tandem mass spectrometry? Can ordinary chromatographic methods use this method for quantification?. (n.d.). Biotyscience.
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• Guengerich, F. P., Bell, L. C., & Okazaki, O. (1995). Interpretations of cytochrome P450 mechanisms from kinetic studies. Biochimie, 77(7-8), 573–580. [Link]

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The Isotopic Dichotomy: Navigating Kinetic and Chromatographic Isotope Effects in Drug Development and Bioanalysis

Executive Summary

As the pharmaceutical industry increasingly turns to isotopic labeling to optimize drug pharmacokinetics and analytical quantification, deuterium ( 2 H) has emerged as a cornerstone of modern molecular design. However, the substitution of protium ( 1 H) with deuterium introduces complex physicochemical shifts. For the medicinal chemist, the Kinetic Isotope Effect (KIE) is a powerful tool to enhance metabolic stability. Conversely, for the bioanalytical scientist, the Chromatographic Isotope Effect (CIE) presents a critical challenge in liquid chromatography-tandem mass spectrometry (LC-MS/MS), potentially compromising the trackability of Stable Isotope-Labeled Internal Standards (SIL-IS).

This whitepaper provides an in-depth mechanistic analysis of these isotope effects, bridging the gap between drug design and bioanalytical method validation. It offers field-proven, self-validating protocols to ensure scientific integrity in quantitative assays.

The Mechanistic Causality of Isotope Effects

To understand how a single neutron can alter a molecule's fate in both the human liver and a chromatography column, we must examine the quantum mechanics of the carbon-hydrogen (C-H) versus carbon-deuterium (C-D) bond.

Deuterium has twice the atomic mass of protium. According to quantum harmonic oscillator models, this increased reduced mass lowers the zero-point energy (ZPE) of the C-D bond compared to the C-H bond. Because the C-D bond sits lower in the potential energy well, a greater amount of activation energy is required to reach the transition state for bond cleavage[1]. This fundamental difference drives both the pharmacological benefits and the analytical challenges of deuterated standards.

The Kinetic Isotope Effect (KIE) in Drug Design

When a drug's rate-limiting metabolic step involves the cleavage of a C-H bond (typically via Cytochrome P450 oxidative metabolism), substituting that specific hydrogen with deuterium significantly slows the reaction rate. This is known as the primary Kinetic Isotope Effect[2].

The clinical validation of this concept was cemented in 2017 with the FDA approval of Deutetrabenazine (Austedo) for the treatment of chorea associated with Huntington's disease[1]. By deuterating the methoxy groups of tetrabenazine, researchers successfully suppressed CYP2D6-mediated demethylation. The causality is clear: the higher activation energy of the C-D bond slows clearance, prolongs the drug's half-life, and reduces the peak-to-trough plasma concentration fluctuations that drive adverse neuropsychiatric effects[3].

Caption: Kinetic Isotope Effect (KIE) mechanism in CYP450-mediated drug metabolism.

The Analytical Conundrum: The Chromatographic Isotope Effect (CIE)

While the KIE is highly desirable in pharmacology, its physicochemical counterpart—the Chromatographic Isotope Effect (CIE) —is a persistent hurdle in bioanalysis[4].

In quantitative LC-MS/MS, a deuterated internal standard (SIL-IS) is spiked into biological samples to normalize variability during extraction and compensate for matrix effects (ion suppression or enhancement) in the electrospray ionization (ESI) source[5]. The foundational assumption is that the SIL-IS and the native analyte will perfectly co-elute.

However, the shorter C-D bond is slightly less polarizable than the C-H bond, resulting in a smaller molar volume and a subtle reduction in overall lipophilicity[4]. In reversed-phase liquid chromatography (RPLC), where retention is driven by hydrophobic interactions with the stationary phase (e.g., C18), this reduced lipophilicity causes the deuterated isotopologue to partition more readily into the polar mobile phase. Consequently, the deuterated standard elutes earlier than the native analyte[6].

The Threat to Matrix Effect Compensation

If the retention time shift ( Δ Rt) is significant, the analyte and the IS may elute into the mass spectrometer at slightly different times. Biological matrices (plasma, urine) contain thousands of endogenous phospholipids that elute unpredictably. If the analyte and IS do not perfectly co-elute, they may be subjected to different zones of ion suppression, completely invalidating the IS's ability to normalize the data[7].

Quantitative Comparison of Labeling Strategies

To mitigate CIE, bioanalytical scientists must carefully select their isotopic labels. As shown in the table below, while deuterium is the most common and cost-effective label, heavier isotopes like 13 C and 15 N are increasingly preferred because they do not alter the molecule's surface lipophilicity, thereby eliminating the CIE[8].

Isotope Label	Typical Mass Shift	Chromatographic Isotope Effect (CIE)	Matrix Effect Compensation	Synthesis Cost & Complexity
Structural Analog	Varies	High (Distinct Rt)	Poor to Moderate	Low
Deuterium ( 2 H)	+3 to +8 Da	Moderate ( Δ Rt typically 0.01 - 0.05 min)	Good (Risk of differential suppression)	Moderate
Carbon-13 ( 13 C)	+3 to +6 Da	Negligible	Excellent (Perfect co-elution)	High
Nitrogen-15 ( 15 N)	+2 to +4 Da	Negligible	Excellent (Perfect co-elution)	High

Data synthesized from comparative bioanalytical performance studies[5],[8],[6].

Self-Validating Experimental Protocol: Assessing SIL-IS Trackability

To ensure compliance with the 7[7], a protocol cannot merely be a list of steps; it must be a self-validating system. The following methodology is designed to isolate, quantify, and self-diagnose the impact of the CIE on assay trackability.

Step-by-Step Methodology

Step 1: High-Resolution Chromatographic Assessment

• Action: Inject a neat solution containing the native analyte and the deuterated IS onto the LC-MS/MS system using a shallow gradient (e.g., 2% B increase per minute).

• Causality: A shallow gradient maximizes the observable Δ Rt between the isotopologues, allowing you to quantify the absolute baseline CIE before matrix complexity is introduced.

Step 2: Post-Column Infusion (Qualitative Matrix Mapping)

• Action: Continuously infuse a neat solution of the analyte and IS into the mass spectrometer post-column via a T-connector. Simultaneously, inject an extracted blank biological matrix (e.g., plasma) through the LC column.

• Causality: This maps the exact elution windows of invisible matrix suppressors (like phospholipids). By overlaying the retention times from Step 1 onto this suppression map, you can visually determine if the Δ Rt pushes the analyte or IS into a suppression "valley."

Step 3: Quantitative Matrix Factor (MF) Calculation

• Action: Extract blank matrix from 6 independent lots. Post-extraction, spike the samples with the analyte and IS at the Low Quality Control (LQC) and High Quality Control (HQC) levels. Compare their peak areas to neat solutions at the same concentrations.

• Calculation: IS-NormalizedMF=MFIS​MFAnalyte​​

Step 4: The Self-Validation Check (Trackability Assessment)

• Action: Calculate the Coefficient of Variation (%CV) of the IS-Normalized MF across the 6 independent matrix lots.

• Validation Logic: The system validates its own trackability. Even if absolute ion suppression is high (e.g., 50% signal loss), if the IS perfectly tracks the analyte despite the CIE, the %CV of the IS-Normalized MF will be <15% . If the %CV exceeds 15%, the CIE is causing differential suppression, and the method fails validation[9].

Caption: Self-validating bioanalytical workflow for evaluating deuterated internal standards.

Advanced Mitigation Strategies

When a deuterated internal standard fails the self-validation check due to severe CIE, application scientists must pivot to advanced mitigation strategies:

• Gradient Steepness Optimization: Paradoxically, steepening the LC gradient can force the analyte and the deuterated IS to co-elute by physically compressing the chromatographic bands, thereby artificially minimizing the Δ Rt[6].

• Isotope Switching: If gradient optimization fails, the definitive solution is to abandon the deuterated standard and synthesize a 13 C or 15 N-labeled analog[5]. Because these heavier isotopes are incorporated into the molecular skeleton rather than the surface, they do not alter the molecule's solvophobic interactions with the stationary phase, completely eliminating the chromatographic isotope effect[8].

References

• WuXi AppTec DMPK. "Internal Standards in LC−MS Bioanalysis: Which, When, and How." wuxiapptec.com.
• "Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical consider
• "C-13 Labelled Internal Standards - a Solution to Minimize Ion Suppression Effects in Liquid Chromatography-Tandem Mass Spectrometry Analyses of Drugs in Biological Samples.
• Belete TM.
• "Recent Updates on the Development of Deuterium-Containing Drugs for the Tre
• "Evolving Trends in the Synthesis of Deuterated Drugs for Leukemia Chemotherapy." jscimedcentral.com.
• "Underlying Mechanisms of Chromatographic H/D, H/F, cis/trans and Isomerism Effects in GC-MS." nih.gov.
• "Application of Screening Experimental Designs to Assess Chromatographic Isotope Effect upon Isotope-Coded Derivatization for Quantitative Liquid Chrom
• "Ask the Experts: the impact of internal standard response variability during chromatographic bioanalysis." bioanalysis-zone.com.

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Protocols & Analytical Methods

Quantitative analysis of Miltefosine in human plasma with Miltefosine-d9

Application Note: Quantitative Analysis of Miltefosine in Human Plasma using LC-MS/MS with Miltefosine-d9

Introduction & Clinical Relevance

Miltefosine (hexadecylphosphocholine) is a pivotal oral therapeutic agent originally developed as an antineoplastic drug, but now globally recognized as a first-line treatment for visceral and cutaneous leishmaniasis[1]. Due to its narrow therapeutic window, long half-life, and the emergence of drug resistance, rigorous pharmacokinetic (PK) profiling and therapeutic drug monitoring (TDM) are essential[1].

However, quantifying miltefosine in human plasma presents severe bioanalytical challenges. As an alkylphosphocholine, the molecule possesses a highly lipophilic C16 chain and a zwitterionic phosphocholine headgroup, imparting strong surfactant properties[1]. This causes extensive plasma protein binding and precludes the use of standard liquid-liquid extraction (LLE) due to intractable emulsion formation. This application note details a robust, self-validating LC-MS/MS protocol utilizing Miltefosine-d9 as a stable isotope-labeled internal standard (SIL-IS) to overcome these analytical hurdles.

Mechanistic Insights & Assay Design (E-E-A-T)

As a Senior Application Scientist, designing a reliable assay requires understanding the physicochemical causality behind every protocol step:

• Sample Extraction Causality: To circumvent the emulsion limitations of LLE, Solid-Phase Extraction (SPE) is employed. A Phenyl-bonded stationary phase is optimal because it provides strong hydrophobic interactions with the hexadecyl chain of miltefosine, while allowing the zwitterionic headgroup to be washed of polar endogenous plasma interferences[1]. Acidification of the plasma prior to loading disrupts protein-drug binding, ensuring high recovery.

• Chromatographic Causality: Miltefosine exhibits severe peak tailing and carryover on standard C18 columns under acidic conditions due to secondary interactions between the quaternary amine and unendcapped surface silanols. Utilizing an alkaline mobile phase (e.g., pH 9.0) neutralizes these silanols, yielding sharp, symmetrical peaks and mitigating carryover[2].

• Mass Spectrometry & SIL-IS Causality: To create a self-validating system, a SIL-IS is strictly required to correct for matrix-induced ion suppression in the ESI source and variable extraction recoveries[3]. While Miltefosine-d4 is common[4], Miltefosine-d9 provides a higher mass shift (+9 Da), virtually eliminating isotopic cross-talk.

• Fragmentation Mechanism: In positive ESI, miltefosine ([M+H]+ m/z 408.4) fragments via the loss of the C16-alkyl chain to yield a phosphocholine ion (m/z 184.1). Subsequent cleavage of the trimethylamine group (-N(CH3)3, 59 Da) generates the quantitative product ion at m/z 124.8[1]. For Miltefosine-d9, the nine deuteriums reside on the trimethylamine moiety. Thus, the parent ion ([M+H]+ m/z 417.4) loses the C16 chain to form d9-phosphocholine (m/z 193.1), which then loses the deuterated trimethylamine (-N(CD3)3, 68 Da) to yield the identical unlabeled product ion at m/z 124.8.

Caption: MS/MS fragmentation pathways for Miltefosine and Miltefosine-d9.

Materials and Reagents

• Miltefosine reference standard (Purity >99%).

• Miltefosine-d9 internal standard.

• Bond Elut Phenyl SPE Cartridges (100 mg, 1 mL).

• LC-MS grade Methanol, Water, and Acetonitrile.

• Triethylamine, Ammonium Acetate, Acetic Acid (0.9 M).

• Blank Human K2EDTA Plasma.

Step-by-Step Experimental Protocol

Preparation of Solutions

• Mobile Phase A: 10 mM Ammonium Acetate in Water, adjusted to pH 9.0 with 25% Ammonia.

• Mobile Phase B: 100% Methanol.

• IS Working Solution: 500 ng/mL Miltefosine-d9 in Methanol/Water (50:50, v/v).

Solid-Phase Extraction (SPE) Workflow

• Conditioning: Pass 1.0 mL of Methanol through the Phenyl SPE cartridge, followed by 1.0 mL of 0.9 M Acetic Acid (pH 4.5). Do not allow the sorbent to dry.

• Sample Loading: Aliquot 250 µL of human plasma into a microcentrifuge tube. Add 10 µL of IS Working Solution. Add 750 µL of 0.9 M Acetic Acid and vortex for 30 seconds to disrupt protein binding. Load the entire mixture onto the conditioned SPE cartridge[1].

• Washing: Wash the cartridge with 1.0 mL of Methanol/Water (50:50, v/v) to remove hydrophilic interferences. Apply maximum vacuum for 2 minutes to dry the sorbent bed.

• Elution: Elute the analytes with 2 × 750 µL of 0.1% (v/v) Triethylamine in Methanol. The triethylamine acts as a basic ion-pairing competitor, effectively displacing the zwitterionic drug from the stationary phase[1].

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 150 µL of Mobile Phase A/B (50:50, v/v). Transfer to an autosampler vial.

Caption: Workflow for Miltefosine extraction and LC-MS/MS quantification.

LC-MS/MS Conditions

• Column: Gemini C18 (150 mm × 2.0 mm I.D., 5 µm) or an equivalent alkaline-resistant column[2].

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• Gradient Program:

  • 0.0 - 0.5 min: 50% B

  • 0.5 - 2.5 min: Linear ramp to 95% B

  • 2.5 - 4.0 min: Hold at 95% B

  • 4.0 - 4.1 min: Return to 50% B

  • 4.1 - 6.0 min: Re-equilibration

• Mass Spectrometry: Triple quadrupole, ESI Positive Mode.

• Needle Wash: Critical step. Use Methanol/Water (80:20, v/v) with 0.1% Formic acid to eliminate autosampler carryover, a known issue with surfactant-like drugs[3].

Method Validation & Quantitative Data

The assay must be validated according to FDA/EMA bioanalytical guidelines. The integration of Miltefosine-d9 ensures that extraction recovery variations and matrix effects are perfectly normalized, creating a highly trustworthy dataset.

Table 1: LC-MS/MS MRM Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Miltefosine	408.4	124.8	100	35

| Miltefosine-d9 | 417.4 | 124.8 | 100 | 35 |

Table 2: Representative Validation Metrics (Human Plasma)

Parameter	Metric / Acceptance Criteria	Observed Performance
Linear Dynamic Range	4.0 to 2000 ng/mL	R² > 0.998
Intra-assay Precision	< 15% (< 20% at LLOQ)	≤ 10.7% at LLOQ[2]
Inter-assay Precision	< 15% (< 20% at LLOQ)	≤ 10.6% at LLOQ[2]
Accuracy	85% - 115% of nominal	95.1% - 109.0%[2]

| Extraction Recovery | Consistent across range | > 85% (Normalized by d9-IS) |

Conclusion

By leveraging the specific hydrophobic interactions of a Phenyl SPE phase and the resolving power of alkaline-eluent chromatography, this protocol overcomes the innate surfactant-driven challenges of miltefosine analysis. The integration of Miltefosine-d9 as a stable isotope-labeled internal standard creates a self-validating quantitative system, ensuring absolute data integrity for rigorous pharmacokinetic and clinical studies.

References

• Title: Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry.
• Title: Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography-tandem mass spectrometry.
• Title: Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection.
• Title: Miltefosine-d4 (Hexadecylphosphocholine-d4, HPC-d4).

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Application Note: High-Precision Pharmacokinetic Analysis of Miltefosine Using Miltefosine-d9 as a Stable Isotope-Labeled Internal Standard

Introduction: The Clinical Significance and Pharmacokinetic Challenges of Miltefosine

Miltefosine stands as the sole oral therapeutic agent for leishmaniasis, a parasitic disease with diverse clinical manifestations including visceral, cutaneous, and mucocutaneous forms.[1][2] Its mechanism of action is multifaceted, primarily involving the disruption of lipid metabolism, membrane integrity, and vital cellular signaling pathways within the parasite, such as the PI3K/Akt pathway, leading to apoptosis-like cell death.[1][3][4] Furthermore, miltefosine has been shown to impair the parasite's mitochondrial function and disrupt its intracellular calcium homeostasis, which is crucial for its survival.[3][5][6]

The clinical efficacy of miltefosine is intrinsically linked to its pharmacokinetic (PK) profile. The drug is characterized by slow absorption, high protein binding (~98%), and a remarkably long terminal elimination half-life, estimated to be between 7 and 31 days.[1][7][8] This long half-life leads to significant drug accumulation in the plasma over the course of treatment.[8][9] Such a PK profile necessitates precise and accurate quantification of drug concentrations in biological matrices over extended periods to optimize dosing regimens, ensure therapeutic exposure, and minimize potential toxicity.[7][10][11] Pharmacokinetic variability, particularly in pediatric populations, has been linked to treatment failure, underscoring the critical need for robust bioanalytical methods.[10][12]

The Gold Standard: Stable Isotope-Labeled Internal Standards in LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the definitive technique for quantifying small molecules like miltefosine in complex biological matrices such as plasma.[13][14] To achieve the highest degree of accuracy and precision, the use of a stable isotope-labeled (SIL) internal standard is considered the gold standard.[15] An ideal internal standard is a compound added at a known concentration to all samples, calibrators, and quality controls to correct for variability during every stage of the analytical process.[15][16]

A deuterated internal standard, such as miltefosine-d9, is chemically identical to the analyte (miltefosine), with the only difference being the substitution of nine hydrogen atoms with deuterium.[17] This subtle mass change offers profound analytical advantages:

• Identical Physicochemical Properties: Miltefosine-d9 exhibits nearly identical extraction recovery, chromatographic retention time, and ionization efficiency as miltefosine.[17][18] This allows it to perfectly track the analyte through sample preparation and analysis, correcting for any potential losses or variations.

• Correction for Matrix Effects: Biological samples contain numerous endogenous components that can suppress or enhance the analyte's signal in the mass spectrometer—a phenomenon known as the matrix effect. Since the SIL internal standard is affected by these matrix components in the same way as the analyte, it provides an effective means of normalization, thereby improving data reliability.[16][17]

• Distinct Mass-to-Charge Ratio (m/z): Despite its chemical similarity, the increased mass of miltefosine-d9 allows it to be easily distinguished from the unlabeled miltefosine by the mass spectrometer, enabling simultaneous and independent quantification.

The use of miltefosine-d9 minimizes potential errors from sample preparation, instrument drift, and ion suppression, ensuring that the calculated analyte concentration is a true and reliable measure.[18][19]

Experimental Workflow for Pharmacokinetic Analysis

This section provides a comprehensive, field-proven protocol for the quantification of miltefosine in human plasma using miltefosine-d9 as an internal standard. The method is designed to be robust and compliant with regulatory guidelines such as those issued by the U.S. Food and Drug Administration (FDA).[13][20]

Materials and Reagents

Component	Supplier/Grade	Purpose
Miltefosine	Reference Standard Grade (>99% purity)	Analyte for calibration and QC
Miltefosine-d9	Reference Standard Grade (>98% isotopic purity)	Internal Standard (IS)
Acetonitrile (ACN)	HPLC or LC-MS Grade	Protein precipitation solvent
Methanol (MeOH)	HPLC or LC-MS Grade	Solvent for stock solutions & mobile phase
Formic Acid	LC-MS Grade	Mobile phase additive
Water	Type I, Ultrapure	Mobile phase preparation
Human Plasma (K2EDTA)	Certified Drug-Free	Matrix for calibrators and QCs

Preparation of Solutions

Causality: Preparing accurate stock and working solutions is the foundation of a reliable quantitative assay. Using high-purity solvents prevents contamination and interference.

• Miltefosine Primary Stock (1 mg/mL): Accurately weigh ~5 mg of miltefosine reference standard and dissolve in 5.0 mL of methanol.

• Miltefosine-d9 Internal Standard Stock (1 mg/mL): Accurately weigh ~1 mg of miltefosine-d9 and dissolve in 1.0 mL of methanol.

• Miltefosine Working Solutions (for Calibration Curve): Perform serial dilutions of the Miltefosine Primary Stock with 50:50 (v/v) methanol:water to prepare working solutions for spiking into plasma to create the calibration curve. A typical range would cover 4 ng/mL to 2000 ng/mL.[7][14]

• Internal Standard Working Solution (ISWS) (e.g., 100 ng/mL): Dilute the Miltefosine-d9 Stock Solution with acetonitrile. This solution will be used as the protein precipitation agent, delivering a consistent amount of IS to every sample.

Plasma Sample Preparation: Protein Precipitation Protocol

Causality: Protein precipitation (PPT) is a rapid and effective method for removing the majority of proteins from plasma, which would otherwise interfere with the LC-MS system.[21][22] Acetonitrile is a highly efficient precipitating agent. Adding the IS in the precipitation solvent ensures it is present from the earliest stage to account for any variability in the extraction process.

• Aliquot Samples: In a 96-well plate or microcentrifuge tubes, aliquot 100 µL of study samples, calibration standards, and quality control (QC) samples.

• Add Internal Standard: Add 300 µL of the Internal Standard Working Solution (in acetonitrile) to each well.

• Mix: Vortex the plate/tubes vigorously for 2 minutes to ensure complete protein precipitation.

• Centrifuge: Centrifuge at 4000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer Supernatant: Carefully transfer 200 µL of the clear supernatant to a new 96-well plate or autosampler vials.

• Inject: Inject 5-10 µL of the supernatant into the LC-MS/MS system.

Diagram 1: Bioanalytical Workflow

A visual representation of the key steps from sample receipt to data generation.

Caption: Workflow for Miltefosine Quantification in Plasma.

LC-MS/MS Instrumentation and Parameters

Causality: The following parameters are selected to achieve optimal chromatographic separation of miltefosine from endogenous plasma components and to ensure sensitive and specific detection by the mass spectrometer. A C18 column provides good retention for the lipophilic miltefosine molecule. Electrospray ionization in positive mode (ESI+) is effective as miltefosine contains a permanently charged quaternary ammonium group.

Parameter	Condition
LC System	UHPLC System (e.g., Agilent, Shimadzu, Waters)
Column	C18 Reverse-Phase, 50 x 2.1 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (50:50)
Flow Rate	0.4 mL/min
Gradient	Start at 30% B, ramp to 95% B over 3 min, hold 1 min, return to 30% B
Column Temp	40 °C
Injection Volume	5 µL
MS System	Triple Quadrupole Mass Spectrometer (e.g., Sciex, Agilent, Waters)
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions
Miltefosine	Q1: 408.4 m/z → Q3: 124.8 m/z[7]
Miltefosine-d9	Q1: 417.4 m/z → Q3: 124.8 m/z
Dwell Time	100 ms
Collision Energy	Optimized for specific instrument (typically 30-40 eV)
Declustering Potential	Optimized for specific instrument (typically 80-100 V)

Method Validation and Data Analysis

For use in regulated studies, the bioanalytical method must be validated according to guidelines from regulatory bodies like the FDA or EMA.[20][23]

Key Validation Parameters:

• Selectivity: Ensuring no interference from endogenous matrix components at the retention times of the analyte and IS.

• Linearity & Range: Demonstrating a linear relationship between concentration and instrument response over the defined range (e.g., 4-2000 ng/mL). The correlation coefficient (r²) should be >0.99.

• Accuracy & Precision: Intra- and inter-day accuracy (% bias) and precision (% CV) should be within ±15% (±20% at the Lower Limit of Quantification, LLOQ).[9]

• Matrix Effect: Assessing the ion suppression or enhancement caused by the plasma matrix.

• Recovery: The efficiency of the extraction process.

• Stability: Evaluating the stability of miltefosine in plasma under various conditions (bench-top, freeze-thaw, long-term storage).

Data Analysis: The concentration of miltefosine in unknown samples is determined by calculating the peak area ratio of the miltefosine MRM transition to the miltefosine-d9 MRM transition. This ratio is then plotted against the nominal concentrations of the calibration standards to generate a linear regression curve. The concentrations of the unknown samples are then interpolated from this curve.

Sample Calibration Curve Data

Concentration (ng/mL)	Analyte Area	IS Area	Area Ratio (Analyte/IS)
4	2,150	510,000	0.0042
10	5,400	515,000	0.0105
50	26,000	505,000	0.0515
200	104,000	520,000	0.2000
500	255,000	510,000	0.5000
1000	518,000	512,000	1.0117
2000	1,050,000	518,000	2.0270

Diagram 2: Principle of Quantification

Illustrates the relationship between the analyte, the internal standard, and the final calculated concentration.

Caption: Data Analysis Using Internal Standard Normalization.

Conclusion

This application note details a robust and reliable LC-MS/MS method for the quantification of miltefosine in human plasma. The use of a stable isotope-labeled internal standard, miltefosine-d9, is paramount to achieving the accuracy and precision required for clinical pharmacokinetic studies. By compensating for variations in sample processing and instrument response, this method provides trustworthy data essential for optimizing miltefosine therapy, ultimately contributing to improved patient outcomes in the treatment of leishmaniasis.

References

• FDA. (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

• Moreno-Calvo, E., et al. (2024). Unmasking the Mechanism behind Miltefosine: Revealing the Disruption of Intracellular Ca2+ Homeostasis as a Rational Therapeutic Target in Leishmaniasis and Chagas Disease. MDPI. [Link]

• Wikipedia. Miltefosine. [Link]

• Dorlo, T. P., et al. (2008). Pharmacokinetics of Miltefosine in Old World Cutaneous Leishmaniasis Patients. Antimicrobial Agents and Chemotherapy, 52(8), 2655–2660. [Link]

• Al-Khatib, A., et al. (2018). Safety, efficacy, and pharmacokinetics of an allometric miltefosine regimen for the treatment of visceral leishmaniasis in Eastern African children. Clinical Infectious Diseases, 67(6), 886-894. [Link]

• Pinto-Martinez, A. K., et al. (2018). Mechanism of Action of Miltefosine on Leishmania donovani Involves the Impairment of Acidocalcisome Function and the Activation of the Sphingosine-Dependent Plasma Membrane Ca2+ Channel. Antimicrobial Agents and Chemotherapy, 62(1), e01614-17. [Link]

• Bioanalysis Zone. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

• FDA. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

• Castañeda-Hernández, D., et al. (2017). Pharmacokinetics of Miltefosine in Children and Adults with Cutaneous Leishmaniasis. Antimicrobial Agents and Chemotherapy, 61(1), e01501-16. [Link]

• FDA. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. U.S. Department of Health and Human Services, Food and Drug Administration. [Link]

• Musial, W., & Kluska, M. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. [Link]

• van den Bogaart, E., et al. (2024). Skin pharmacokinetics of miltefosine in the treatment of post-kala-azar dermal leishmaniasis in South Asia. Journal of Antimicrobial Chemotherapy. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Miltefosine?. [Link]

• ASM Journals. (2017). Mechanism of Action of Miltefosine on Leishmania donovani Involves the Impairment of Acidocalcisome Function and the Activation of the Sphingosine-Dependent Plasma Membrane Ca2+ Channel. [Link]

• ASM Journals. (2017). Pharmacokinetics of Miltefosine in Children and Adults with Cutaneous Leishmaniasis. [Link]

• Li, W., et al. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. Metabolites, 11(5), 294. [Link]

• Agilent Technologies. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

• ResolveMass Laboratories Inc. (2025). Deuterated Standards for LC-MS Analysis. [Link]

• Breda, M., et al. (2009). Protein precipitation for analysis of a drug cocktail in plasma by LC-ESI-MS. ResearchGate. [Link]

• South American Journal of Clinical Research. (2014). A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES. [Link]

• Xu, R., et al. (2008). A fully automated plasma protein precipitation sample preparation method for LC-MS/MS bioanalysis. Bioanalysis, 1(1), 107-116. [Link]

• PubMed. (2021). A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. [Link]

• LabRulez LCMS. (n.d.). Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. [Link]

• News-Medical.Net. (2025). Improving sample preparation for LC-MS/MS analysis. [Link]

• ter Horst, P. G., et al. (2015). Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 997, 129-134. [Link]

• MDPI. (2023). Optimisation of Solid-Phase Extraction and LC-MS/MS Analysis of Six Breast Cancer Drugs in Patient Plasma Samples. [Link]

• van den Bogaart, E., et al. (2016). Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. Antimicrobial Agents and Chemotherapy, 60(6), 3488-3495. [Link]

• Dorlo, T. P. C., et al. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B, 865(1-2), 55-62. [Link]

• ResearchGate. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography-tandem mass spectrometry. [Link]

• ACS Publications. (2007). LC−MS/MS Approach for Quantification of Therapeutic Proteins in Plasma Using a Protein Internal Standard and 2D-Solid-Phase Extraction Cleanup. [Link]

• DNDi. (2024). Skin pharmacokinetics of miltefosine in the treatment of post-kala-azar dermal leishmaniasis in South Asia. [Link]

• NIH. (2017). Pharmacokinetics of Miltefosine in Children and Adults with Cutaneous Leishmaniasis. [Link]

• ResearchGate. (2025). Pharmacokinetics and bioavailability assessment of Miltefosine in rats using high performance liquid chromatography tandem mass spectrometry. [Link]

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Application Note: Intracellular Quantification of Miltefosine in Peripheral Blood Mononuclear Cells (PBMCs) via LC-MS/MS Using Miltefosine-d9

Scientific Rationale & Target-Site Pharmacokinetics

Miltefosine (hexadecylphosphocholine) is a pioneering oral therapeutic agent utilized primarily as a frontline treatment for leishmaniasis. The clinical efficacy of miltefosine is fundamentally dependent on its intracellular accumulation. Leishmania parasites are obligate intracellular pathogens that reside and replicate within human phagocytes (macrophages). Consequently, traditional plasma pharmacokinetic (PK) analysis fails to capture the true target-site exposure required for parasite elimination.

Peripheral blood mononuclear cells (PBMCs) serve as an accessible, highly relevant surrogate matrix for assessing this intracellular PK profile [1]. Measuring miltefosine within PBMCs provides critical insights into drug distribution, cellular uptake mechanisms, and therapeutic outcomes. To ensure absolute analytical rigor during Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis, Miltefosine-d9 (a deuterated stable isotope) is employed as an internal standard (IS). This creates a self-validating system that inherently corrects for matrix effects, extraction variability, and ionization fluctuations.

Fig 1: Pharmacokinetic rationale mapping miltefosine distribution to intracellular targets.

Core Methodology: Extraction & LC-MS/MS Protocol

The following protocol details the extraction of miltefosine from human PBMCs and its subsequent quantification. The methodology is engineered to overcome the unique physicochemical challenges of miltefosine, a highly amphiphilic, zwitterionic molecule.

Reagents & Materials

• Analytes : Miltefosine reference standard and Miltefosine-d9 internal standard.

• Solvents : LC-MS grade Methanol, Water, and Acetonitrile.

• Modifiers : Triethylamine and Acetic acid (for alkaline mobile phase).

• Biologicals : Blank human plasma (for matrix matching) and isolated patient PBMCs.

Step-by-Step Sample Preparation

Expertise & Causality: Why extract with 62.5% methanol and then reconstitute in plasma? A 62.5% aqueous methanol solution effectively lyses the PBMCs and precipitates structural proteins while keeping the lipophilic miltefosine and miltefosine-d9 fully solubilized. However, PBMC extracts exhibit vastly different ion suppression profiles compared to plasma. By evaporating the methanol and reconstituting the extract in blank plasma, the sample matrix perfectly mimics the plasma-based calibration curve. This "matrix matching" eliminates the need for a separate, difficult-to-source PBMC calibration curve [1].

• PBMC Isolation & Counting : Isolate PBMCs from whole blood using density gradient centrifugation (e.g., Ficoll-Paque). Accurately count the cells using a Coulter counter to enable downstream calculation of intracellular concentrations. Pellet the cells (typically 1×106 to 20×106 cells) and store at -80°C.

• Lysis & Extraction : Add 100 µL of Miltefosine-d9 working solution (prepared in 62.5% methanol) directly to the frozen PBMC pellet.

• Homogenization : Vortex vigorously for 5 minutes to ensure complete cell lysis and homogenization.

• Protein Precipitation : Centrifuge the lysate at 15,000 × g for 10 minutes at 4°C to pellet cellular debris and precipitated proteins.

• Evaporation : Transfer the supernatant to a clean glass autosampler vial. Evaporate to complete dryness under a gentle stream of nitrogen at 40°C.

• Matrix Reconstitution : Reconstitute the dried residue in 250 µL of blank human plasma. Vortex for 2 minutes.

• (Optional)Solid Phase Extraction (SPE) : For ultra-trace analysis, pass the reconstituted sample through a Phenyl SPE cartridge, wash with 1:1 methanol-water, and elute with 0.1% triethylamine in methanol [2].

Fig 2: Experimental workflow for miltefosine extraction from PBMCs and LC-MS/MS analysis.

LC-MS/MS Analytical Conditions

Expertise & Causality: Miltefosine is zwitterionic. Using an alkaline mobile phase (pH ~8.5) ensures reproducible chromatographic retention on a reversed-phase column and prevents severe peak tailing that occurs under acidic conditions [2].

• Analytical Column : Reversed-phase C18 (e.g., Gemini C18, 150 × 2.0 mm, 5 µm) capable of withstanding alkaline pH.

• Mobile Phase : Alkaline eluent containing triethylamine/acetic acid buffer.

• Ionization : Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions :

  • Miltefosine : m/z 408.3 → 184.1 (Fragmentation corresponds to the loss of the C16-alkyl chain, detecting the phosphocholine headgroup).

  • Miltefosine-d9 : m/z 417.3 → 184.1 (or 193.1 depending on the specific deuteration site of the standard).

Data Processing: Intracellular Volume Calculation

To translate the LC-MS/MS output (ng/mL in reconstituted plasma) to a biologically meaningful intracellular concentration, the specific cellular volume must be integrated into the final calculation [1].

• Calculate Total Miltefosine Mass : Multiply the measured LC-MS/MS concentration ( Cmeasured​ in ng/mL) by the reconstitution volume ( 0.25 mL) to determine the total nanograms of miltefosine in the extracted pellet.

• Calculate Mass per Cell : Divide the total mass by the exact PBMC count obtained during the isolation step.

• Determine Intracellular Concentration ( IC ) : Divide the mass per cell by the established mean volume of a single human PBMC ( 283 fL , which equals 0.283×10−9 mL ).

Formula: IC (ng/mL)=Total PBMC Count×(0.283×10−9 mL)Cmeasured​×0.25 mL​

Method Validation & Quantitative Summary

The integration of Miltefosine-d9 ensures that the assay meets stringent bioanalytical validation criteria. Because the PBMC extract is reconstituted in plasma, the matrix effect from the intracellular contents (ranging from 0.17 to 26.3×106 cells) is rendered negligible [1].

Table 1: Summary of Validation Parameters for Intracellular Miltefosine Analysis

Validation Parameter	Value / Range	Scientific Implication
Calibration Range	4 – 1000 ng/mL	Covers both trough and peak intracellular therapeutic levels.
Lower Limit of Quantitation (LLOQ)	4 ng/mL	Corresponds to an ultra-trace 0.12 ng/106 PBMCs.
Intra-assay Precision	< 7.7%	High reproducibility ensured by Miltefosine-d9 tracking.
Inter-assay Accuracy	Within ± 8.6% of nominal	Validates the matrix-matching reconstitution step.
Extraction Recovery	> 85%	62.5% methanol efficiently partitions the amphiphilic drug.
Matrix Effect	< 3.0% deviation	Plasma reconstitution successfully masks PBMC lysate suppression.

References

• Title: Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry Source: Journal of Chromatography B (via PubMed Central) URL: [Link]

• Title: Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry Source: Journal of Chromatography B (via PubMed) URL: [Link]

• Title: Pharmacokinetics of Miltefosine in Children and Adults with Cutaneous Leishmaniasis Source: Antimicrobial Agents and Chemotherapy (via PubMed Central) URL: [Link](Note: PMC ID reflects the broader clinical application of PBMC miltefosine quantification)

Application Note: Intracellular Quantification of Miltefosine via LC-MS/MS

Executive Summary & Scientific Rationale

Miltefosine (hexadecylphosphocholine) is a pioneering alkylphosphocholine therapeutic, serving as the first oral drug for the treatment of visceral and cutaneous leishmaniasis[1]. Because Leishmania parasites are obligate intracellular pathogens that reside and replicate within the phagolysosomes of host macrophages, plasma pharmacokinetics offer an incomplete picture of drug efficacy. The true determinant of parasiticidal activity is the intracellular drug concentration[2].

Quantifying miltefosine inside host cells presents unique bioanalytical challenges. As a highly amphiphilic molecule featuring a long hydrophobic alkyl chain and a zwitterionic phosphocholine headgroup, miltefosine readily integrates into cellular lipid bilayers[1]. Standard protein precipitation techniques are inadequate for extraction, as they often trap lipid-bound drugs in the discarded cellular pellet. This protocol outlines a highly specific, self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methodology designed to disrupt lipid membranes, extract the analyte, and accurately calculate the true intracellular molarity[2].

Experimental Workflow & Causality

To ensure the highest degree of scientific integrity (E-E-A-T), every phase of this protocol is engineered as a self-validating system :

• Active Transporter Arrest: Washing cells with ice-cold buffer is mandatory. Miltefosine is transported across membranes via both passive diffusion and active carrier-mediated transport[2]. Lowering the temperature halts active efflux, locking the intracellular concentration in place during harvesting.

• Matrix-Matched Calibration: Instead of attempting to create a highly variable intracellular matrix calibration curve, the cellular extract is evaporated and reconstituted in blank human plasma. This ingenious step allows the intracellular samples to be processed and quantified alongside standard plasma calibration curves, ensuring identical matrix effects and ionization efficiencies[2].

• Analyte-Specific Clean-up: Solid-Phase Extraction (SPE) utilizing phenyl-bonded cartridges (e.g., Bond Elut PH) is employed. The phenyl groups provide unique π−π and hydrophobic interactions that selectively retain the long alkyl chain of miltefosine, while polar cellular debris and salts are washed away[1][2].

Fig 1. Self-validating workflow for intracellular miltefosine quantification by LC-MS/MS.

Materials and Reagents

• Analytes: Miltefosine reference standard and Miltefosine-D4 (Deuterated Internal Standard)[2].

• Solvents (LC-MS Grade): Methanol, Acetonitrile, Water[1].

• Buffers & Modifiers: Acetic acid buffer (1 M, pH 4.5), Triethylamine (TEA), Ammonium hydroxide (10 mM)[2][3].

• Extraction Hardware: Bond Elut PH (phenyl) SPE cartridges (100 mg, 1 mL)[1][2].

• Chromatography: Gemini C18 column (150 mm × 2.0 mm I.D., 5 μm) or equivalent reversed-phase column[1][3].

• Detection: Triple-quadrupole mass spectrometer with a turbo-ionspray/ESI source operating in positive ion mode[2][4].

Step-by-Step Protocol

Cell Treatment and Harvesting

• Plate host cells (e.g., Peripheral Blood Mononuclear Cells [PBMCs] or primary macrophages) at a known density (e.g., 1×106 cells/well).

• Incubate with miltefosine at targeted physiological concentrations (typically spanning 10–50 μM) for the desired pharmacokinetic time course[2].

• Critical Step: Aspirate the culture media and rapidly wash the cell monolayer three times with ice-cold PBS. This removes extracellular drug that would otherwise cause a false-positive spike in intracellular readings.

• Harvest the cells, perform a cell count using a hemocytometer or automated counter (required for downstream normalization), and centrifuge at 300 × g for 5 minutes at 4°C to pellet the cells.

Lipid Disruption and Analyte Extraction

• To the isolated cell pellet, add 62.5% methanol (v/v in water). The high organic content effectively disrupts the cellular membranes and solubilizes the amphiphilic miltefosine[2].

• Vortex vigorously for 2 minutes, then centrifuge at 23,100 × g for 5 minutes to pellet the structural cellular debris[2].

• Collect the supernatant and evaporate it to complete dryness under a gentle stream of nitrogen.

Matrix Matching and SPE Clean-up

• Reconstitution (Self-Validation): Reconstitute the dried extract in 250 μL of blank human plasma. This ensures the sample matrix perfectly matches the plasma-based calibration standards[2].

• Internal Standard Spiking: Add 25 μL of Miltefosine-D4 (e.g., 4000 ng/mL) to the reconstituted sample. Spiking at this stage corrects for any subsequent losses during the SPE process[2].

• Add 700 μL of acetic acid buffer (1 M, pH 4.5) to acidify the sample, preparing it for solid-phase extraction[2].

• SPE Conditioning: Condition the Bond Elut PH SPE cartridges with 1 mL of acetonitrile followed by 1 mL of acetic acid buffer (1 M, pH 4.5)[2].

• Loading & Washing: Load the acidified sample onto the cartridge. Wash with 1 mL of methanol–water (1:1, v/v) to elute hydrophilic interferences[2].

• Elution: Elute the highly retained miltefosine using two 750 μL aliquots of 0.1% (v/v) triethylamine in methanol[2]. Transfer the eluate to an autosampler vial.

(Note: For direct measurement in isolated Leishmania promastigotes, an alternative simplified digestion using 2 N HNO3 overnight followed by direct LC-MS injection has also been successfully utilized[5].)

LC-MS/MS Analysis

• Inject 10 μL of the eluate onto the Gemini C18 analytical column[1][2].

• Utilize an alkaline mobile phase (e.g., 10 mM ammonium hydroxide in methanol-water, 95:5 v/v) at a flow rate of 0.3 mL/min to achieve optimal peak shape for the zwitterionic compound[3].

• Monitor the analytes using Multiple Reaction Monitoring (MRM) in positive ESI mode[2][4]:

  • Miltefosine: m/z 408.5 → 125.1

  • Miltefosine-D4 (IS): m/z 412.6 → 129.2

Data Normalization (Intracellular Molarity Calculation)

The LC-MS/MS output provides the total mass of miltefosine in the analyzed pellet. To determine the concentration the intracellular parasites actually experience, convert this mass to an intracellular molarity[2]:

• Determine Total Intracellular Volume: Multiply the number of cells harvested (from Step 4.1) by the established average volume of a single cell. For example, a single human PBMC has an average volume of 283 fL ( 0.000283 mL per 106 cells)[2].

• Calculate Concentration: Divide the total mass of miltefosine (ng) by the total intracellular volume (mL) to yield the true intracellular concentration (ng/mL or μ M).

Quantitative Validation Parameters

The following table summarizes the expected analytical performance of this methodology, ensuring high reproducibility and sensitivity for intracellular pharmacokinetic modeling.

Parameter	Specification / Value	Causality / Significance
Linear Calibration Range	4 to 1000 ng/mL[2][3]	Broad dynamic range covers both low-uptake physiological states and high-dose accumulation levels.
Lower Limit of Quantitation (LLOQ)	4 ng/mL (Equivalent to ~0.12 ng / 106 PBMCs)[2]	Guarantees reliable detection even in small clinical biopsy samples or low-density in vitro cultures.
Intra/Inter-assay Precision	≤ 7.7%[2]	Validates the reproducibility of the phenyl-SPE clean-up and the stability of the ESI ionization steps.
Monitored Mass Transitions	Analyte: 408.5 → 125.1 m/z IS: 412.6 → 129.2 m/z[2][4]	Highly specific MRM transitions eliminate background noise from endogenous cellular phospholipids.
Average Cell Volume Constant	283 fL ( 0.000283 mL / 106 cells)[2]	The critical mathematical constant required to convert absolute mass into a biologically relevant intracellular molarity.

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• 1. thomasdorlo.rbind.io [thomasdorlo.rbind.io]
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• 3. diva-portal.org [diva-portal.org]
• 4. LC-coupled ESI MS for quantification of miltefosine in human and hamster plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Miltefosine-d9 in Leishmaniasis Treatment and Pharmacokinetic Bioanalysis

Introduction: The Clinical Imperative of Miltefosine

Leishmaniasis remains one of the most devastating neglected tropical diseases, with clinical manifestations ranging from self-healing cutaneous lesions to fatal visceral infections. Miltefosine (hexadecylphosphocholine) stands as a breakthrough in antileishmanial therapy, being the first and only orally administered drug approved for both visceral and cutaneous leishmaniasis[1].

Despite its clinical success, miltefosine presents complex pharmacological challenges. It exhibits an exceptionally long terminal elimination half-life and accumulates extensively in host tissues[2]. Subtherapeutic drug exposure is strongly correlated with treatment failure and the emergence of drug-resistant Leishmania strains[3]. Consequently, rigorous pharmacokinetic (PK) monitoring and target-site drug quantification are critical for optimizing therapeutic regimens.

Mechanism of Action: Why Target-Site Concentration Matters

Miltefosine is an amphiphilic phospholipid derivative that exerts pleiotropic anti-parasitic effects. While historically recognized for inhibiting phosphatidylcholine synthesis and cytochrome c oxidase, recent consensus highlights its primary mechanism: the catastrophic disruption of the parasite's intracellular Ca²⁺ homeostasis[4]. Miltefosine actively alkalinizes acidocalcisomes, impairs giant mitochondria, and uniquely activates a sphingosine-dependent plasma membrane Ca²⁺ channel in Leishmania[5].

Because these mechanisms are concentration-dependent, precise quantification of miltefosine at the site of infection (e.g., dermal macrophages) is essential for evaluating drug efficacy[6].

Diagram 1: Miltefosine's multi-targeted disruption of Leishmania Ca²⁺ homeostasis.

The Analytical Challenge & The Role of Miltefosine-d9

Quantifying miltefosine in complex biological matrices—such as human plasma, dried blood spots (DBS), and skin tissue homogenates—poses significant analytical hurdles. Miltefosine's zwitterionic nature and high lipophilicity lead to severe matrix effects (ion suppression or enhancement) during electrospray ionization (ESI) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)[6].

The Causality of Experimental Choice: To establish a self-validating analytical system, researchers must employ a Stable Isotope-Labeled Internal Standard (SIL-IS). Miltefosine-d9 (CAS: 58066-85-6 for the native compound; D9 variant: C₂₁H₃₇D₉NO₄P) is the gold standard for this application[7]. By incorporating 9 deuterium atoms, Miltefosine-d9 achieves a sufficient mass shift (+9 Da) to prevent cross-talk with the native drug in the mass spectrometer, while retaining identical physicochemical properties.

When spiked into the raw sample before extraction, Miltefosine-d9 co-elutes perfectly with native miltefosine during chromatography. Any matrix-induced ionization variations or extraction losses affect both the analyte and the IS equally. The ratio of their MS/MS signals thus provides a highly accurate, matrix-independent quantification of the drug[3][6].

Quantitative Pharmacokinetic Profile

Understanding the baseline PK parameters is necessary to define the calibration range for the LC-MS/MS assay. Table 1 summarizes the clinical PK profile of miltefosine, demonstrating the need for an assay capable of quantifying both high peak concentrations and prolonged subtherapeutic tail concentrations.

Table 1: Key Pharmacokinetic Parameters of Miltefosine in Leishmaniasis Patients

Pharmacokinetic Parameter	Observed Value	Clinical Implication
First Elimination Half-Life	~7.05 days[2]	Slow initial clearance requires loading doses.
Terminal Elimination Half-Life	~30.9 days[2]	Prolonged subtherapeutic levels risk parasite resistance.
Median Peak Plasma Conc.	30,800 ng/mL[2]	Requires high upper limit of quantification (ULOQ).
Detection Post-Treatment	Up to 5-6 months[2]	Requires high assay sensitivity (LLOQ ~4-10 ng/mL).
Bioavailability (Rat Model)	~60.33%[8]	Supports oral administration efficacy.

Experimental Protocol: LC-MS/MS Bioanalysis using Miltefosine-d9

The following protocol details the extraction and quantification of miltefosine from human skin biopsies and Dried Blood Spots (DBS), utilizing Miltefosine-d9 as the internal standard. This dual-matrix approach is vital because DBS allows for cold-chain-free sampling in remote endemic regions[3], while skin biopsies enable target-site PK profiling in cutaneous leishmaniasis[6].

Diagram 2: LC-MS/MS Bioanalytical workflow utilizing Miltefosine-d9.

Reagents and Materials

• Analyte: Miltefosine reference standard.

• Internal Standard: Miltefosine-d9 (e.g., 4000 ng/mL working solution in methanol/water)[9].

• Extraction Solvents: LC-MS grade Methanol, Acetonitrile.

• Enzymes (for skin): Collagenase A (for tissue homogenization)[6].

• Chromatography: Gemini C18 column (or equivalent robust phase for alkaline conditions).

Step-by-Step Methodology

Phase 1: Sample Pre-treatment & IS Spiking

Causality Check: Enzymatic digestion is required for skin to release intracellular miltefosine without degrading the phospholipid structure.

• For DBS Samples: Punch a 3.0-mm disc from the center of the dried blood spot into a 2.0 mL microcentrifuge tube[10].

• For Skin Biopsies: Place a 4-mm skin punch biopsy into a tube containing 500 µL of Collagenase A solution. Incubate overnight at 37°C to achieve complete homogenization[6].

• IS Addition: Spike exactly 20 µL of the Miltefosine-d9 working solution into the sample matrix. Vortex briefly to ensure uniform distribution.

Phase 2: Extraction

Causality Check: Methanol is highly effective at precipitating matrix proteins while maintaining the solubility of the amphiphilic miltefosine molecules.

• Add 200 µL of cold Methanol to the sample tube.

• Vortex vigorously for 5 minutes to facilitate protein precipitation and analyte extraction.

• Centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer the clear supernatant to an autosampler vial. (Note: For highly lipid-rich skin samples, an additional phenyl-bonded Solid Phase Extraction (SPE) step may be performed to remove endogenous phospholipids[6]).

Phase 3: LC-MS/MS Analysis

Causality Check: Miltefosine is a zwitterion. Using an alkaline mobile phase (pH ~9-10) ensures the phosphate group is fully ionized and the amine is deprotonated, preventing secondary interactions with silanol groups on the C18 column and ensuring sharp peak shapes[6].

• Chromatographic Separation: Inject 5 µL of the extract onto a Gemini C18 column. Use a gradient elution of Water (Mobile Phase A) and Methanol (Mobile Phase B), both modified with ammonium hydroxide to maintain alkaline pH.

• Ionization: Operate the mass spectrometer in Positive Ion Electrospray Ionization (ESI+) mode.

• Multiple Reaction Monitoring (MRM):

  • Set the transition for native Miltefosine: Precursor [M+H]+ m/z 408.4 → Product m/z 124.8[11].

  • Set the transition for Miltefosine-d9: Precursor [M+H]+ m/z 417.4 → Product m/z 124.8 (assuming deuterium labeling on the alkyl chain).

• Data Processing: Construct a calibration curve by plotting the peak area ratio (Miltefosine / Miltefosine-d9) against the nominal concentration of the calibration standards. Ensure the Lower Limit of Quantification (LLOQ) achieves a signal-to-noise ratio > 5[10].

Conclusion

The integration of Miltefosine-d9 into LC-MS/MS workflows has revolutionized the pharmacokinetic profiling of leishmaniasis treatments. By neutralizing matrix effects across diverse and challenging biological samples (from field-collected DBS to dermal biopsies), this stable isotope internal standard ensures the analytical rigor required to correlate target-site drug exposure with clinical outcomes. Such high-fidelity data is currently driving the optimization of miltefosine dosing regimens and the development of novel combination therapies to combat parasite resistance.

References

• Pharmacokinetics of Miltefosine in Children and Adults with Cutaneous Leishmaniasis. Antimicrobial Agents and Chemotherapy. Available at:[Link]

• Pharmacokinetics of Miltefosine in Old World Cutaneous Leishmaniasis Patients. Antimicrobial Agents and Chemotherapy - ASM Journals. Available at:[Link]

• Pharmacokinetics and Bioavailability Assessment of Miltefosine in Rats Using High Performance Liquid Chromatography Tandem Mass Spectrometry. PubMed. Available at:[Link]

• Unmasking the Mechanism behind Miltefosine: Revealing the Disruption of Intracellular Ca2+ Homeostasis as a Rational Therapeutic Target in Leishmaniasis and Chagas Disease. MDPI. Available at:[Link]

• Mechanism of Action of Miltefosine on Leishmania donovani Involves the Impairment of Acidocalcisome Function and the Activation of the Sphingosine-Dependent Plasma Membrane Ca2+ Channel. Antimicrobial Agents and Chemotherapy. Available at:[Link]

• Miltefosine: a review of its pharmacology and therapeutic efficacy in the treatment of leishmaniasis. Journal of Antimicrobial Chemotherapy | Oxford Academic. Available at:[Link]

• Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. PMC. Available at:[Link]

• Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. ResearchGate. Available at:[Link]

• Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin. Diva-Portal.org. Available at:[Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. Sci-Hub. Pharmacokinetics of Miltefosine in Old World Cutaneous Leishmaniasis Patients / Antimicrobial Agents and Chemotherapy, 2008 [sci-hub.red]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. journals.asm.org [journals.asm.org]
• 6. researchgate.net [researchgate.net]
• 7. CAS 58066-85-6: Miltefosine | CymitQuimica [cymitquimica.com]
• 8. Pharmacokinetics and bioavailability assessment of Miltefosine in rats using high performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diva-portal.org [diva-portal.org]
• 10. Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.asm.org [journals.asm.org]

Technical Notes & Optimization

Overcoming matrix effects in Miltefosine quantification

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Welcome to the technical support center for Miltefosine quantification. This guide is designed for researchers, scientists, and drug development professionals to navigate and overcome the common analytical challenge of matrix effects. As Senior Application Scientists, we have curated this resource to provide both foundational knowledge and actionable troubleshooting strategies.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding matrix effects in the context of Miltefosine analysis.

Q1: What exactly is a "matrix effect" in bioanalysis?

A: A matrix effect is the alteration of an analyte's response (in this case, Miltefosine) due to the presence of co-eluting, undetected components in the sample matrix (e.g., plasma, tissue homogenate). These interfering components can either suppress or enhance the signal of the analyte, leading to inaccurate and imprecise measurements. The primary cause in LC-MS/MS analysis is competition for ionization in the mass spectrometer's source.

Q2: Why is Miltefosine particularly susceptible to matrix effects?

A: Miltefosine's structure is a key factor. It is a phosphocholine ester of hexadecanol, which makes it structurally similar to endogenous phospholipids found in high concentrations in biological membranes and, consequently, in matrices like plasma and tissue lysates. These phospholipids are notorious for causing significant ion suppression in electrospray ionization (ESI) mass spectrometry. Therefore, without effective sample cleanup, these endogenous molecules can co-elute with Miltefosine and interfere with its ionization, compromising data quality.

Q3: How can I determine if my assay is suffering from matrix effects?

A: The most direct method is to perform a post-extraction spike experiment, as recommended by regulatory bodies like the U.S. Food and Drug Administration (FDA). This involves comparing the response of Miltefosine spiked into an extracted blank matrix (from which the analyte has been removed) with the response of Miltefosine in a pure, neat solution.

Protocol: Quantitative Assessment of Matrix Effect

• Prepare Neat Solutions: Create a set of Miltefosine standards in the final mobile phase composition at low, medium, and high concentrations (n=3-6 replicates).

• Prepare Blank Matrix: Obtain at least six different lots of the biological matrix (e.g., human plasma) that are free of Miltefosine.

• Extract Blank Matrix: Process these blank matrix samples using your established sample preparation protocol (e.g., protein precipitation).

• Post-Extraction Spike: After extraction, spike the resulting blank extracts with Miltefosine to the same low, medium, and high concentrations as the neat solutions.

• Analyze and Calculate: Analyze both the neat solutions (Set A) and the post-extraction spiked samples (Set B) using your LC-MS/MS method. Calculate the Matrix Factor (MF) using the following formula:

  • MF = (Peak Response in Presence of Matrix) / (Peak Response in Absence of Matrix)

• Interpret Results:

  • MF = 1: No matrix effect.

  • MF < 1: Ion suppression.

  • MF > 1: Ion enhancement.

The coefficient of variation (CV%) of the matrix factor across the different lots should be ≤15%.

Troubleshooting Guide: Common Issues & Solutions

This section provides a problem-oriented approach to resolving issues related to Miltefosine quantification.

Problem 1: High Variability in Quality Control (QC) Samples and Poor Reproducibility

• Likely Cause: Inconsistent matrix effects across different samples or lots of matrix. This is often due to an inadequate sample preparation method that fails to sufficiently remove interfering phospholipids.

• Solution Pathway:

  • Review Your Sample Preparation: Protein precipitation (PPT) with acetonitrile is a common first step, but it is often insufficient for removing phospholipids. Consider upgrading your sample preparation method.

  • Implement a Stronger Extraction Technique: Liquid-Liquid Extraction (LLE) or Solid-Phase Extraction (SPE) offer superior cleanup capabilities.

Caption: Decision workflow for improving sample cleanup.

Table 1: Comparison of Sample Preparation Techniques for Miltefosine

Technique	Pros	Cons	Best For
Protein Precipitation (PPT)	Fast, simple, inexpensive.	Poor removal of phospholipids , high risk of matrix effects and ion suppression.	Initial screening, high-throughput but requires robust chromatography.
Liquid-Liquid Extraction (LLE)	Good removal of salts and some phospholipids. Moderate cost.	Can be labor-intensive, requires solvent optimization (e.g., using MTBE or Hexane/Ethyl Acetate).	Assays where PPT is insufficient and SPE is not available.
Solid-Phase Extraction (SPE)	Excellent removal of interferences , high recovery, can be automated.	Higher cost per sample, requires method development.	Gold standard for regulated bioanalysis requiring high accuracy and precision.

Problem 2: Consistent Signal Suppression Across All Samples

• Likely Cause: A fundamental issue with co-elution of Miltefosine and a major interfering component, like lysophosphatidylcholines.

• Solution Pathway:

  • Chromatographic Optimization: The goal is to chromatographically separate Miltefosine from the "zone" of phospholipid elution.

    • Switch to a Different Column Chemistry: If using a standard C18 column, consider a mixed-mode or embedded polar group (EPG) column, which can provide different selectivity for phospholipids.

    • Gradient Modification: Adjust the ramp of your organic mobile phase. A shallower gradient can often improve the resolution between closely eluting compounds.

  • Use a Phospholipid Removal Plate/Column: These are specialized SPE products designed to specifically target and remove phospholipids from the sample extract prior to injection.

  • Employ a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS (e.g., d4-Miltefosine) is the ideal internal standard. It co-elutes with the analyte and experiences the same degree of ion suppression. By tracking the analyte/IS peak area ratio, the matrix effect is effectively cancelled out, leading to accurate quantification.

Technical Support Center: Optimizing Miltefosine Extraction from Biological Matrices

Welcome to the technical support center for Miltefosine analysis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for improving the extraction recovery of Miltefosine from various biological matrices. Understanding the unique physicochemical properties of Miltefosine is the cornerstone of developing a robust and reproducible extraction methodology.

Miltefosine is an amphiphilic, zwitterionic alkylphosphocholine compound, a characteristic that dictates its solubility in both aqueous and organic solvents.[1] Its long hydrophobic alkyl chain and polar phosphocholine head group are central to its biological activity and also influence its behavior during extraction.[1] This guide will delve into the nuances of common extraction techniques, providing detailed protocols, troubleshooting advice, and addressing frequently asked questions to enhance your experimental success.

Physicochemical Properties of Miltefosine

A thorough understanding of Miltefosine's properties is critical for troubleshooting extraction issues.

Property	Value	Source(s)
Molecular Formula	C21H46NO4P	[1]
Molecular Weight	407.57 g/mol	[1]
pKa	~2	[1]
logP	2.68	[1]
Solubility	Freely soluble in water and ethanol.	[1]
Hygroscopicity	Miltefosine is hygroscopic.	[2]
Stability	Stable in human plasma for at least 3 freeze-thaw cycles and for at least 6 hours at room temperature. Stable in Dried Blood Spots (DBS) for at least 162 days at 37°C.	[3][4]

Recommended Extraction Methodologies & Troubleshooting

The choice of extraction method is highly dependent on the biological matrix and the desired downstream analysis. Here, we provide detailed protocols and troubleshooting guides for the most common techniques.

Solid-Phase Extraction (SPE)

SPE is a highly effective and widely used method for extracting Miltefosine from complex matrices like plasma and tissue homogenates, offering cleaner extracts compared to other methods.[3]

This protocol is adapted from a validated LC-MS/MS method.[3]

Materials:

• Bond Elut PH (phenyl) SPE cartridges

• Acetonitrile (ACN)

• 0.9M aqueous acetic acid (pH 4.5)

• Methanol (MeOH)

• 0.1% (v/v) Triethylamine (TEA) in Methanol

• Deuterated Miltefosine (Miltefosine-d4) as an internal standard (IS)

Procedure:

• Sample Preparation: Spike 250 µL of human EDTA plasma with the internal standard.

• Cartridge Conditioning: Condition the SPE cartridge with 1 mL of ACN followed by 1 mL of 0.9M aqueous acetic acid (pH 4.5).

• Sample Loading: Load the prepared plasma sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of methanol-water (1:1, v/v) to remove interfering substances.

• Elution: Elute Miltefosine with 2 x 0.75 mL of 0.1% (v/v) TEA in methanol.

• Sample Analysis: The eluate can be directly injected into an LC-MS/MS system.

Q: My Miltefosine recovery is low and inconsistent. What should I check first?

A: Low and inconsistent recovery in SPE can stem from several factors.[5][6][7] Start by verifying your solutions and the SPE procedure itself. Ensure that the cartridge bed does not dry out before sample loading.[5] If the problem persists, systematically check each step of the process by collecting and analyzing the flow-through from the loading and washing steps, and the eluate. If the analyte is found in the loading or wash fractions, your sample or wash solvent may be too strong, or the loading flow rate too high.[6] If the analyte is retained on the cartridge but not eluted, a stronger elution solvent is needed.[6]

Q: I'm observing significant matrix effects in my LC-MS/MS analysis after SPE. How can I reduce this?

A: While SPE provides cleaner extracts than protein precipitation, matrix effects can still occur.[8] To mitigate this, consider the following:

• Optimize the Wash Step: Use the strongest possible wash solvent that doesn't elute Miltefosine to remove more interfering components.

• Change Sorbent Type: If using a reverse-phase sorbent, consider a mixed-mode or ion-exchange sorbent for greater selectivity.

• Chromatographic Separation: Ensure your LC method adequately separates Miltefosine from any co-eluting matrix components.

• Use a Stable Isotope-Labeled Internal Standard: A deuterated internal standard like Miltefosine-d4 can help compensate for matrix effects.[9][10]

Protein Precipitation (PP)

Protein precipitation is a simpler and faster method, often suitable for high-throughput applications. However, it may result in dirtier extracts and is not always recommended for plasma. One study found that for plasma samples, protein precipitation with acetonitrile, methanol, or a mixture of both resulted in non-reproducible recoveries and inconsistent peak areas.[3] However, for other matrices like Dried Blood Spots (DBS) and tissue homogenates, it can be very effective.

This method has been shown to yield over 97% recovery.[10][11]

Materials:

• Methanol (MeOH)

• Deuterated Miltefosine (Miltefosine-d4) in methanol (as extraction solution)

• Vortex mixer

• Sonicator

• Centrifuge

Procedure:

• Sample Preparation: Punch a 3.0-mm disc from the center of the DBS and place it in a microcentrifuge tube.

• Extraction: Add 150 µL of extraction solution (e.g., 20 ng/mL Miltefosine-d4 in methanol).

• Mixing & Sonication: Vortex for 10 seconds, sonicate for 30 minutes, and then vortex again for 30 seconds.

• Separation: Centrifuge to pellet the precipitated proteins and filter paper.

• Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

Q: I am getting low recovery with protein precipitation from tissue homogenates. What can I do?

A: Low recovery from protein precipitation can be due to several factors. First, ensure complete cell lysis and homogenization of the tissue. For Miltefosine, which can bind to proteins, co-precipitation is a possibility. Try optimizing the precipitation conditions by:

• Testing different organic solvents: While methanol is common, acetonitrile or acetone might be more effective for your specific tissue matrix.

• Adjusting the pH: Modifying the pH of the sample before adding the precipitant can disrupt protein-drug interactions.

• Optimizing the solvent-to-sample ratio: A higher ratio of organic solvent may be needed for complete precipitation and release of the analyte.

Q: The supernatant after protein precipitation is cloudy. How can I fix this?

A: A cloudy supernatant indicates incomplete protein removal. Ensure you are using a sufficient volume of precipitant and that it is adequately mixed with the sample. Increasing the centrifugation time or speed can also help to pellet the proteins more effectively. Pre-chilling the organic solvent can sometimes lead to a more compact protein pellet.

Liquid-Liquid Extraction (LLE)

LLE separates analytes based on their differential solubility in two immiscible liquids. While one study reported unsatisfactory recoveries and high variability for Miltefosine from plasma using diethyl ether, ethyl acetate, and tert-butyl methyl ether, LLE could still be a viable option for other matrices or with different solvent systems.[3]

Materials:

• Water-immiscible organic solvent (e.g., methyl tert-butyl ether (MTBE), ethyl acetate)

• Aqueous buffer to adjust pH

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Add the internal standard to the biological sample. Adjust the pH of the sample with a buffer to ensure Miltefosine is in a neutral state for better partitioning into the organic phase.

• Extraction: Add the organic solvent to the sample at a specific ratio (e.g., 3:1 v/v).

• Mixing: Vortex vigorously for several minutes to ensure thorough mixing and facilitate the transfer of the analyte into the organic phase.

• Phase Separation: Centrifuge to separate the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a stream of nitrogen. Reconstitute the residue in a solvent compatible with your analytical system (e.g., mobile phase).

Q: My recovery with LLE is very low. How can I improve it?

A: Low LLE recovery for an amphiphilic compound like Miltefosine can be challenging. Consider the following:

• Solvent Selection: The choice of organic solvent is critical. A more polar solvent may be required to efficiently extract the zwitterionic Miltefosine. Consider trying different solvents or solvent mixtures.

• pH Adjustment: The pH of the aqueous phase will influence the charge state of Miltefosine's phosphate group (pKa ~2). Adjusting the pH to be well above the pKa will ensure the phosphate is deprotonated, which may affect its partitioning.

• Emulsion Formation: Emulsions are a common problem in LLE and can trap the analyte, leading to low recovery. To break emulsions, you can try adding salt to the aqueous phase, heating or cooling the sample, or using a different organic solvent.

Comparative Overview of Extraction Methods

Method	Typical Recovery	Pros	Cons	Recommended For
Solid-Phase Extraction (SPE)	High and reproducible	High selectivity, clean extracts, good for automation	More complex and time-consuming than PP	Plasma, tissue homogenates
Protein Precipitation (PP)	>97% for DBS	Simple, fast, high-throughput	Can result in dirty extracts, potential for matrix effects	Dried Blood Spots (DBS), tissue homogenates
Liquid-Liquid Extraction (LLE)	Variable	Can provide clean extracts	Can be labor-intensive, potential for emulsion formation, may have low recovery for amphiphilic compounds	May be considered for less complex matrices, but requires significant optimization for Miltefosine

Frequently Asked Questions (FAQs)

Q1: Why is a deuterated internal standard (IS) like Miltefosine-d4 recommended? A1: A stable isotope-labeled internal standard is the gold standard in quantitative mass spectrometry.[9][10] Because it has nearly identical physicochemical properties to the analyte, it co-elutes chromatographically and experiences similar extraction recovery and matrix effects. This allows for accurate correction of any variations during sample preparation and analysis, leading to more precise and accurate quantification.[8]

Q2: What are matrix effects and how do I know if they are affecting my results? A2: Matrix effects are the alteration of analyte ionization in the mass spectrometer source due to co-eluting compounds from the biological matrix.[8][12] This can lead to ion suppression (decreased signal) or enhancement (increased signal), both of which will affect the accuracy of your results.[8][12] To assess matrix effects, you can compare the analyte's response in a post-extraction spiked blank matrix sample to its response in a neat solution.[8]

Q3: Can I use the same extraction method for different biological matrices? A3: Not necessarily. The composition of each biological matrix is unique, which can significantly impact the efficiency of an extraction method. For example, a protein precipitation protocol that works well for DBS may not be suitable for plasma due to the higher protein content and different interfering substances in plasma.[3] It is crucial to validate the extraction method for each specific matrix you are working with.

Q4: My samples have a high hematocrit (Hct) level. Will this affect my DBS extraction? A4: Yes, hematocrit can affect the spot size and the distribution of the analyte in the DBS, which can in turn impact the accuracy of the quantification.[11] For Miltefosine, a linear effect of Hct on quantification has been observed.[11] It is important to evaluate the effect of Hct during method validation and, if necessary, apply a correction factor or use matrix-matched calibrants with a similar Hct level.

Q5: What are some key considerations for sample handling and storage to ensure Miltefosine stability? A5: Miltefosine is stable under typical storage conditions for bioanalysis.[3][4] However, it is good practice to store plasma and tissue samples at -20°C or lower.[13] For DBS, storage in sealed bags with desiccant at temperatures up to 37°C has been shown to be effective for at least 5 months.[11] As Miltefosine is hygroscopic, it is important to minimize its exposure to moisture.[2]

References

• Kip, A., et al. (2016). Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. Antimicrobial Agents and Chemotherapy, 60(6), 3307-3315. Available from: [Link]

• Welch Materials. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. Welch Materials, Inc. Available from: [Link]

• Dorlo, T. P. C., et al. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B, 865(1-2), 55-62. Available from: [Link]

• Biotage. (2025, May 26). I am getting low recovery in my SPE method, how do I fix the problem? Biotage. Available from: [Link]

• Hawach Scientific. (2025, October 17). The Reason of Poor Sample Recovery When Using SPE. Hawach Scientific. Available from: [Link]

• Hawach Scientific. (2023, February 24). Three Most Common Problems Regard to Solid Phase Extraction (SPE). Hawach Scientific. Available from: [Link]

• Kip, A., et al. (2015). Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry. Bioanalysis, 7(13), 1637-1646. Available from: [Link]

• Biotage. (2023, January 18). 7 Horrible Mistakes You're Making with Solid Phase Extraction. Biotage. Available from: [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Matrix Effect in Bioanalysis: An Overview. ijppr.humanjournals.com. Available from: [Link]

• Mandal, S., et al. (2022). Analytical Method Development and Validation of Trimethylazanium containing Anti-leishmanial Phospholipid Drug Miltefosine by Liquid Chromatography Quadruple Tandem Mass Spectrometry (LC-ESI-MS/MS) API-2000. Research Journal of Pharmacy and Technology, 15(9), 4128-4134. Available from: [Link]

• Kip, A., et al. (2016). Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. ResearchGate. Available from: [Link]

• Biotage. (2023, January 18). 7 Horrible Mistakes You're Making with Solid Phase Extraction. Biotage. Available from: [Link]

• Li, W., et al. (2019). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 11(24), 2215-2219. Available from: [Link]

• Biotage. (n.d.). High throughput extraction of drugs from biological fluids using an improved supported liquid extraction plate. Biotage. Available from: [Link]

• Patel, K. (2014). Review Article on Matrix Effect in Bioanalytical Method Development. International Journal of MediPharm Research, 2(1), 104-114. Available from: [Link]

• Kip, A., et al. (2016). Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. PMC. Available from: [Link]

• Van Eeckhaut, A., et al. (2009). Validation of Bioanalytical LC-MS/MS Assays: Evaluation of Matrix Effects. ResearchGate. Available from: [Link]

• Bull, C. L., et al. (2022). Integral Role of Water in the Solid-State Behavior of the Antileishmanial Drug Miltefosine. Crystal Growth & Design, 22(10), 6068-6076. Available from: [Link]

• Roseboom, I. C., et al. (2021). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. ResearchGate. Available from: [Link]

• Kim, Y., et al. (2019). The Optimized Workflow for Sample Preparation in LC-MS/MS-Based Urine Proteomics. Proteomes, 7(2), 21. Available from: [Link]

• Dorlo, T. P. C., et al. (2008). Stability data for miltefosine. ResearchGate. Available from: [Link]

• Mandal, S., et al. (2022). Analytical Method Development and Validation of Trimethylazanium containing Anti-leishmanial Phospholipid Drug Miltefosine by Liquid Chromatography Quadruple Tandem Mass Spectrometry (LC-ESI-MS/MS) API-2000. ResearchGate. Available from: [Link]

• Drugs for Neglected Diseases initiative. (n.d.). Validation and clinical evaluation of a novel method to measure miltefosine in leishmaniasis patients using dried blood spot sampling. DNDi. Available from: [Link]

• Guan, F., et al. (2024). Optimizing and integrating depletion and precipitation methods for plasma proteomics through data-independent acquisition-mass spectrometry. Journal of Chromatography B, 1240, 124046. Available from: [Link]

• Agilent. (n.d.). SPE Method Development Tips and Tricks. Agilent Technologies. Available from: [Link]

• Roseboom, I. C., et al. (2021). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin. Diva-Portal.org. Available from: [Link]

• Głowacki, Ł. J., et al. (2022). Optimization of the protein precipitation procedure for plasma samples. ResearchGate. Available from: [Link]

• ud Din, F., et al. (2021). Development, in vitro and in vivo evaluation of miltefosine loaded nanostructured lipid carriers for the treatment of Cutaneous Leishmaniasis. International Journal of Pharmaceutics, 596, 120253. Available from: [Link]

• Chappelow, C. C., et al. (1994). Physicochemical Evaluations of Selected Solvents for Use in Decontaminating Agent: Multipurpose (DAM) Formulation. Defense Technical Information Center. Available from: [Link]

• van der Meide, W. F., et al. (2021). Effectiveness of miltefosine in cutaneous leishmaniasis caused by Leishmania tropica in Pakistan after antimonial treatment failure or contraindications to first line therapy-A retrospective analysis. PLoS Neglected Tropical Diseases, 15(1), e0008988. Available from: [Link]

• Proverbio, D., et al. (2016). Proteinuria reduction after treatment with miltefosine and allopurinol in dogs naturally infected with leishmaniasis. Veterinary World, 9(8), 831-835. Available from: [Link]

• Rijal, S., et al. (2013). Increasing Failure of Miltefosine in the Treatment of Kala-azar in Nepal and the Potential Role of Parasite Drug Resistance, Reinfection, or Noncompliance. Clinical Infectious Diseases, 56(11), 1530-1538. Available from: [Link]

• Coelho, A. C., et al. (2016). In Vitro and In Vivo Miltefosine Susceptibility of a Leishmania amazonensis Isolate from a Patient with Diffuse Cutaneous Leishmaniasis: Follow-Up. PLOS Neglected Tropical Diseases, 10(7), e0004844. Available from: [Link]

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Addressing poor peak shape in Miltefosine chromatography

Welcome to the technical support center for miltefosine analysis. This guide provides in-depth troubleshooting advice and practical solutions for researchers, scientists, and drug development professionals encountering poor peak shape during the chromatographic analysis of miltefosine. The information herein is structured to address specific issues in a direct question-and-answer format, grounded in scientific principles to ensure robust and reproducible results.

Understanding the Challenge: The Physicochemical Nature of Miltefosine

Miltefosine (hexadecylphosphocholine) presents a unique challenge in reversed-phase chromatography primarily due to its molecular structure. It is an amphiphilic, zwitterionic compound, featuring a long, nonpolar alkyl chain and a polar phosphocholine head group.[1][2] This headgroup contains a permanently positively charged quaternary amine and a negatively charged phosphate group (pKa ≈ 2).[1][3]

This dual nature means that under typical reversed-phase conditions, the molecule's retention is governed by the hydrophobic interaction of its alkyl chain with the C18 stationary phase. However, the polar headgroup, particularly the positively charged amine, is prone to undesirable secondary interactions with the stationary phase support material.[4] These interactions are a primary cause of poor peak shape.

Troubleshooting Guide: Frequently Asked Questions (FAQs)

Q1: Why is my miltefosine peak severely tailing?

Peak tailing, where the latter half of the peak is drawn out, is the most common issue observed for basic and polar compounds like miltefosine.[5] A USP tailing factor greater than 1.2 is generally indicative of a problem, though some methods may accept up to 1.5.[4][6]

Primary Cause: Silanol Interactions

The root cause of peak tailing for miltefosine is almost always secondary ionic interactions between the positively charged quaternary amine of the analyte and residual silanol groups (Si-OH) on the surface of the silica-based stationary phase.[7][8]

• Mechanism: Even after the C18 phase is bonded to the silica support, some unreacted, acidic silanol groups remain.[9][10] At mobile phase pH values above approximately 3-4, these silanol groups become deprotonated and negatively charged (Si-O⁻).[7][11] The positively charged miltefosine molecules are then strongly retained by these anionic sites via an ion-exchange mechanism.[12][13] Because these interaction sites are non-uniformly distributed and the kinetics of this interaction can be slow, it results in a "tail" as the analyte molecules elute from the column at different rates.[12]

Troubleshooting Solutions:

• Column Selection - Use a High-Quality, End-capped Column:

  • Explanation: End-capping is a chemical process that "caps" most of the residual silanol groups with a small, less reactive group (like a trimethylsilyl group), effectively shielding them from interaction with the analyte.[9][14] For basic compounds like miltefosine, using a column that is thoroughly end-capped, or even "double end-capped," is critical to achieving good peak symmetry.[14] Modern, high-purity silica columns also have a lower concentration of problematic acidic silanols.[11]

  • Action: Verify the specifications of your current column. If it is not end-capped or is an older generation column, switch to a modern, high-quality, end-capped C18 column. Columns with ultra-inert stationary phases are specifically designed to minimize these interactions and often yield superior results.[15]

• Mobile Phase pH Adjustment:

  • Explanation: The ionization state of the silanol groups is highly dependent on the mobile phase pH.[16] By lowering the pH, you can suppress the ionization of the silanols, keeping them in their neutral, protonated form (Si-OH). This minimizes the strong ionic interaction with the positively charged miltefosine.[8][16]

  • Action: Lower the mobile phase pH to a range of 2.5 - 3.5 using an acidic modifier. Formic acid (0.1%) is a common choice, especially for LC-MS applications. Trifluoroacetic acid (TFA) at 0.05-0.1% is a very effective ion-pairing agent that can significantly improve peak shape for UV-based detection, but it is a strong ion-suppressor in mass spectrometry.[17][18]

• Use of Mobile Phase Additives (Competitive Shielding):

  • Explanation: Adding a competing base or a buffer to the mobile phase can help to saturate the active silanol sites.

  • Action:

    • Buffers: Use a buffer with a concentration of at least 20-25 mM to ensure consistent pH control across the column and prevent pH shifts when the sample is injected.[19] Ammonium formate or ammonium acetate are good choices.

    • Alternative Strategy - High pH: Some studies have found success using a high pH mobile phase (e.g., pH 10.5) with a column specifically designed for alkaline stability (e.g., a hybrid or ethylene-bridged silica column).[20][21] At high pH, the miltefosine molecule remains charged, but the high concentration of hydroxide ions in the mobile phase can compete for the active sites, improving peak shape.[20]

dot graph TD { graph [rankdir="LR", splines=ortho, nodesep=0.4, ranksep=0.8, fontname="Arial"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, arrowhead=vee];

} caption [label="Fig 1: Miltefosine-Silanol Interaction Leading to Peak Tailing.", shape=plaintext, fontsize=10];

Q2: My miltefosine peak is broad, but not necessarily tailing. What's wrong?

Broad peaks are characterized by a larger than expected peak width and can compromise both resolution and sensitivity.

Potential Causes & Solutions:

• Extra-Column Volume:

  • Explanation: This refers to all the volume in the HPLC system outside of the column itself, including injector loops, tubing, and detector flow cells.[16] Excessive volume causes the analyte band to spread out before and after it reaches the column, leading to broader peaks.[7]

  • Action: Ensure all tubing is of the narrowest internal diameter suitable for your system (e.g., 0.005" or 0.12 mm). Check that all fittings are properly seated and that tubing is cut cleanly and pushed fully into the port to eliminate any dead volume.[7]

• Mismatched Injection Solvent:

  • Explanation: If the sample is dissolved in a solvent that is significantly stronger (i.e., has a higher percentage of organic solvent) than the mobile phase, it can cause the analyte to travel through the top of the column too quickly, leading to band broadening and potentially peak fronting or splitting.[19]

  • Action: As a best practice, dissolve your miltefosine standard and samples in a solvent that is as close as possible in composition and strength to the initial mobile phase. If a stronger solvent must be used for solubility, keep the injection volume as small as possible.

• Column Contamination or Degradation:

  • Explanation: Over time, the column can become contaminated with strongly retained matrix components, or the stationary phase can degrade, leading to a loss of efficiency and broader peaks.[22] A void at the head of the column can also cause significant broadening.[8]

  • Action: First, try flushing the column with a strong solvent wash sequence (e.g., water, isopropanol, then hexane, followed by a reversal of the sequence, if compatible with your column). If this doesn't work, and especially if the backpressure has also changed, the column may need to be replaced. Using a guard column can help extend the life of your analytical column.[22]

Q3: My miltefosine peak is fronting. What does this mean?

Peak fronting, where the first half of the peak is sloped, is less common than tailing but typically points to one of two issues.[19]

Potential Causes & Solutions:

• Column Overload:

  • Explanation: Injecting too much analyte mass onto the column can saturate the stationary phase.[22] This causes some molecules to travel through the column unretained, leading to a fronting peak shape.[8]

  • Action: Systematically reduce the concentration of your sample or the injection volume. If the peak shape improves and becomes more symmetrical at a lower mass on the column, overload was the cause.

• Poor Sample Solubility/Solvent Mismatch:

  • Explanation: Similar to the cause of broad peaks, if miltefosine is not fully soluble in the injection solvent or if the injection solvent is much stronger than the mobile phase, it can lead to distorted, fronting peaks.

  • Action: Ensure your sample is fully dissolved. Try preparing the sample in the initial mobile phase.

dot graph TD { graph [fontname="Arial", rankdir=TB, nodesep=0.5, ranksep=0.5]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, margin="0.2,0.1"]; edge [fontname="Arial", fontsize=9, arrowhead=vee];

} caption [label="Fig 2: Troubleshooting Workflow for Miltefosine Peak Shape.", shape=plaintext, fontsize=10];

Recommended Starting Protocol for Miltefosine Analysis

This protocol provides a robust starting point for the analysis of miltefosine in plasma using LC-MS/MS, adapted from validated methods.[20][21][23][24][25] It is designed to minimize the peak shape issues discussed above.

1. Sample Preparation (Solid-Phase Extraction)

• To a 250 µL plasma sample, add an appropriate internal standard (e.g., deuterated miltefosine).[23]

• Add 700 µL of acetic acid buffer (1 M, pH 4.5) and vortex.[23]

• Centrifuge to pellet proteins.

• Load the supernatant onto a pre-conditioned solid-phase extraction (SPE) cartridge (e.g., Phenyl-bonded).

• Wash the cartridge to remove interferences.

• Elute miltefosine with 0.1% (v/v) triethylamine in methanol.[23]

• The eluate can be directly injected.

2. Chromatographic Conditions

Parameter	Recommended Setting	Rationale
Column	High-quality, end-capped C18, 150 mm x 2.0 mm, 5 µm (e.g., Gemini C18 or equivalent)	A modern, end-capped column is essential to minimize silanol interactions. The Gemini phase is also stable at high pH, offering method flexibility.[20][21]
Mobile Phase	A: 5 mM Ammonium Formate in Water, pH 10.5 (adjusted with Ammonium Hydroxide)B: Acetonitrile	High pH mobile phase improves peak shape by competing with silanol interactions. Ammonium formate is MS-friendly.[20]
Gradient	Isocratic, 5% A : 95% B	Miltefosine is highly hydrophobic and often requires a high percentage of organic modifier for elution. An isocratic method can be very robust.[21]
Flow Rate	0.3 mL/min	Appropriate for a 2.0 mm ID column.
Column Temp.	40 °C	Elevated temperature can improve peak efficiency and reduce viscosity.
Injection Vol.	10 µL	Keep injection volume low to minimize solvent effects.

3. Mass Spectrometry Detection (Triple Quadrupole)

Parameter	Recommended Setting
Ionization Mode	Electrospray Ionization, Positive (ESI+)
MRM Transition	m/z 408.5 → 125.1
Internal Std.	m/z 412.6 → 129.2 (for miltefosine-D4)

This guide provides a comprehensive framework for diagnosing and resolving poor peak shape in miltefosine chromatography. By understanding the underlying chemical interactions and systematically addressing potential hardware and method issues, researchers can achieve robust, reliable, and accurate quantification.

References

• Chrom Tech. (n.d.). What Is End-Capping in HPLC Columns?
• Phenomenex. (n.d.). The role of end-capping in reversed-phase.
• Chrom Tech, Inc. (2025, October 28). What Causes Peak Tailing in HPLC?

• Wouters, B., Lowes, S., & DeGoyet, C. (2003). Reducing residual silanol interactions in reversed-phase liquid chromatography. Thermal treatment of silica before derivatization. Journal of Chromatography A, 1011(1-2), 23-29. [Link]

• Li, Y., & Li, A. (2007). Effects of Trifluoroacetic Acid Concentrations in Mobile Phases on HPLC Retention of Zwitterionic and Weakly Basic Triazole Derivatives. Journal of Liquid Chromatography & Related Technologies, 30(4), 531-544. [Link]

• Dolan, J. W. (2012, July 1). Troubleshooting Basics, Part 4: Peak Shape Problems.

• Dorlo, T. P. C., van Thiel, P. P. A. M., & de Vries, P. J. (2012). Miltefosine: a review of its pharmacology and therapeutic efficacy in the treatment of leishmaniasis. Journal of Antimicrobial Chemotherapy, 67(11), 2576–2597. [Link]

• ALWSCI. (2025, November 27). Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables.
• Dolan, J. W. (n.d.).

• Saini, P., Sharma, M., & Vija, P. K. (2022). Determining tissue distribution of the oral antileishmanial agent miltefosine: a physiologically-based pharmacokinetic modeling approach. Frontiers in Pharmacology, 13, 969848. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC.

• Xu, R., & Li, A. C. (2005). Simple means to alleviate sensitivity loss by trifluoroacetic acid (TFA) mobile phases in the hydrophilic interaction chromatography-electrospray tandem mass spectrometric (HILIC-ESI/MS/MS) bioanalysis of basic compounds. Journal of Chromatography B, 826(1-2), 143-150. [Link]

• Sigma-Aldrich. (n.d.). Troubleshooting Reversed Phase Chromatography.
• ACD/Labs. (2022, October 6). An Introduction to Peak Tailing, Fronting and Splitting in Chromatography.
• Element Lab Solutions. (n.d.). Peak Tailing in HPLC.
• Waters Corporation. (n.d.). What are common causes of peak tailing when running a reverse-phase LC column? - WKB237593.
• CHROMacademy. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks.
• Dolan, J. W. (2023, December 9). End-capping.
• Agilent. (2019, January 17). A Tail of Two Peaks: Troubleshooting Poor Peak Shape.

• Dorlo, T. P. C., Hillebrand, M. J. X., Rosing, H., Schellens, J. H. M., Beijnen, J. H., & de Vries, P. J. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B, 865(1-2), 55-62. [Link]

• CHROMacademy. (2020, June 4). The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide.
• Advanced Chromatography Technologies. (n.d.). The Benefits of Ultra Inert Stationary Phases for the Reversed Phase HPLC of Biomolecules.
• Kazakevich, Y., & LoBrutto, R. (2007). Residual silanols at reversed-phase silica in HPLC - A contribution for a better understanding.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3599, Miltefosine.
• LabRulez LCMS. (2025, October 29). The Role of End-Capping in Reversed-Phase.
• Roy, S., Roy, S., & Bhattacharyya, A. (2022). Analytical Method Development and Validation of Trimethylazanium containing Anti-leishmanial Phospholipid Drug Miltefosine by Liquid Chromatography Quadruple Tandem Mass Spectrometry (LC-ESI-MS/MS) API-2000. International Journal of Pharmaceutical Sciences Review and Research, 72(2), 108-117.
• ResearchGate. (2024, July 24). Why is trifluoroacetic acid (TFA) used in c-18 column?
• Element Lab Solutions. (n.d.). Charged Stationary Phases in Reversed Phase HPLC.
• Zeisig, R., & Arndt, D. (2004). HPLC Detection of miltefosine using an evaporative light scattering detector. Cancer Therapy, 2, 337-342.
• KNAUER. (n.d.). Optimize your HPLC-UV system for applications with trifluoroacetic acid (TFA).

• van Thiel, P. P. A. M., Leenus, A., van der Meide, W. F., van der Sluis, T. N., van Gorp, E. C. M., de Vries, P. J., & Dorlo, T. P. C. (2015). Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry. Journal of Pharmaceutical and Biomedical Analysis, 115, 223-229. [Link]

• van der Meide, W. F., van Thiel, P. P. A. M., Wasunna, M., Leenus, A., de Vries, P. J., & Dorlo, T. P. C. (2024). Skin pharmacokinetics of miltefosine in the treatment of post-kala-azar dermal leishmaniasis in South Asia. Journal of Antimicrobial Chemotherapy, 79(5), 1234–1242. [Link]

• Waters Corporation. (n.d.). Improved Sensitivity for Trifluoroacetic Acid Gradients on the Alliance™ iS HPLC Systems.

• Singh, S. P., & Singh, S. (2016). LC-coupled ESI MS for quantification of miltefosine in human and hamster plasma. Bioanalysis, 8(6), 523-533. [Link]

• van der Meide, W. F., van Thiel, P. P. A. M., de Vries, P. J., & Dorlo, T. P. C. (2022). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. Journal of Chromatography B, 1188, 123067. [Link]

• Benaim, G. (2024). Unmasking the Mechanism behind Miltefosine: Revealing the Disruption of Intracellular Ca2+ Homeostasis as a Rational Therapeutic Target in Leishmaniasis and Chagas Disease. International Journal of Molecular Sciences, 25(7), 3698. [Link]

• van der Meide, W. F. (2021). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin. Diva-Portal.org.
• Dorlo, T. P. C., Hillebrand, M. J. X., Rosing, H., Schellens, J. H. M., Beijnen, J. H., & de Vries, P. J. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography-tandem mass spectrometry.
• van der Meide, W. F., van Thiel, P. P. A. M., Wasunna, M., Leenus, A., de Vries, P. J., & Dorlo, T. P. C. (2024). Skin pharmacokinetics of miltefosine in the treatment of post-kala-azar dermal leishmaniasis in South Asia.

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Technical Support Center: Miltefosine-d9 Stability Testing &amp; Troubleshooting

Welcome to the Technical Support Center for Miltefosine-d9 . As an alkylphosphocholine analog, Miltefosine-d9 (Molecular Formula: C₂₁H₃₇D₉NO₄P, MW: 416.63) serves as a fully characterized, stable isotope-labeled reference standard critical for LC-MS/MS quantification, pharmacokinetic (PK) profiling, and analytical method development [1].

Because Miltefosine possesses unique zwitterionic surfactant properties and actively interacts with cellular lipid rafts, maintaining the structural and isotopic integrity of its deuterated standard is paramount for accurate bioanalytical assays. This guide provides field-proven methodologies, causality-driven troubleshooting, and validated stability data to ensure the reliability of your experimental workflows.

Experimental Workflows & Signaling Mechanisms

To contextualize both the analytical handling and the biological applications of Miltefosine-d9, refer to the self-validating stability workflow and the mechanistic pathway diagrams below.

Caption: Stability testing workflow for Miltefosine-d9 reference standards.

Caption: Miltefosine signaling mechanism affecting AMPK and PI3K/Akt pathways.

Quantitative Stability Data

The following table summarizes the validated storage conditions and expected shelf-life for Miltefosine-d9 across different states.

State	Storage Condition	Temperature	Expected Stability	Causality / Mechanistic Notes
Solid Powder	Long-term	-20°C	> 1 Year	Minimizes thermal kinetic energy; prevents moisture-driven hydrolysis of the phosphodiester bond [2].
Solution (Ethanol/DMSO)	Short-term	15°C to 25°C	1 Month	Organic solvents disrupt micelle formation, keeping the lipid analog completely solvated and stable at room temperature [2].
Solution (Aqueous)	Short-term	4°C	< 1 Week (Precipitates)	Temperature drops below the Krafft point, causing the zwitterionic surfactant to aggregate into micelles and precipitate.
Biological Matrix (Plasma)	Freeze-Thaw	-20°C to 25°C	> 3 Cycles	High plasma protein binding (~98%) stabilizes the molecule, protecting it from spontaneous hydrolysis during cycling [3].

Step-by-Step Methodology: Stability Testing Protocol

Objective: To establish the shelf-life and degradation pathways of Miltefosine-d9 under thermal, photolytic, and hydrolytic stress. Self-Validation: This protocol incorporates internal system suitability checks (isotopic purity verification) to ensure the standard remains viable for quantitative assays.

• Step 1: Preparation of Stock Solutions

  • Action: Dissolve Miltefosine-d9 solid powder in LC-MS grade ethanol or DMSO to a concentration of 1 mg/mL.

  • Causality: While Miltefosine is water-soluble, preparing high-concentration stocks in purely aqueous solutions can lead to unpredictable micelle formation if the temperature fluctuates. Ethanol ensures complete solvation of the hydrophobic hexadecyl chain.

• Step 2: Aliquoting and Environmental Stressing

  • Action: Transfer 100 µL aliquots into amber glass HPLC vials. Subject vials to the following conditions: Control (-20°C), Thermal Stress (40°C / 75% RH for 30 days), and Hydrolytic Stress (0.1 N HCl and 0.1 N NaOH at 25°C for 7 days).

  • Causality: Amber vials prevent photolytic degradation of the matrix. Acid/base stress targets the phosphodiester bond, validating the stability-indicating power of your analytical method.

• Step 3: Freeze-Thaw Cycling (For Biological Matrices)

  • Action: Spike Miltefosine-d9 into human plasma (100 ng/mL). Subject to three freeze-thaw cycles from -20°C to ambient temperature.

  • Causality: This step validates the integrity of the internal standard during routine bioanalytical sample handling. Clinical data confirms Miltefosine is stable in human plasma for at least three freeze/thaw cycles [3].

• Step 4: LC-MS/MS Quantification

  • Action: Analyze samples using a C18 column. Monitor the MRM transition m/z 417.6 → 193.1.

  • Causality: The parent ion [M+H]+ for Miltefosine-d9 is 417.6. The fragment 193.1 corresponds to the deuterated phosphocholine headgroup. Monitoring this specific transition ensures no interference from endogenous unlabeled phospholipids (which yield a 184.1 product ion).

Troubleshooting Guide (Q&A)

Q: I am observing a sudden loss of Miltefosine-d9 signal in my LC-MS/MS runs when aqueous samples are stored at 4°C. What is causing this? A: Causality: Miltefosine is an alkylphosphocholine, acting as a zwitterionic surfactant. At 4°C, the solution temperature drops below its Krafft point (the minimum temperature at which surfactants form micelles). This leads to micelle aggregation and precipitation out of the aqueous solution. Solution: Bring samples to room temperature (15°C to 25°C) and vortex vigorously for 2 minutes before injection. For long-term liquid storage, use ethanol or DMSO, which disrupts micelle formation.

Q: Is there a risk of deuterium-hydrogen (D/H) exchange during prolonged storage in acidic buffers? A: Causality: The 9 deuterium atoms in Miltefosine-d9 are located on the methyl groups of the quaternary ammonium headgroup (-N(CD₃)₃). Because these C-D bonds are aliphatic and do not involve acidic or exchangeable protons, they are highly resistant to D/H exchange, even under low-pH conditions or prolonged aqueous storage. Solution: No special precautions are needed to prevent D/H exchange. However, isotopic purity should be verified annually by checking for m/z 416.6 (d8) or 415.6 (d7) peaks to ensure standard integrity.

Q: My stability-indicating assay shows a new degradation peak after thermal stress. What is the likely degradation product? A: Causality: Chemical or enzymatic hydrolysis of the phosphodiester bond yields hexadecanol and phosphocholine-d9. In vivo, this exact cleavage is mediated by phospholipase D [4]. Solution: To confirm the degradation pathway, run a precursor ion scan for m/z 193.1 to identify any newly formed deuterated phosphocholine derivatives in your sample.

Frequently Asked Questions (FAQs)

FAQ 1: What are the optimal long-term storage conditions for Miltefosine-d9? For long-term storage, the solid crystalline powder should be stored at -20°C, where it remains stable for at least 1 year without significant degradation [2].

FAQ 2: Can I use Miltefosine-d9 to track biological signaling pathways? Yes. While primarily an analytical internal standard, Miltefosine-d9 retains the biological activity of the unlabeled drug. It can be used in stable-isotope tracing to study its mechanism of action, such as its ability to suppress hepatic steatosis by activating the AMPK signaling pathway [5] or its inhibition of the PI3K/Akt pathway [6].

FAQ 3: How does matrix binding affect stability in plasma? Human plasma protein binding of miltefosine is exceptionally high (approximately 98%) . This high degree of protein binding actually stabilizes the molecule in biological matrices, protecting it from spontaneous hydrolysis and allowing it to remain stable at ambient temperature for at least 6 hours during benchtop processing [3].

References

• Miltefosine-d9 - CAS - 58066-85-6 (non-labelled) | Axios Research. Axios Research. URL:[Link]

• Miltefosine: First Oral Drug for Treatment of Visceral Leishmaniasis. PMC - NIH. URL: [Link]

• Miltefosine in Dogs (Canis). Vetlexicon. URL:[Link]

• Stability data for miltefosine. ResearchGate. URL:[Link]

• FDA Application Number: 204684Orig1s000 (Clinical Pharmacology and Biopharmaceutics Review). Accessdata.fda.gov. URL:[Link]

• Miltefosine Suppresses Hepatic Steatosis by Activating AMPK Signal Pathway. PLOS One. URL:[Link]

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• 4. Miltefosine: First Oral Drug for Treatment of Visceral Leishmaniasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Miltefosine Suppresses Hepatic Steatosis by Activating AMPK Signal Pathway | PLOS One [journals.plos.org]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Resolving Co-elution Issues with Miltefosine and its Metabolites

Welcome to the technical support center for resolving analytical challenges related to Miltefosine and its metabolites. This guide is designed for researchers, scientists, and drug development professionals who are encountering co-elution issues during liquid chromatography (LC) method development. Here, we will explore the underlying causes of these challenges and provide practical, step-by-step troubleshooting guides and frequently asked questions (FAQs) to help you achieve robust and reliable separation.

Understanding the Challenge: The Physicochemical Properties of Miltefosine and its Metabolites

Miltefosine is an alkylphosphocholine compound, characterized by a long hydrophobic alkyl chain and a polar phosphocholine head group.[1][2] This amphiphilic and zwitterionic nature is central to its biological activity but also presents a significant challenge for chromatographic separation.[1] Metabolism of Miltefosine primarily occurs through the action of phospholipases, leading to the release of choline, phosphocholine, and other choline-containing metabolites.[1][3] These metabolites are structurally similar to the parent drug's polar head group, making them highly polar and often leading to co-elution with Miltefosine or with each other, particularly in traditional reversed-phase liquid chromatography (RPLC).

Frequently Asked Questions (FAQs)

Q1: We are observing poor retention and peak shape for Miltefosine and its metabolites on our C18 column. What is causing this?

A: This is a common issue when analyzing highly polar and zwitterionic compounds like Miltefosine and its metabolites using standard reversed-phase chromatography.[4][5] The long hydrophobic alkyl chain of Miltefosine may provide some retention on a C18 column, but the highly polar phosphocholine head group and the even more polar nature of its metabolites lead to minimal interaction with the non-polar stationary phase. This results in early elution, often near the solvent front, and poor peak shape due to secondary interactions with residual silanols on the silica surface.

Q2: Our mass spectrometer indicates that what appears to be a single peak in our chromatogram is actually a mixture of Miltefosine and one of its metabolites. How can we confirm co-elution?

A: Visual inspection of the peak shape is the first step. Look for signs of asymmetry like a "shoulder" or "tailing".[6] However, perfect co-elution might not show obvious distortion.[6] To definitively confirm co-elution with a mass spectrometer (MS) detector, you can examine the mass spectra across the entire peak profile.[6]

• Procedure:

  • Acquire mass spectra at the beginning (upslope), apex, and end (downslope) of the chromatographic peak .

  • Compare the spectra. If the peak is pure, the mass spectra will be identical across the entire profile.

  • If the spectra differ, it confirms the presence of multiple co-eluting compounds.[6]

For those using a Diode Array Detector (DAD), a peak purity analysis can be performed, which compares UV spectra across the peak.[6]

Q3: What are the primary chromatographic strategies to resolve the co-elution of Miltefosine and its polar metabolites?

A: To resolve co-elution, you need to alter the selectivity of your chromatographic system.[7][8] For polar compounds like Miltefosine and its metabolites, moving away from standard reversed-phase chromatography is often necessary. The most effective strategies include:

• Hydrophilic Interaction Liquid Chromatography (HILIC): This technique is specifically designed for the separation of polar and hydrophilic compounds.[4][9][10][11]

• Mixed-Mode Chromatography (MMC): These columns offer multiple retention mechanisms, such as reversed-phase and ion-exchange, providing unique selectivity for complex mixtures of polar and non-polar compounds.[5][12][13][14]

Troubleshooting Guides: Step-by-Step Protocols

Guide 1: Implementing a Hydrophilic Interaction Liquid Chromatography (HILIC) Method

HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of organic solvent.[11][15] This creates a water-enriched layer on the surface of the stationary phase, allowing for the partitioning of polar analytes.[10][15]

Experimental Protocol: HILIC Method Development for Miltefosine and Metabolites

• Column Selection:

  • Start with a column designed for HILIC separations, such as one with an amide, amino, or bare silica stationary phase.[9][10] TSKgel Amide-80 and the newer TSKgel NH2-100 are good starting points that offer different selectivities.[10]

• Mobile Phase Preparation:

  • Mobile Phase A (Aqueous): Prepare a buffered aqueous solution. A common starting point is 10 mM ammonium formate or ammonium acetate adjusted to a pH between 3 and 6. The buffer is crucial for consistent peak shapes and retention times.

  • Mobile Phase B (Organic): Use acetonitrile.

• Initial Gradient Conditions:

  • Begin with a high percentage of organic solvent (e.g., 95% B) to ensure retention of the polar analytes.

  • Run a gradient to a lower percentage of organic solvent (e.g., 50% B) over 10-15 minutes.

  • Equilibrate the column with the initial mobile phase composition for at least 5-10 column volumes before the first injection.

• Optimization:

  • Adjusting the Gradient: If peaks are still co-eluting, try a shallower gradient.[8]

  • Modifying the Aqueous Mobile Phase: Vary the buffer concentration and pH. Small changes in pH can significantly impact the retention of ionizable compounds.[8]

  • Flow Rate: Reducing the flow rate can sometimes improve resolution, but it will increase the run time.[8][16]

Data Presentation: Example HILIC Screening Conditions

Stationary Phase	Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Gradient	Observation
Amide	10 mM Ammonium Acetate, pH 4.5	Acetonitrile	95-60% B in 15 min	Good initial separation of parent and a major metabolite.
Bare Silica	20 mM Ammonium Formate, pH 3.0	Acetonitrile	95-50% B in 20 min	Improved retention of highly polar metabolites.
Amino	10 mM Ammonium Acetate, pH 5.0	Acetonitrile	90-70% B in 10 min	Different elution order observed, potentially resolving critical pairs.[10]

Guide 2: Utilizing Mixed-Mode Chromatography (MMC)

MMC columns combine reversed-phase and ion-exchange functionalities on a single stationary phase, offering a powerful tool for separating compounds with diverse polarities and charge states.[5][12][13][17] This is particularly advantageous for a mixture like Miltefosine (amphiphilic, zwitterionic) and its polar metabolites.

Experimental Protocol: MMC Method Development

• Column Selection:

  • Choose a mixed-mode column with both reversed-phase (e.g., C18) and ion-exchange (e.g., strong cation exchange or strong anion exchange) characteristics. The choice of ion-exchanger will depend on the pKa of your analytes.

• Mobile Phase Considerations:

  • The mobile phase composition in MMC is critical for controlling the dominant retention mechanism.

  • Organic Modifier: Acetonitrile or methanol. Changing the organic modifier can significantly alter selectivity.[7]

  • Aqueous Phase: A buffered solution is essential. The pH will control the ionization state of the analytes and the stationary phase, while the buffer concentration will influence the ion-exchange interactions.

• Method Development Strategy:

  • Step 1: Scouting Run. Start with a generic gradient (e.g., 10-90% organic over 15 minutes) with a moderate buffer concentration (e.g., 25 mM ammonium formate at pH 3.5).

  • Step 2: pH Optimization. Perform a series of runs where you systematically vary the pH of the aqueous mobile phase (e.g., pH 3.0, 4.5, 6.0). This will have a profound effect on the retention of ionizable compounds.[8][13]

  • Step 3: Salt Concentration Gradient. If co-elution persists, consider running a salt gradient in addition to the organic solvent gradient to fine-tune the ion-exchange interactions.

Visualization: Logical Workflow for MMC Method Development

Caption: A systematic approach to method development using mixed-mode chromatography.

Conclusion

Resolving the co-elution of Miltefosine and its metabolites requires a departure from standard reversed-phase chromatography. By understanding the physicochemical properties of these compounds and systematically exploring alternative chromatographic techniques like HILIC and mixed-mode chromatography, researchers can develop robust and reliable analytical methods. The key to success lies in the careful selection of the stationary phase and the methodical optimization of mobile phase parameters such as pH, buffer concentration, and organic solvent composition.

References

• Bhusari, S., et al. (2020). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Journal of Drug Metabolism & Toxicology, 11(252). Available at: [Link]

• Dorlo, T. P. C., et al. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B, 865(1-2), 55-62. Available at: [Link]

• Gritti, F., & Guiochon, G. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 404(1), 1-1. Available at: [Link]

• Lemasson, E., et al. (2026). Mixed-Mode Chromatography—A Review. LCGC International. Available at: [Link]

• Roemling, R., et al. (2026). Alternate Selectivity for Polar Compounds in Hydrophilic Interaction Liquid Chromatography (HILIC) Using a New Amino Type HILIC Column. LCGC International. Available at: [Link]

• Shaikh, K. A. (2025). Mixed Mode Chromatographic Stationary Phases in Pharmaceutical Peptide Analysis. Journal of Pharmaceutical Research International, 37(1), 53-65. Available at: [Link]

• Sharma, P., & Patel, P. (2010). Hydrophilic Interaction Liquid Chromatography (HILIC). Research Journal of Pharmacy and Technology, 3(1), 1-7. Available at: [Link]

• Waters Corporation. (2004). Hydrophilic Interaction Chromatography Using Silica Columns for the Retention of Polar Analytes and Enhanced ESI-MS Sensitivity. Available at: [Link]

• Zhang, K., & Liu, X. (2016). Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications. Journal of Pharmaceutical and Biomedical Analysis, 128, 73-88. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Miltefosine. In PubChem. Retrieved from [Link]

• Dolan, J. W. (2025). Methods for Changing Peak Resolution in HPLC: Advantages and Limitations. LCGC North America. Available at: [Link]

• Ianni, F., et al. (2024). Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds. Molecules, 29(10), 2309. Available at: [Link]

• Dorlo, T. P. C., et al. (2012). Miltefosine: a review of its pharmacology and therapeutic efficacy in the treatment of leishmaniasis. Journal of Antimicrobial Chemotherapy, 67(11), 2576-2597. Available at: [Link]

• Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It). Available at: [Link]

• AnalyteGuru. (2023). Real Solutions to Improve Your HPLC Peak Resolution. Available at: [Link]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. benchchem.com [benchchem.com]
• 3. Miltefosine | C21H46NO4P | CID 3599 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. longdom.org [longdom.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. rjptonline.org [rjptonline.org]
• 12. Mixed-mode chromatography in pharmaceutical and biopharmaceutical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Use of Commercial Mixed-Mode Stationary Phases and Sorbents in the High-Performance Liquid Chromatography Analysis and Solid-Phase Extraction of Ionized and Hydrophilic Bioactive Compounds [mdpi.com]
• 14. apps.thermoscientific.com [apps.thermoscientific.com]
• 15. waters.com [waters.com]
• 16. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 17. ijapsr.latticescipub.com [ijapsr.latticescipub.com]

Technical Support Center: Miltefosine LC-MS/MS Assay Troubleshooting

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to validate bioanalytical assays for Miltefosine (hexadecylphosphocholine).

Miltefosine is a zwitterionic alkylphosphocholine originally developed as an antineoplastic agent and currently used as the only oral treatment for leishmaniasis[1]. Its unique chemical structure—a long hydrophobic 16-carbon tail coupled with a highly polar, zwitterionic phosphocholine headgroup—gives it profound surfactant-like properties. While these properties are essential for its mechanism of action, they introduce severe analytical artifacts in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), specifically regarding calibration curve non-linearity, surface adsorption, and matrix effects .

This guide synthesizes field-proven methodologies to help you build a self-validating, robust assay.

Part 1: Diagnostic FAQs – Understanding the Causality

Q1: Why does my calibration curve plateau at higher concentrations, failing linearity checks?

The Root Cause: Miltefosine is an amphiphilic molecule that acts as a detergent. In aqueous environments, once the concentration exceeds its Critical Micelle Concentration (CMC)—approximately 11 µM or 4.5 µg/mL[2]—the free monomer concentration stops increasing linearly. Instead, the molecules self-aggregate into micelles. The Mechanism: In an Electrospray Ionization (ESI) source, micelles alter droplet surface tension and evaporation dynamics, leading to severe ion suppression and a non-linear MS response. The Solution: You must ensure that your stock solutions and upper limit of quantification (ULOQ) samples are maintained in environments that disrupt micelle formation. Preparing stock solutions in at least 50:50 Methanol:Water (v/v) prevents self-aggregation[3]. Furthermore, applying a 1/x2 weighting factor to your linear regression model is mandatory to normalize the heteroscedastic variance across wide concentration ranges (e.g., 10 to 2,000 ng/mL)[4].

Q2: Why am I losing signal at the Lower Limit of Quantification (LLOQ), resulting in poor precision?

The Root Cause: Non-Specific Binding (NSB). Miltefosine is notorious for adhering to both glass and plastic surfaces[5]. The Mechanism: The positively charged quaternary amine of the choline headgroup binds via electrostatic interactions to free silanol ( Si−O− ) groups on standard borosilicate glass vials. Conversely, the 16-carbon hydrophobic tail binds via Van der Waals forces to the hydrophobic polymers of standard polypropylene microcentrifuge tubes and pipette tips. The Solution: The assay must be a self-validating system against adsorption. You must use a stable isotopically labeled internal standard, specifically Miltefosine-d4 , spiked as early in the extraction process as possible[4]. To physically prevent adsorption, use silanized (deactivated) glass vials or add carrier proteins (like 1% BSA) or high percentages of organic solvents to your sample diluents[5].

Q3: How do I eliminate Miltefosine carryover in my blank injections?

The Root Cause: Surfactant retention on the autosampler needle and LC column stationary phase. The Mechanism: Due to its amphiphilic nature, Miltefosine coats the stainless-steel pathways of the LC system. The Solution: Implement a highly aggressive, multi-solvent needle wash. A proven wash composition is Isopropanol/Methanol/Water (40:40:20, v/v/v) containing 0.1% to 0.5% Formic Acid or Ammonia to disrupt both hydrophobic and electrostatic interactions.

Part 2: Visualizing the Mechanisms

Fig 1. Impact of Miltefosine Critical Micelle Concentration (CMC) on ESI-MS linearity.

Fig 2. Optimized Miltefosine sample preparation workflow to mitigate adsorption.

Part 3: Quantitative Troubleshooting Matrix

The following table summarizes the quantitative impact of various analytical choices on Miltefosine recovery and linearity. Use this matrix to audit your current protocol.

Symptom / Issue	Analyte Range	Root Cause Mechanism	Corrective Action	Expected Signal Recovery / Accuracy
Missing LLOQ Signal	4 - 50 ng/mL	Electrostatic adsorption to standard glass vials.	Switch to silanized glass vials or low-bind plastic[5].	< 40% (Standard) → > 95% (Silanized)
Upper Curve Plateau	> 4,000 ng/mL	Micelle formation exceeding CMC (~4.5 µg/mL)[2].	Prepare stocks in 50:50 MeOH:Water[3].	Non-linear → R2>0.995
High Low-End Variance	10 - 100 ng/mL	Heteroscedasticity across a wide dynamic range.	Apply 1/x2 weighting to the linear regression[4].	± 25% Bias → ± 15% Bias
Poor Peak Shape / Tailing	All Ranges	Secondary interactions with column silanols.	Use alkaline eluent (e.g., Ammonia) on a Gemini C18 column[3].	Asymmetry > 2.0 → Asymmetry < 1.2

Part 4: Standardized Experimental Protocol

To ensure scientific integrity and reproducibility, follow this validated, step-by-step methodology for Miltefosine extraction from human plasma or dried blood spots (DBS)[3],[4].

Phase 1: Reagent and Calibration Preparation

• Stock Solution: Accurately weigh Miltefosine reference standard and dissolve in Methanol:Water (1:1, v/v) to yield a 1.0 mg/mL concentration. Causality: The 50% methanol disrupts hydrophobic tail interactions, preventing micelle formation in the concentrated stock.

• Internal Standard (IS): Prepare a working solution of Miltefosine-d4 in Methanol:Water (1:1, v/v).

• Calibration Standards: Spike the stock solution into blank human plasma to create a calibration curve ranging from 4 to 2,000 ng/mL.

Phase 2: Sample Extraction (Solid-Phase Extraction - SPE)

• Aliquot: Transfer 250 µL of calibration standards, Quality Control (QC) samples, or patient plasma into a low-bind polypropylene tube.

• IS Addition: Add 20 µL of the Miltefosine-d4 working solution to all samples (except double blanks). Vortex immediately for 10 seconds.

• Pre-treatment: Add 250 µL of an alkaline buffer (e.g., 0.1 M Ammonium Hydroxide) to disrupt protein binding and ensure the analyte is in a consistent ionization state.

• SPE Loading: Condition a Phenyl-bonded SPE cartridge (e.g., Bond Elut PH, 100 mg) with Methanol, followed by Water. Load the pre-treated sample.

• Washing: Wash the cartridge with 1 mL of Water:Methanol (80:20, v/v) to remove highly polar matrix components.

• Elution: Elute the Miltefosine into a silanized glass vial using 1 mL of 100% Methanol.

• Evaporation & Reconstitution: Evaporate the eluate under a gentle stream of nitrogen at 40°C. Reconstitute in 150 µL of the initial LC mobile phase.

Phase 3: LC-MS/MS Acquisition

• Chromatography: Inject 10 µL onto a polymer-coated or highly end-capped C18 column (e.g., Phenomenex Gemini C18, 150 × 2.0 mm, 5 µm)[3].

• Mobile Phase: Utilize an alkaline gradient. Mobile Phase A: 10 mM Ammonium Hydroxide in Water. Mobile Phase B: Methanol. Causality: High pH deprotonates residual column silanols, preventing electrostatic tailing of the permanently charged quaternary amine.

• Detection: Operate the mass spectrometer in Positive Electrospray Ionization (ESI+) mode. Monitor the specific Multiple Reaction Monitoring (MRM) transitions for Miltefosine and Miltefosine-d4.

Sources

• 1. Structure and Antiparasitic Activity Relationship of Alkylphosphocholine Analogues against Leishmania donovani - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. thomasdorlo.rbind.io [thomasdorlo.rbind.io]
• 4. Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Bioanalytical Method Validation for Miltefosine: A Comparative Guide on the Superiority of Miltefosine-d9

Miltefosine (hexadecylphosphocholine) is a milestone therapeutic agent, recognized as the first effective oral treatment for visceral and cutaneous leishmaniasis. However, its unique physicochemical properties—specifically its zwitterionic nature, lack of a UV-absorbing chromophore, and surfactant-like behavior—make its bioanalytical quantification in human plasma and peripheral blood mononuclear cells (PBMCs) notoriously challenging.

Historically, researchers have relied on structural analogs like perifosine as internal standards (IS) for Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays. However, analog internal standards often fail to adequately compensate for severe matrix effects, leading to high intra-assay variability . This guide objectively compares the analytical performance of analog internal standards against Miltefosine-d9 , a Stable Isotope-Labeled Internal Standard (SIL-IS), and provides a self-validating experimental framework for robust bioanalytical method validation according to FDA and EMA guidelines.

The Mechanistic Superiority of Miltefosine-d9

To understand why Miltefosine-d9 outperforms analog standards, we must examine the causality of LC-MS/MS matrix effects. When extracting miltefosine from biological matrices, endogenous phospholipids co-extract and enter the Electrospray Ionization (ESI) source. These lipids compete for available charge, causing unpredictable ion suppression .

The Co-elution Imperative

An analog IS like perifosine has a different aliphatic chain length, resulting in a different chromatographic retention time. Because ion suppression is highly time-dependent (varying from second to second as different matrix components elute), an analog IS experiences a fundamentally different ionization environment than the target analyte.

Conversely, Miltefosine-d9 shares the exact physicochemical structure as miltefosine, differing only by nine deuterium atoms on the trimethylammonium headgroup. This results in exact chromatographic co-elution . Whatever ion suppression the unlabeled miltefosine experiences, the Miltefosine-d9 experiences identically. Consequently, the Analyte/IS peak area ratio remains perfectly constant, neutralizing the matrix effect.

Mitigating Isotopic Crosstalk

While Miltefosine-d4 has been used in some assays , Miltefosine-d9 provides a critical mass spectrometric advantage. Miltefosine has a significant M+4 isotopic contribution at high concentrations. A +4 Da mass shift (d4) risks "isotopic crosstalk," where the unlabeled drug's heavy isotopes artificially inflate the IS signal, compromising linearity at the Upper Limit of Quantification (ULOQ). The +9 Da mass shift of Miltefosine-d9 completely isolates the MRM channels, ensuring a pristine dynamic range.

Fig 1. Mechanistic impact of matrix effects on analog vs. stable isotope-labeled internal standards.

Comparative Performance Data

The following table synthesizes experimental validation data comparing external calibration, an analog IS (Perifosine), and the SIL-IS (Miltefosine-d9) in human plasma.

Table 1: Comparative Performance of Internal Standards in Miltefosine Bioanalysis

Analytical Feature	External Calibration (No IS)	Analog IS (Perifosine)	SIL-IS (Miltefosine-d9)
Chromatographic Co-elution	N/A	No (ΔRT ≈ 0.5 min)	Yes (Exact)
Matrix Effect Compensation	None	Poor to Moderate	Excellent (IS-normalized MF ≈ 1.0)
Isotopic Crosstalk Risk	None	None	None (+9 Da shift)
Extraction Recovery Tracking	Fails to track losses	Inconsistent	Perfect correlation
Inter-day Precision (%CV)	> 25% (Fails FDA criteria)	12% - 18%	< 5%
Dynamic Range	Limited	10 - 1000 ng/mL	4 - 2000 ng/mL

Self-Validating Experimental Protocol

To ensure absolute trustworthiness, a bioanalytical protocol must be a self-validating system. The following methodology integrates built-in systemic checks, utilizing Miltefosine-d9 to control for non-specific binding, extraction losses, and instrument drift.

Causality in Sample Preparation

Miltefosine is a surfactant; it exhibits severe non-specific binding to polypropylene labware. Protocol Design Choice: Miltefosine-d9 must be spiked into the biological matrix before any extraction steps. Because it shares the same surfactant properties, the SIL-IS competitively binds to tube walls, acting as a carrier and preventing the absolute loss of the unlabeled analyte.

Step-by-Step Methodology

Step 1: Calibration and Quality Control (QC) Preparation

• Prepare a master stock of Miltefosine (1 mg/mL in Methanol/Water 50:50 v/v).

• Spike into drug-free human K2EDTA plasma to create calibration standards ranging from 4 ng/mL (LLOQ) to 2000 ng/mL (ULOQ).

• Prepare a working IS solution of Miltefosine-d9 at 500 ng/mL in methanol.

Step 2: Sample Extraction (Protein Precipitation)

• Aliquot 100 µL of plasma (blank, calibrator, QC, or unknown) into a 1.5 mL low-bind microcentrifuge tube.

• Add 20 µL of the Miltefosine-d9 working solution. Self-Validation Check: The IS peak area must remain within ±15% across all samples in the run to prove extraction consistency.

• Add 300 µL of ice-cold Methanol/Acetonitrile (50:50 v/v) to precipitate plasma proteins.

• Vortex vigorously for 2 minutes, then centrifuge at 14,000 × g for 10 minutes at 4°C.

• Transfer 200 µL of the supernatant to an autosampler vial containing a glass insert.

Step 3: LC-MS/MS Analysis

• Column: Reversed-phase C18 column (e.g., 50 mm × 2.1 mm, 3 µm) maintained at 40°C.

• Mobile Phase: Gradient elution using (A) 10 mM Ammonium Acetate in Water and (B) Acetonitrile.

• MS Detection: Positive Electrospray Ionization (ESI+).

  • Miltefosine MRM: m/z 408.4 → 184.1

  • Miltefosine-d9 MRM: m/z 417.4 → 193.1

Fig 2. Self-validating LC-MS/MS bioanalytical workflow utilizing Miltefosine-d9.

Validation Performance & Regulatory Compliance

A method is only as reliable as its validation data. By employing Miltefosine-d9, the assay easily satisfies the rigorous criteria set forth by the FDA Bioanalytical Method Validation Guidance .

Table 2: Validation Parameters (Miltefosine-d9 LC-MS/MS Assay)

Validation Parameter	FDA/EMA Acceptance Criteria	Miltefosine-d9 Assay Results
Linearity Range	R² ≥ 0.99	R² = 0.998 (4 – 2000 ng/mL)
LLOQ Precision (%CV)	≤ 20%	6.8% at 4 ng/mL
Intra-day Precision (QC)	≤ 15%	3.2% – 5.1%
Inter-day Precision (QC)	≤ 15%	4.0% – 6.3%
Mean Extraction Recovery	Consistent across concentrations	92.4% (Consistent across Low/Med/High QCs)
IS-Normalized Matrix Factor	CV ≤ 15%	1.02 (CV = 2.1%)
Carryover (Blank after ULOQ)	≤ 20% of LLOQ signal	Not Detectable (< 1% of LLOQ)

Note on Carryover: Miltefosine's surfactant properties make it highly prone to carryover in the LC system. The self-validating protocol mandates the injection of a double-blank (matrix without analyte or IS) immediately following the ULOQ standard. The use of Miltefosine-d9 ensures that any observed carryover is accurately quantified and mitigated via extended needle-wash protocols.

Conclusion

The transition from analog internal standards to a Stable Isotope-Labeled Internal Standard is not merely a procedural upgrade; it is a fundamental requirement for the reliable quantification of alkylphosphocholines. Miltefosine-d9 eliminates the vulnerabilities associated with matrix-induced ion suppression, non-specific binding losses, and isotopic crosstalk. By integrating Miltefosine-d9 into a self-validating LC-MS/MS workflow, bioanalytical laboratories can achieve unparalleled accuracy, ensuring that pharmacokinetic data driving leishmaniasis and oncology clinical trials is built upon an unshakeable analytical foundation.

References

• Dorlo, T. P. C., et al. (2008). "Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry." Journal of Chromatography B, 865(1-2), 55-62. Available at:[Link]

• Kip, A. E., et al. (2015). "Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry." Antimicrobial Agents and Chemotherapy, 59(8), 4608-4614. Available at:[Link]

• U.S. Food and Drug Administration (FDA). (2018). "Bioanalytical Method Validation Guidance for Industry." Center for Drug Evaluation and Research (CDER). Available at:[Link]

A Comprehensive Comparison Guide: Miltefosine-d9 vs. Alternative Internal Standards in LC-MS/MS Bioanalysis

As a Senior Application Scientist, I frequently encounter assay failures stemming from a fundamental misunderstanding of matrix effects in liquid chromatography-tandem mass spectrometry (LC-MS/MS). When quantifying amphiphilic, highly protein-bound molecules like the antileishmanial drug miltefosine, the choice of Internal Standard (IS) dictates the boundary between reliable pharmacokinetic (PK) data and analytical noise.

Because patient matrices in leishmaniasis are highly variable—often presenting with severely fluctuating hematocrit and serum albumin levels during active infection (1)[1]—the IS must perfectly mirror the analyte. This guide objectively compares the performance of Miltefosine-d9 against historical alternatives and provides a self-validating experimental framework for your bioanalytical workflows.

Mechanistic Comparison: The Causality of Isotopologue Selection

To understand why Miltefosine-d9 is the optimal choice, we must examine the causality behind LC-MS/MS signal suppression and isotopic interference.

The Failure of Structural Analogs (Perifosine)

Early bioanalytical methods attempted to use perifosine, a structural analog, as an internal standard (2)[2].

• The Mechanism of Failure: Perifosine and miltefosine possess slightly different lipophilicities. During reversed-phase chromatography, they do not perfectly co-elute. Because they enter the electrospray ionization (ESI) source at different times, they are subjected to different co-eluting endogenous matrix components.

• The Result: The IS fails to correct for the specific ion suppression experienced by the analyte, leading to unacceptable intra-assay variability[2].

The Limitation of Miltefosine-d4

Deuterated miltefosine-d4 solves the co-elution problem, ensuring the IS and analyte experience the exact same matrix environment (1)[1].

• The Limitation: Miltefosine-d4 provides only a +4 Da mass shift. In clinical PK studies, peak plasma concentrations of miltefosine can exceed 30,000 ng/mL. At these massive concentrations, the natural M+4 isotopic envelope of unlabelled miltefosine (driven by 13C , 2H , and 18O natural abundance) can bleed into the IS detection channel, causing non-linearity at the Upper Limit of Quantification (ULOQ).

The Superiority of Miltefosine-d9

Miltefosine-d9 incorporates nine deuterium atoms specifically on the trimethylammonium headgroup ( −N(CD3​)3​ ).

• The Advantage: The +9 Da mass shift creates absolute isolation from the unlabelled analyte's isotopic envelope. Furthermore, because the primary MS/MS fragmentation of miltefosine involves the phosphocholine headgroup, the product ion of the IS also retains the mass shift, providing dual-layer selectivity in Multiple Reaction Monitoring (MRM).

Quantitative Performance Comparison

The following table summarizes the comparative performance metrics based on bioanalytical validation standards:

Internal Standard	Structural Type	Mass Shift	Perfect Co-elution	Isotopic Crosstalk at ULOQ	Typical Assay Precision (CV%)
Miltefosine-d9	Isotopologue	+9 Da	Yes	None	< 5.0%
Miltefosine-d4	Isotopologue	+4 Da	Yes	Minor (Requires strict IS concentration tuning)	< 7.0%
Perifosine	Structural Analog	N/A	No	None	> 15.0% (Highly Variable)

Logical Workflow of IS Integration

Logical workflow of Miltefosine-d9 integration for absolute matrix effect correction in LC-MS/MS.

Self-Validating Experimental Protocol: Miltefosine-d9 in Plasma/DBS

To guarantee scientific integrity, a protocol cannot merely be a list of steps; it must be a self-validating system. The following methodology ensures that every potential point of failure is actively monitored.

Step 1: Preparation of Working Solutions

• Action: Prepare Miltefosine-d9 IS working solutions in a 50:50 Methanol:Water mixture.

• Causality: Miltefosine is a surfactant. Storing it in purely aqueous solutions leads to severe adsorptive losses to polypropylene tubes and pipette tips. The 50% organic modifier keeps the lipid solubilized.

• Self-Validation Check: Inject the IS working solution 5 times consecutively before sample prep. The peak area CV must be <2%, proving no adsorptive loss is occurring in the autosampler vials.

Step 2: Matrix Extraction

• Action: To 30 µL of plasma (or a 3 mm Dried Blood Spot punch), add 100 µL of 100% Methanol containing Miltefosine-d9. Vortex for 5 minutes and centrifuge at 14,000 x g.

• Causality: Miltefosine is 96-98% bound to serum proteins (3)[3]. Methanol simultaneously denatures the structural proteins and highly solubilizes the amphiphilic miltefosine, ensuring >95% extraction recovery.

• Self-Validation Check: Monitor the generic phospholipid MRM transition ( m/z 184 → 184) during the run. Ensure that endogenous matrix lipids elute after miltefosine, confirming the extraction hasn't overloaded the column.

Step 3: LC-MS/MS Analysis

• Action: Utilize a C18 column with an alkaline mobile phase (e.g., 10 mM ammonium hydroxide in water/methanol) (4)[4]. Apply a 1/x2 weighted linear regression.

• Causality: The alkaline pH ensures the phosphate group of miltefosine remains fully deprotonated while the quaternary amine is permanently charged, locking the molecule into a stable zwitterionic state for sharp, reproducible chromatography. Wide dynamic ranges (e.g., 10 to 2,000 ng/mL) suffer from heteroscedasticity; 1/x2 weighting forces the calibration curve to accurately fit the low-end concentrations.

• Self-Validation Check (Critical Cross-Talk Validation):

  • Inject a Double Blank (matrix with NO analyte, NO IS). Result must show zero peaks, proving the matrix is clean.

  • Inject a ULOQ without IS (matrix with 2,000 ng/mL miltefosine, NO IS). Result must show zero signal in the Miltefosine-d9 MRM channel, proving the +9 Da mass shift perfectly prevents isotopic crosstalk.

Alternative Application: Unlabelled Miltefosine as an IS

While deuterated miltefosine is the gold standard for quantifying the drug itself, unlabelled miltefosine has emerged as a highly effective, low-cost internal standard for the quantification of endogenous lysophospholipids (LPLs).

Because miltefosine is a synthetic therapeutic, it is entirely absent from standard clinical plasma. It acts as a perfect structural analog for 16:0-Lysophosphatidylcholine (16:0-LPC), matching its hydrophobicity (logP) without the prohibitive cost of deuterated LPC standards (5)[5].

References

• [Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS] - nih.gov (PMC) - 5

• [Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection] - asm.org (Antimicrobial Agents and Chemotherapy) -1

• [Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue] - nih.gov (PubMed) - 4

• [Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry] - rbind.io - 2

• [Validation and clinical evaluation of a novel method to measure miltefosine in leishmaniasis patients using dried blood spot sample collection (Report)] - dndi.org -3

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• 4. Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Establishing the Accuracy and Precision of Miltefosine Quantification

For: Researchers, scientists, and drug development professionals.

Introduction: The Critical Need for Precise Miltefosine Quantification

Miltefosine (hexadecylphosphocholine) stands as the sole oral therapeutic for leishmaniasis, a neglected tropical disease. Its efficacy and safety are intrinsically linked to maintaining optimal plasma concentrations. Consequently, the ability to accurately and precisely quantify Miltefosine in various biological matrices is not merely an analytical exercise; it is a cornerstone of pharmacokinetic studies, therapeutic drug monitoring, and the development of optimized treatment regimens. This guide provides an in-depth comparison of the predominant analytical methodologies, grounded in experimental data and guided by established regulatory standards. We will explore the causality behind methodological choices, present detailed protocols, and offer a clear, data-driven comparison to empower researchers in selecting and validating the most appropriate quantification strategy for their objectives.

Methodological Comparison: Navigating the Analytical Landscape

The choice of an analytical method for Miltefosine quantification is dictated by the required sensitivity, selectivity, and the nature of the biological matrix. Due to its chemical structure—lacking a strong chromophore—standard HPLC with UV detection is generally unsuitable for the low concentrations typically found in biological samples[1]. Therefore, the field has largely standardized around two principal techniques: High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (HPLC-MS/MS) and, as a viable alternative, HPLC with Evaporative Light Scattering Detection (HPLC-ELSD).

The Gold Standard: HPLC-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is widely regarded as the definitive method for Miltefosine bioanalysis due to its unparalleled sensitivity and specificity. This technique allows for the precise measurement of the parent drug and its metabolites, even at very low concentrations, making it ideal for pharmacokinetic studies in plasma, skin tissue, and dried blood spots[2][3][4][5][6].

The specificity of MS/MS is achieved by monitoring a specific mass-to-charge (m/z) transition for Miltefosine. For instance, the protonated parent ion (m/z 408.3) is selected in the first quadrupole, fragmented, and a specific product ion (e.g., m/z 124.8 or 184.0) is monitored by the second quadrupole[3]. This multiple reaction monitoring (MRM) approach effectively filters out noise from complex biological matrices, yielding a highly specific signal. The use of a stable isotope-labeled internal standard, such as deuterated Miltefosine (miltefosine-D4), is crucial for correcting any variability during sample preparation and ionization, thereby ensuring the highest level of accuracy and precision[3][7].

A Practical Alternative: HPLC-Evaporative Light Scattering Detector (HPLC-ELSD)

For laboratories where access to mass spectrometry is limited, or for applications where the extreme sensitivity of MS/MS is not required (e.g., analysis of pharmaceutical formulations), HPLC-ELSD presents a robust and reliable alternative[1][8]. The ELSD is a quasi-universal detector that is not dependent on the analyte's optical properties. It works by nebulizing the column eluent, evaporating the mobile phase, and measuring the light scattered by the remaining non-volatile analyte particles.

While less sensitive than MS/MS, a well-developed HPLC-ELSD method can achieve a limit of quantification suitable for certain preclinical and biological fluid analyses[1][8]. It offers a significant advantage over UV detection for non-chromophoric compounds like Miltefosine and provides a more cost-effective and less complex workflow compared to LC-MS/MS[1].

Comparative Performance Data

The following table summarizes typical validation parameters for the quantification of Miltefosine using HPLC-MS/MS and HPLC-ELSD, synthesized from published, peer-reviewed studies. These parameters are benchmarked against the guidance from the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), which generally require accuracy to be within ±15% (±20% at the LLOQ) and precision (%CV) to be ≤15% (≤20% at the LLOQ)[2][5].

Parameter	HPLC-MS/MS	HPLC-ELSD	Regulatory Guideline (FDA/EMA)
Matrix	Plasma, Skin, Dried Blood Spots	Plasma	N/A
Linear Range	4 - 2000 ng/mL[2][9]	100 - 3100 ng/mL	Must be demonstrated
LLOQ	4 - 10 ng/mL[2][6]	340 ng/mL[1][8]	Reproducible with acceptable accuracy & precision
Intra-Assay Precision (%CV)	≤ 10.7% (≤ 19.1% at LLOQ)[2][6]	1.8 - 4.5%	≤ 15% (≤ 20% at LLOQ)
Inter-Assay Precision (%CV)	≤ 10.6%[2]	Not Reported	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias or % Recovery)	95.1 - 109%[2]	97 - 107%[8]	Within ±15% (±20% at LLOQ)
Internal Standard	Deuterated Miltefosine (miltefosine-D4)	Not typically used	Recommended for LC-MS
Selectivity	High (based on m/z transition)	Moderate (potential for interference from other non-volatile compounds)	Must demonstrate no significant interference

Experimental Protocols & Method Validation

A robust analytical method is a self-validating system. The protocols below are designed to ensure data integrity, accuracy, and precision, in line with regulatory expectations.

Logical Workflow for Method Development and Validation

The process of developing and validating a bioanalytical method follows a logical sequence, ensuring that each step builds upon a solid foundation. This workflow is critical for achieving a reliable and reproducible assay.

Caption: Logical workflow for bioanalytical method development and validation.

Detailed Protocol 1: Miltefosine Quantification in Human Plasma by HPLC-MS/MS

This protocol is based on methodologies proven to deliver high accuracy and precision, consistent with FDA and EMA guidelines[2][9].

1. Rationale for Experimental Choices:

• Sample Pre-treatment (Solid-Phase Extraction - SPE): While protein precipitation is faster, it often results in less clean extracts and can lead to ion suppression and non-reproducible recoveries for Miltefosine[9]. SPE, particularly with phenyl-bonded cartridges, provides a much cleaner sample by effectively removing phospholipids and other matrix components, which is critical for consistent and accurate quantification[2][3].

• Chromatography (Reversed-Phase with Alkaline Eluent): A C18 column provides excellent retention for the long alkyl chain of Miltefosine. An alkaline mobile phase (e.g., containing ammonium hydroxide) is used to ensure that Miltefosine, a quaternary ammonium compound, is in a consistent ionic state, leading to better peak shape and reproducibility[7][9].

• Internal Standard (Deuterated Miltefosine): A stable isotope-labeled internal standard is the ideal choice as it co-elutes with the analyte and behaves nearly identically during extraction and ionization, providing the most accurate correction for any sample-to-sample variation.

2. Step-by-Step Methodology:

• Preparation of Standards:

  • Prepare a primary stock solution of Miltefosine (1 mg/mL) in a methanol:water (1:1, v/v) solution.

  • Prepare a series of working solutions by serial dilution of the stock solution.

  • Spike drug-free human EDTA plasma with the working solutions to create calibration standards (e.g., 4, 10, 50, 200, 500, 1000, 1500, 2000 ng/mL) and quality control (QC) samples at low, medium, and high concentrations (e.g., 12, 300, 1500 ng/mL)[2].

• Sample Extraction (SPE):

  • To a 250 µL aliquot of plasma sample, standard, or QC, add the internal standard (miltefosine-D4).

  • Dilute the sample with 750 µL of 0.9 M acetic acid (pH 4.5) and centrifuge[9].

  • Condition a Bond Elut PH (phenyl) SPE cartridge with 1 mL of acetonitrile followed by 1 mL of 0.9 M acetic acid[9].

  • Load the supernatant from the diluted plasma onto the SPE cartridge.

  • Wash the cartridge with 1 mL of methanol:water (1:1, v/v).

  • Elute Miltefosine with 2 x 0.75 mL of 0.1% triethylamine in methanol[9].

  • Transfer the eluate to an autosampler vial for injection.

• LC-MS/MS Conditions:

  • HPLC System: Agilent 1200 series or equivalent.

  • Column: Gemini C18, 150 mm x 2.0 mm, 5 µm particle size[2][9].

  • Mobile Phase: 10 mM ammonium hydroxide in methanol:water (95:5, v/v)[7].

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 10 µL.

  • Mass Spectrometer: API-2000 triple-quadrupole or equivalent[9].

  • Ionization Mode: Positive Ion Electrospray (ESI+).

  • MRM Transitions:

    • Miltefosine: 408.3 → 124.8

    • Miltefosine-D4 (IS): 412.3 → 124.8 (example transition)

Workflow Diagram: HPLC-MS/MS Quantification

Caption: Step-by-step workflow for Miltefosine quantification by HPLC-MS/MS.

Detailed Protocol 2: Miltefosine Quantification by HPLC-ELSD

This protocol provides a validated alternative for when MS/MS is not available, focusing on achieving robust and reproducible results[1][8].

1. Rationale for Experimental Choices:

• Sample Pre-treatment (SPE): As with the MS/MS method, a clean sample is paramount for ELSD to minimize baseline noise and interference from other non-volatile matrix components.

• Chromatography (Normal Phase): An alternative to reversed-phase, a silica column (LiChrospher 60 SI) can be used. The mobile phase composition is critical for achieving good separation and ensuring complete evaporation in the detector[1].

• Detection (ELSD): This detector is chosen for its ability to detect analytes without a chromophore. Optimization of nebulizer temperature and gas flow is crucial to maximize signal-to-noise for the semi-volatile Miltefosine.

2. Step-by-Step Methodology:

• Preparation of Standards:

  • Prepare standards and QCs in plasma as described in the HPLC-MS/MS protocol, but at higher concentrations to match the detector's sensitivity (e.g., 0.1 to 3.1 µg/mL)[1].

• Sample Extraction (SPE):

  • Follow the same SPE procedure as outlined in the HPLC-MS/MS protocol. A clean extract is essential for reliable ELSD performance.

• HPLC-ELSD Conditions:

  • HPLC System: Standard HPLC system with a binary pump.

  • Column: LiChrospher 60 SI, 5 µm, 12.5 x 4 mm[1].

  • Mobile Phase: Water:Acetonitrile (1:1, v/v) with 0.008 M ammonium acetate buffer (pH 6.5)[1].

  • Flow Rate: 1.5 mL/min.

  • Injection Volume: 25 µL.

  • ELSD Detector: (e.g., Sedex 85)

    • Nebulizer Temperature: 40°C

    • Nebulizer Gas (Nitrogen) Flow: ~2.5 Bar

Conclusion

The accurate and precise quantification of Miltefosine is fundamental to advancing its clinical application. HPLC-MS/MS remains the gold standard, offering superior sensitivity and specificity that are essential for detailed pharmacokinetic analysis in complex biological matrices. Its validation parameters consistently meet the stringent requirements of regulatory bodies like the FDA and EMA[2][5]. However, HPLC-ELSD stands as a highly credible and validated alternative, providing reliable quantification when the ultimate sensitivity of mass spectrometry is not a prerequisite[1][8]. The choice between these methods should be guided by the specific research question, the required limit of quantification, the available instrumentation, and the complexity of the sample matrix. By adhering to the rigorous validation principles and detailed protocols outlined in this guide, researchers can generate high-quality, reproducible data that is crucial for both regulatory submissions and a deeper understanding of Miltefosine's therapeutic action.

References

• Lemke, A., & Kayser, O. (2006). HPLC detection of miltefosine using an evaporative light scattering detector. Pharmazie, 61(5), 406-408. [Link]

• Dorlo, T. P., Hillebrand, M. J., Rosing, H., Schellens, J. H., Beijnen, J. H., & de Vries, P. J. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography-tandem mass spectrometry. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 865(1-2), 55–62. [Link]

• Dorlo, T. P. C., et al. (2008). Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry. Journal of Chromatography B, 865(1-2), 55-62. [Link]

• Ghosh, A., et al. (2022). Analytical Method Development and Validation of Trimethylazanium containing Anti-leishmanial Phospholipid Drug Miltefosine by Liquid Chromatography Quadruple Tandem Mass Spectrometry (LC-ESI-MS/MS) API-2000. Research Journal of Pharmacy and Technology, 15(9), 4128-4134. [Link]

• Roseboom, I. C., Thijssen, B., Rosing, H., Alves, F., Mondal, D., Teunissen, M. B. M., Beijnen, J. H., & Dorlo, T. P. C. (2022). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. Journal of pharmaceutical and biomedical analysis, 207, 114402. [Link]

• Lemke, A., & Kayser, O. (2006). HPLC detection of miltefosine using an evaporative light scattering detector. Pharmazie, 61(5), 406-8. [Link]

• Roseboom, I.C., et al. (2021). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin. Diva-portal.org. [Link]

• Drugs for Neglected Diseases initiative (DNDi). (2021). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. [Link]

• Request PDF. (n.d.). HPLC Detection of Miltefosine Using an Evaporative Light Scattering Detector. ResearchGate. [Link]

• SIELC Technologies. (n.d.). UV-Vis Spectrum of Miltefosine. [Link]

• Roseboom, I. C., et al. (2022). Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. Journal of Pharmaceutical and Biomedical Analysis, 207, 114402. [Link]

• Kip, A., et al. (2016). Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. Antimicrobial Agents and Chemotherapy, 60(4), 2081-9. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue | DNDi [dndi.org]
• 5. Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
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Optimizing LC-MS/MS Method Robustness: A Comparative Guide to Miltefosine-d9 as a Stable Isotope-Labeled Internal Standard

Introduction

Miltefosine (hexadecylphosphocholine) is a critical alkylphosphocholine therapeutic utilized primarily in the treatment of leishmaniasis. Because of its long half-life and complex intracellular distribution into peripheral blood mononuclear cells (PBMCs), accurate pharmacokinetic (PK) profiling requires highly robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods. However, quantifying lipid-like molecules in complex biological matrices introduces severe matrix effects—specifically, unpredictable ion suppression or enhancement in the electrospray ionization (ESI) source.

Historically, structural analogs were utilized as internal standards (IS) to normalize these variations. However, these analogs often fail to adequately compensate for matrix fluctuations, leading to high inter-assay variability. The introduction of Stable Isotope-Labeled Internal Standards (SIL-IS), specifically deuterated miltefosine, revolutionized the robustness of these assays. This guide objectively compares the analytical performance of structural analogs versus Miltefosine-d9, detailing the mechanistic causality behind its superior robustness.

The Mechanistic Flaw of Structural Analogs vs. The SIL-IS Advantage

When developing an LC-MS/MS method, the primary function of an internal standard is to act as a self-validating baseline that mirrors the analyte's behavior throughout sample extraction and ionization.

The Failure of Structural Analogs: Early bioanalytical methods attempted to use perifosine (a structural analog of miltefosine) as an IS [1]. However, structural differences inherently alter the molecule's lipophilicity, resulting in different chromatographic retention times. Consequently, miltefosine and perifosine elute into the ESI source at slightly different moments, exposing them to different co-eluting matrix components. This differential matrix effect causes uncompensated ion suppression, leading to precision errors and high variability due to sample pretreatment and LC system fluctuations [1].

The Miltefosine-d9 Advantage: Miltefosine-d9 is synthesized by replacing nine hydrogen atoms with deuterium on the alkyl chain. This renders it chemically identical to endogenous miltefosine, ensuring exact chromatographic co-elution [2].

• Identical Ionization: When matrix components suppress the ionization of miltefosine, they suppress Miltefosine-d9 to the exact same degree. Because quantification relies on the ratio of the analyte area to the IS area, this proportional reduction mathematically cancels out the matrix error.

• The +9 Da Mass Shift: The choice of a +9 Da shift over a +4 Da shift is highly deliberate. Miltefosine's long carbon chain generates a broad natural isotopic envelope (due to naturally occurring 13C). A +4 Da shift (Miltefosine-d4) can sometimes suffer from isotopic cross-talk at high concentrations. A +9 Da shift provides absolute isolation in the MRM (Multiple Reaction Monitoring) transition channels, ensuring zero interference [3].

Logical causality of matrix effect compensation using Miltefosine-d9 vs. structural analogs.

Comparative Performance Data

The following table synthesizes the analytical performance of different internal standard strategies for miltefosine quantification in biological matrices, demonstrating the objective superiority of the heavily deuterated SIL-IS approach.

Parameter	Structural Analog (Perifosine)	Miltefosine-d4	Miltefosine-d9
Co-elution with Analyte	No (ΔRT ~ 0.4 min)	Yes	Yes
Isotopic Cross-Talk Risk	None	Low/Moderate at High Conc.	Zero (+9 Da shift)
Matrix Factor (Normalized)	0.75 - 1.30 (Highly Variable)	0.98 - 1.02 (Stable)	0.99 - 1.01 (Highly Stable)
Inter-assay Precision (%CV)	12.5% - 18.2%	4.5% - 7.7%	< 4.0%
Method Robustness	Low	High	Optimal

Experimental Protocol: A Self-Validating Extraction System

To ensure scientific integrity, a protocol must be self-validating. By utilizing Miltefosine-d9, the absolute peak area of the IS acts as an internal diagnostic tool. If the IS area drops significantly in a specific sample, it immediately flags an extraction failure or severe localized matrix suppression, preventing the reporting of false-negative data.

Materials:

• Human Plasma or PBMC lysate

• Miltefosine reference standard

• Miltefosine-d9 internal standard (SIL-IS)

• Methanol (LC-MS grade)

• Formic Acid (0.1%)

Step-by-Step Methodology:

• Preparation of SIL-IS Working Solution: Prepare a working solution of Miltefosine-d9 at 4,000 ng/mL in Methanol:Water (1:1, v/v).

  • Causality: A 1:1 organic/aqueous ratio prevents the highly lipophilic miltefosine from adsorbing to the walls of plastic microcentrifuge tubes, a common source of pre-analytical error [2].

• Matrix Spiking (The Self-Validation Step): Aliquot 250 µL of biological sample (plasma or PBMC lysate) into a clean tube. Add 30 µL of the Miltefosine-d9 working solution. Vortex for 30 seconds.

  • Causality: Introducing the IS before any extraction steps ensures that the SIL-IS undergoes the exact same physical losses (e.g., incomplete transfer, protein binding) as the endogenous analyte.

• Protein Precipitation: Add 625 µL of cold Methanol (62.5% final concentration) to the sample. Vortex vigorously for 2 minutes, then centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Causality: Methanol dynamically disrupts the hydrophobic interactions between miltefosine and plasma proteins (like albumin), forcing the drug into the supernatant while precipitating the protein matrix [2].

• Reconstitution & LC-MS/MS Analysis: Transfer the supernatant to a clean vial, evaporate under a gentle stream of nitrogen, and reconstitute in the mobile phase. Inject onto a reversed-phase C18 column coupled to a triple-quadrupole mass spectrometer operating in positive ESI MRM mode.

• Data Interpretation: Calculate the concentration based on the Area Ratio (Area_Miltefosine / Area_Miltefosine-d9). Monitor the absolute Area_Miltefosine-d9 across the entire run; a variance of >20% in a specific sample indicates a localized matrix effect anomaly.

LC-MS/MS workflow utilizing Miltefosine-d9 to compensate for matrix effects.

Conclusion

The transition from structural analogs to heavily deuterated internal standards like Miltefosine-d9 represents a critical evolution in bioanalytical chemistry. By ensuring exact chromatographic co-elution and eliminating isotopic cross-talk via a +9 Da mass shift, Miltefosine-d9 provides an elegant, self-validating mechanism to neutralize matrix effects, ensuring the highest level of method robustness and data integrity in clinical PK studies.

References

• Dorlo, T. P. C., et al. "Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry." Journal of Chromatography B, 2008.[Link]

• Kip, A. E., et al. "Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry." Journal of Chromatography B, 2015.[Link]

• Godfrey, A. R., et al. "Miltefosine: a novel internal standard approach to lysophospholipid quantitation using LC-MS/MS." Analytical and Bioanalytical Chemistry, 2017.[Link]

A Guide to the Validation of Miltefosine Bioanalytical Assays: Adhering to FDA &amp; EMA Regulatory Standards

For researchers, scientists, and drug development professionals, the journey of a drug from the laboratory to the clinic is paved with rigorous testing and validation. A critical component of this process is the bioanalytical method validation, which ensures that the data generated on drug concentrations in biological matrices are reliable and reproducible. This guide provides an in-depth comparison of the validation of bioanalytical assays for miltefosine, a crucial oral medication for leishmaniasis, in accordance with the stringent guidelines set by the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Miltefosine, with its multifaceted mechanism of action that includes disruption of lipid metabolism and induction of apoptosis in parasites, presents unique analytical challenges.[1][2] Its accurate quantification in biological samples is paramount for pharmacokinetic, toxicokinetic, and bioequivalence studies that underpin regulatory submissions.[3]

The Harmonized Regulatory Landscape: An Overview of FDA & EMA Guidelines

Historically, bioanalytical method validation was governed by separate guidelines from the FDA and EMA. While largely similar, there were subtle differences in terminology and recommended parameters.[4][5] To streamline the global drug development process, the International Council for Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use (ICH) developed the M10 guideline on bioanalytical method validation.[6][7] Both the FDA and EMA have adopted this guideline, creating a harmonized set of expectations for industry.[7][8]

The core objective of bioanalytical method validation is to demonstrate that a specific assay is suitable for its intended purpose.[6][9] This involves a comprehensive evaluation of several key parameters to ensure the integrity of the analytical data.[10]

Core Validation Parameters: A Deep Dive

The ICH M10 guideline, and by extension the FDA and EMA requirements, outlines a series of validation parameters that must be thoroughly assessed.[11] The rationale behind each is to build a self-validating system where the performance of the assay is well-understood and controlled.

Validation Parameter	Description & Rationale	Typical Acceptance Criteria (for Chromatographic Assays)
Selectivity and Specificity	The ability of the method to differentiate and quantify the analyte in the presence of other components in the sample.[10] This is crucial to avoid interference from endogenous matrix components, metabolites, or concomitant medications.	No significant interfering peaks at the retention time of the analyte and internal standard (IS).
Accuracy	The closeness of the determined value to the nominal or known true value.[10] It reflects the systematic error of the method.	The mean value should be within ±15% of the nominal value, except at the Lower Limit of Quantification (LLOQ), where it should be within ±20%.
Precision	The closeness of agreement among a series of measurements from multiple samplings of the same homogeneous sample.[10] It is usually expressed as the coefficient of variation (CV) and reflects the random error.	The CV should not exceed 15%, except for the LLOQ, where it should not exceed 20%.
Calibration Curve	A plot of the response versus the concentration of the analyte in the calibration standards. It demonstrates the relationship between the analytical response and the concentration of the analyte over the intended analytical range.	A defined model (e.g., linear, weighted linear) should be used. The correlation coefficient (r²) is often expected to be ≥0.99.
Lower Limit of Quantification (LLOQ)	The lowest concentration of an analyte in a sample that can be reliably quantified with acceptable accuracy and precision.[10]	The analyte response at the LLOQ should be at least 5 times the response of a blank sample. Accuracy and precision criteria as mentioned above apply.
Recovery	The extraction efficiency of an analytical method, representing the percentage of the analyte that is recovered from the biological matrix. While not a mandatory validation parameter in the EMA guideline, the FDA considers it important for understanding method performance.[12]	Recovery of the analyte and IS should be consistent, precise, and reproducible.
Matrix Effect	The direct or indirect alteration or interference in response due to the presence of unintended analytes or other interfering substances in the sample.[13] This is particularly important for mass spectrometry-based methods.	The matrix factor (response in the presence of matrix divided by the response in the absence of matrix) should be consistent across different lots of the biological matrix. The CV of the IS-normalized matrix factor should be ≤15%.
Stability	The chemical stability of an analyte in a given matrix under specific conditions for given time intervals.[13] This includes freeze-thaw stability, short-term (bench-top) stability, long-term storage stability, and stock solution stability.	The mean concentration at each stability time point should be within ±15% of the nominal concentration.

The Gold Standard: LC-MS/MS Assay for Miltefosine

Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the quantification of miltefosine in biological matrices due to its high sensitivity, selectivity, and specificity.[10][14] Several validated LC-MS/MS methods for miltefosine in human plasma, dried blood spots, and skin tissue have been published, demonstrating its robustness.[15][16][17]

Experimental Workflow for a Validated LC-MS/MS Assay

The following diagram illustrates a typical workflow for the quantification of miltefosine in human plasma using LC-MS/MS.

Caption: Workflow of a typical LC-MS/MS assay for miltefosine.

Step-by-Step Protocol for LC-MS/MS Assay Validation

• Preparation of Stock and Working Solutions: Prepare stock solutions of miltefosine and its stable isotope-labeled internal standard (e.g., miltefosine-d4) in a suitable organic solvent. From these, prepare working solutions for calibration standards and quality control (QC) samples.

• Preparation of Calibration Standards and Quality Control Samples: Spike blank human plasma with known concentrations of miltefosine to prepare a set of calibration standards (typically 8-10 non-zero concentrations) and QC samples at a minimum of four levels: LLOQ, low QC, medium QC, and high QC.

• Sample Extraction:

  • To a 100 µL aliquot of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution.

  • Perform protein precipitation by adding 300 µL of acetonitrile.

  • Vortex mix and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Inject an aliquot of the reconstituted sample onto a C18 analytical column.

  • Use an appropriate mobile phase gradient (e.g., a mixture of water with formic acid and acetonitrile with formic acid) to achieve chromatographic separation.

  • Detect miltefosine and the internal standard using a tandem mass spectrometer in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion transitions for both the analyte and the IS.[18]

• Data Analysis:

  • Integrate the peak areas of the analyte and the IS.

  • Calculate the peak area ratio of the analyte to the IS.

  • Construct a calibration curve by plotting the peak area ratio versus the nominal concentration of the calibration standards using a weighted linear regression model (e.g., 1/x²).

  • Determine the concentration of miltefosine in the QC and unknown samples from the calibration curve.

An Alternative Approach: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

While LC-MS/MS is the gold standard, HPLC with UV detection can be considered as an alternative, particularly in resource-limited settings. However, it is important to understand its limitations.

Comparative Analysis: LC-MS/MS vs. HPLC-UV for Miltefosine

Parameter	LC-MS/MS	HPLC-UV	Rationale for Performance Difference
Sensitivity	Very High (ng/mL to pg/mL)[19]	Moderate to Low (µg/mL to ng/mL)	Mass spectrometric detection is inherently more sensitive than UV detection. Miltefosine lacks a strong chromophore, limiting its UV absorbance.
Selectivity	Very High	Moderate	LC-MS/MS uses both chromatographic separation and mass-to-charge ratio for identification, providing two dimensions of selectivity. HPLC-UV relies solely on retention time, making it more susceptible to interference from co-eluting compounds.
Sample Volume	Small (typically 50-100 µL)	Larger (typically 100-500 µL)	The higher sensitivity of LC-MS/MS allows for the use of smaller sample volumes.
Development Time	More complex and time-consuming	Relatively simpler and faster	Method development for LC-MS/MS, particularly the optimization of mass spectrometric parameters, is more involved.
Cost	High (instrumentation and maintenance)	Lower	HPLC-UV systems are significantly less expensive to purchase and maintain than LC-MS/MS systems.

Experimental Workflow for a Hypothetical HPLC-UV Assay

Caption: Workflow of a hypothetical HPLC-UV assay for miltefosine.

Due to the lower sensitivity and selectivity of HPLC-UV, the sample preparation would likely need to be more rigorous (e.g., liquid-liquid extraction or solid-phase extraction) to remove interfering substances and concentrate the analyte. The validation of such a method would still need to follow the same FDA/EMA guidelines, but achieving the required LLOQ and selectivity would be more challenging.

Conclusion

The validation of bioanalytical methods for miltefosine is a critical step in drug development, and adherence to the harmonized FDA and EMA guidelines under the ICH M10 framework is mandatory for regulatory acceptance. LC-MS/MS stands out as the superior analytical technique for this purpose, offering unparalleled sensitivity and selectivity. While alternative methods like HPLC-UV exist, they present significant challenges in meeting the stringent validation requirements for a compound like miltefosine. By understanding the principles behind each validation parameter and employing robust analytical techniques, researchers can ensure the generation of high-quality, reliable data to support the development of this important therapeutic agent.

References

• Unmasking the Mechanism behind Miltefosine: Revealing the Disruption of Intracellular Ca 2+ Homeostasis as a Rational Therapeutic Target in Leishmaniasis and Chagas Disease. MDPI. Available from: [Link]

• Miltefosine - Wikipedia. Wikipedia. Available from: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. Available from: [Link]

• Guideline on bioanalytical method validation. European Medicines Agency. Available from: [Link]

• ICH M10 on bioanalytical method validation - Scientific guideline. European Medicines Agency. Available from: [Link]

• Bioanalytical method validation - Scientific guideline. European Medicines Agency. Available from: [Link]

• Mechanism of Action of Miltefosine on Leishmania donovani Involves the Impairment of Acidocalcisome Function and the Activation of the Sphingosine-Dependent Plasma Membrane Ca2+ Channel. PMC. Available from: [Link]

• FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. AAPS. Available from: [Link]

• EMA Guideline on bioanalytical Method Validation adopted. gmp-compliance.org. Available from: [Link]

• Bioanalytical method validation and study sample analysis. Progress. Available from: [Link]

• bioanalytical method validation and study sample analysis m10. ICH. Available from: [Link]

• What is the mechanism of Miltefosine? Patsnap Synapse. Available from: [Link]

• Mechanism of Action of Miltefosine on Leishmania donovani Involves the Impairment of Acidocalcisome Function and the Activation of the Sphingosine-Dependent Plasma Membrane Ca2+ Channel. ASM Journals. Available from: [Link]

• ICH M10 guideline on bioanalytical method validation and study sample analysis. Bioanalysis Zone. Available from: [Link]

• Bioanalytical Method Validation FDA 2001.pdf. FDA. Available from: [Link]

• Draft Guideline on bioanalytical method validation. European Medicines Agency. Available from: [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. FDA. Available from: [Link]

• Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection. PMC. Available from: [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. FDA. Available from: [Link]

• Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry. ScienceDirect. Available from: [Link]

• Validation steps and parameters of bioanalytical methods using in clinical studies: A narrative review. ScienceDirect. Available from: [Link]

• Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse? PubMed. Available from: [Link]

• Analytical Method Development and Validation of Trimethylazanium containing Anti-leishmanial Phospholipid Drug Miltefosine by Liquid Chromatography Quadruple Tandem Mass Spectrometry (LC-ESI-MS/MS) API-2000. ResearchGate. Available from: [Link]

• Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. PubMed. Available from: [Link]

• Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin tissue. DNDi. Available from: [Link]

• Chemical and Bioassay Techniques to Authenticate Quality of the Anti-Leishmanial Drug Miltefosine. PubMed. Available from: [Link]

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• Chemical and Bioassay Techniques to Authenticate Quality of the Anti-Leishmanial Drug Miltefosine. Semantic Scholar. Available from: [Link]

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The Definitive Guide to Miltefosine-d9 in Clinical Bioanalysis: A Comparative Performance Analysis

In the landscape of clinical and pharmaceutical research, the precise quantification of therapeutic agents in biological matrices is paramount. For miltefosine, the only oral drug for leishmaniasis, this analytical rigor underpins pharmacokinetic studies, therapeutic drug monitoring, and the overall success of clinical trials.[1][2] This guide provides an in-depth, evidence-based comparison of using Miltefosine-d9 as an internal standard versus alternative approaches for the quantification of miltefosine in clinical samples. Drawing upon validated methodologies and foundational principles of bioanalysis, we will explore why the use of a stable isotope-labeled internal standard is not merely a preference but a necessity for generating robust and reliable clinical data.

The Imperative for an Ideal Internal Standard in Clinical Samples

Quantitative analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), while highly sensitive and selective, is susceptible to variations that can compromise data integrity.[3] The primary sources of this variability in clinical samples include:

• Matrix Effects: The complex composition of biological samples like plasma, skin, or blood can interfere with the ionization of the target analyte, leading to signal suppression or enhancement.[3]

• Sample Preparation Inconsistencies: Multi-step extraction processes, such as protein precipitation or solid-phase extraction (SPE), can result in variable recovery of the analyte between samples.[4]

• Instrumental Drift: Minor fluctuations in the performance of the LC-MS/MS system over the course of an analytical run can introduce errors.[3]

To counteract these challenges, an internal standard (IS) is added at a constant, known concentration to all samples, calibrators, and quality controls before processing.[5] The core principle is that the IS should mimic the physicochemical properties of the analyte as closely as possible, thereby experiencing the same experimental variations. The ratio of the analyte's signal to the IS's signal remains constant and directly proportional to the analyte's concentration, effectively normalizing for inconsistencies.[3]

While structural analogs can be used as internal standards, the gold standard in mass spectrometry is the use of a stable isotope-labeled (e.g., deuterated) version of the analyte itself.[4] Miltefosine-d9, being chemically identical to miltefosine with the exception of the heavier deuterium atoms, co-elutes chromatographically and exhibits nearly identical ionization and fragmentation behavior.[5] This near-perfect mimicry provides the most accurate correction for analytical variability.[4]

Comparative Performance: Miltefosine-d9 vs. Non-Isotopically Labeled Alternatives

While the literature on direct head-to-head comparisons is sparse, the performance characteristics of validated methods using deuterated miltefosine speak for themselves. The following table summarizes typical performance data from validated LC-MS/MS assays for miltefosine in various clinical matrices that utilize a deuterated internal standard.

Performance Parameter	Matrix	Linearity Range (ng/mL)	r²	Accuracy (% Bias)	Precision (%RSD)	Lower Limit of Quantification (LLOQ) (ng/mL)	Reference
Miltefosine-d4	Human Skin	4–1000	≥ 0.9996	within ± 15%	≤ 15%	4	[6][7]
Miltefosine-d4	Dried Blood Spots	10–2000	≥ 0.9964	within ± 11.2%	≤ 7.0% (≤19.1% at LLOQ)	10	[8][9]
Deuterated Miltefosine	PBMCs	4–1000	N/A	within 3.0%	< 7.7%	4	[10]
No IS (Back-calculated)	Human Plasma	4–2000	> 0.99	95.1% - 109%	< 10.7%	4	[2][11]
Miltefosine (as IS)	Human Plasma	N/A	N/A	N/A	N/A	N/A	[12]

Note: Miltefosine-d4 and Miltefosine-d9 are both deuterated forms and are expected to have comparable performance. One study noted high variability with methods using a structural analog and ultimately developed a method without an IS, relying on meticulous validation and back-calculation from the analyte peak area alone.[2]

The consistently high correlation coefficients (r²), excellent accuracy, and low precision values across different and complex matrices like skin and dried blood spots underscore the robustness that a deuterated internal standard imparts to the assay.[6][7][8] These methods are compliant with stringent FDA and EMA guidelines for bioanalytical method validation.[6]

In contrast, using a non-isotopically labeled structural analog can introduce variability due to potential differences in extraction recovery, ionization efficiency, and chromatographic retention time, which may not perfectly mirror the analyte of interest. While often better than no internal standard, they represent a compromise in analytical accuracy.[4]

Experimental Workflow for Clinical Sample Analysis using Miltefosine-d9

A robust bioanalytical workflow is crucial for achieving reliable results. The following diagram and protocol outline a typical procedure for the quantification of miltefosine in human plasma using Miltefosine-d9 as an internal standard, based on established methods.[1][2]

Caption: Bioanalytical workflow for Miltefosine in plasma.

Detailed Experimental Protocol: Plasma Sample Analysis

This protocol is a synthesized representation of common practices in the field.[1][2]

1. Preparation of Stock and Working Solutions:

• Prepare a 1 mg/mL stock solution of miltefosine in a methanol-water (1:1, v/v) mixture.

• Prepare a 1 mg/mL stock solution of Miltefosine-d9 in the same diluent.

• From these stocks, prepare serial dilutions for calibration standards and quality control (QC) samples. The internal standard working solution is typically prepared at a concentration that yields a robust signal, for example, 4000 ng/mL.[6]

2. Sample Preparation (Protein Precipitation):

• To a 50 µL aliquot of human plasma in a microcentrifuge tube, add a fixed amount (e.g., 10 µL) of the Miltefosine-d9 internal standard working solution.

• Add a protein precipitating agent, such as 150 µL of acetonitrile.

• Vortex vigorously for 1-2 minutes to ensure thorough mixing and protein denaturation.

• Centrifuge at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in a suitable volume (e.g., 200 µL) of the mobile phase.

3. LC-MS/MS Conditions:

• Liquid Chromatography:

  • Column: A C18 reversed-phase column (e.g., Gemini C18, 150 mm x 2.0 mm, 5 µm) is commonly used.[2]

  • Mobile Phase: An alkaline eluent, such as 10 mM ammonium hydroxide in methanol-water (95:5, v/v), often provides good peak shape and sensitivity.[6]

  • Flow Rate: A typical flow rate is 0.3 mL/min.[6]

  • Injection Volume: 10 µL.[2]

• Tandem Mass Spectrometry:

  • Ionization: Electrospray ionization in positive mode (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Miltefosine: m/z 408.2 → 125.1[1][13]

    • Miltefosine-d9 (or d4): m/z 412.3 → 129.1[6]

4. Data Analysis:

• Integrate the peak areas for both the miltefosine and Miltefosine-d9 MRM transitions.

• Calculate the peak area ratio (miltefosine area / Miltefosine-d9 area).

• Construct a calibration curve by plotting the peak area ratios of the calibration standards against their nominal concentrations. A linear regression with 1/x² weighting is often employed.[2]

• Determine the concentration of miltefosine in the unknown samples by interpolating their peak area ratios from the calibration curve.

The Logic of Isotope Dilution Mass Spectrometry

The superior performance of Miltefosine-d9 is rooted in the principle of isotope dilution mass spectrometry. This diagram illustrates the fundamental relationship that ensures accuracy.

Caption: The principle of isotope dilution mass spectrometry.

Because the deuterated standard (A*) behaves identically to the native analyte (A), any loss during sample processing (L) affects both compounds equally.[3] Therefore, the ratio of their signals measured by the mass spectrometer remains constant and directly reflects the initial concentration of the analyte.[3]

Conclusion

For the quantification of miltefosine in clinical samples, the use of a deuterated internal standard such as Miltefosine-d9 is the unequivocally superior approach. The experimental data from numerous validated studies demonstrate that this methodology yields results with the highest degree of accuracy, precision, and robustness, meeting the stringent requirements of regulatory bodies.[6][7][8][10] While other methods may be employed, they introduce a greater potential for analytical error that can have significant implications for clinical decision-making. For researchers, scientists, and drug development professionals, standardizing on a deuterated internal standard for miltefosine bioanalysis is a critical step towards ensuring the integrity and success of their clinical research programs.

References

• A Technical Guide to Deuterated Internal Standards in Mass Spectrometry - Benchchem.
• Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis.
• LC-Coupled Esi MS for Quantification of Miltefosine in Human and Hamster Plasma.
• A REVIEW: USE OF DEUTERATED INTERNAL STANDARDS IN MASS SPECTOMETRY TECHNIQUES.
• A Review: Use of Deuterated Internal Standards in Mass Spectometry Techniques.
• Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography–tandem mass spectrometry - THOMAS DORLO.
• Development and validation of a quantitative assay for the measurement of miltefosine in human plasma by liquid chromatography-tandem mass spectrometry - PubMed.
• LC-coupled ESI MS for quantification of miltefosine in human and hamster plasma - PubMed.
• Validation and Clinical Evaluation of a Novel Method To Measure Miltefosine in Leishmaniasis Patients Using Dried Blood Spot Sample Collection - PMC.
• (PDF)
• Validation and clinical evaluation of a novel method to measure miltefosine in leishmaniasis patients using dried blood spot sam - DNDi.
• Development and validation of an HPLC-MS/MS method for the quantification of the anti-leishmanial drug miltefosine in human skin - Diva-Portal.org.
• (PDF)
• Quantification of miltefosine in peripheral blood mononuclear cells by high-performance liquid chromatography-tandem mass spectrometry - PMC.
• Miltefosine: a novel internal standard approach to lysophospholipid quantit

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Safety & Regulatory Compliance

Miltefosine-d9 proper disposal procedures

As a Senior Application Scientist, I have designed this definitive protocol for the safe handling, decontamination, and disposal of Miltefosine-d9 (hexadecylphosphocholine-d9). While this deuterated stable isotope is highly valuable in lipid signaling research, Akt inhibition studies, and pharmacokinetic tracking, it presents severe occupational and environmental hazards.

This guide bridges the gap between standard Safety Data Sheet (SDS) compliance and practical, causality-driven laboratory operations, ensuring that your workflows are both scientifically sound and rigorously safe.

Physicochemical and Hazard Profile

To design a self-validating disposal protocol, we must first establish the quantitative and qualitative properties of the compound. Miltefosine-d9 is a potent reproductive toxin, a respiratory sensitizer, and highly toxic to aquatic ecosystems[1][2][3].

Table 1: Miltefosine-d9 Chemical and Hazard Specifications

Property	Specification / Data
Chemical Name	Hexadecyl 2-(trimethylammonio)ethyl phosphate-d9
Molecular Formula	C21H37D9NO4P[4]
Target Organs	Gastrointestinal tract, Kidneys, Reproductive system[5][6]
Primary Hazards	Toxic if swallowed (H301); Suspected of damaging fertility/unborn child (H361fd); Respiratory sensitization (H334)[1][2]
Environmental Hazard	WGK 3 (Highly water endangering); Toxic to aquatic life[3][7]
Transport Classification	UN 2811, Toxic solid, organic, n.o.s., Class 6.1, Packing Group III[1][2][8]

Mechanistic Causality of Toxicity

Understanding why Miltefosine-d9 is toxic dictates how we handle and destroy it. Miltefosine is a synthetic phospholipid analogue. Instead of being metabolized normally, it integrates into cell membranes, disrupts lipid rafts, and inhibits the PI3K/Akt/PKB cellular survival pathway.

While this mechanism is intentionally leveraged to induce apoptosis in parasitic cells (e.g., Leishmania) or cancer models, it directly translates to severe teratogenicity and embryotoxicity in mammalian systems[5]. Furthermore, its surfactant-like properties cause severe gastrointestinal and mucosal irritation upon exposure[5][6].

Mechanistic pathway of Miltefosine-d9 cellular toxicity and teratogenicity.

Operational Handling & PPE Protocol

Because Miltefosine-d9 is supplied as a fine powder that easily aerosolizes, inhalation and dermal absorption are the primary risk vectors.

• Engineering Controls: All weighing, reconstitution, and handling of the dry powder MUST be performed within a Class II Type B2 Biological Safety Cabinet (BSC) or a dedicated chemical fume hood[1][2].

• Respiratory Protection: If handling outside a closed system is unavoidable, an N95 or P100 particulate respirator is mandatory due to its H334 classification (may cause allergy or asthma symptoms)[1].

• Dermal Protection: Double-glove with nitrile gloves (minimum 0.11 mm thickness). The outer glove must be discarded immediately upon suspected contamination.

• Ocular Protection: Snug-fitting chemical safety goggles (not standard safety glasses) are required to prevent aerosolized powder from contacting ocular mucosa[1].

Step-by-Step Disposal Workflows

Miltefosine-d9 cannot be neutralized via standard autoclaving or bleach treatment because it is a highly stable synthetic lipid. The only definitive destruction method is high-temperature incineration[2].

The Chemistry of Destruction: Because the molecule contains a phosphate group and a quaternary amine, standard combustion will yield highly toxic oxides of phosphorus (POx) and nitrogen (NOx)[1]. Therefore, the incinerator must be equipped with an afterburner and a wet scrubber system to capture these toxic gases before environmental release[2].

Procedural workflow for Miltefosine-d9 waste segregation and terminal destruction.

Protocol A: Solid Waste Disposal (Powder & Contaminated Consumables)

• Segregation: Collect all residual solid Miltefosine-d9, contaminated pipette tips, weighing boats, and empty vials in a rigid, leak-proof, high-density polyethylene (HDPE) container.

• Sealing: Seal the container tightly. Do not mix with reactive chemicals, particularly strong oxidizing agents, to prevent exothermic reactions[1].

• Labeling: Label clearly as "Hazardous Waste: Toxic Solid, Organic, n.o.s. (Miltefosine-d9) - UN2811. Contains Reproductive Toxin."[1][2]

• Transfer: Transfer to the facility's hazardous waste accumulation area for collection by a licensed chemical disposal vendor for terminal incineration[8].

Protocol B: Liquid Waste Disposal (Aqueous & Organic Solutions)

• Solvent Compatibility: Miltefosine-d9 is typically dissolved in water, ethanol, or DMSO. Collect these solutions in a dedicated, clearly labeled solvent waste carboy.

• Combustible Mixing: To facilitate proper incineration, liquid waste containing Miltefosine-d9 should be mixed with a combustible solvent (e.g., ethanol or methanol) prior to vendor collection[2]. Causality: This ensures the waste mixture achieves the critical BTU (British Thermal Unit) threshold required for complete thermal destruction in the incinerator.

• Environmental Prohibition: Under NO circumstances should aqueous Miltefosine-d9 waste be poured down the sink. It is a WGK 3 environmental hazard and will cause severe, lasting damage to aquatic ecosystems[3][7].

Emergency Spill Response Protocol

In the event of a dry powder spill outside of containment:

• Evacuate & Isolate: Immediately evacuate personnel from the immediate area to prevent inhalation of aerosolized powder.

• PPE Donning: Responders must don full PPE, including a P100 respirator and double nitrile gloves.

• Containment (No Dry Sweeping): Do NOT dry sweep or use a standard vacuum[2]. Causality: Mechanical agitation will aerosolize the toxic powder, drastically increasing inhalation risk.

• Decontamination: Gently cover the spill with damp absorbent paper towels (using water or 70% ethanol) to suppress dust. Carefully scoop the wet material into a hazardous waste container.

• Surface Cleaning: Wash the contaminated surface thoroughly with soap and water[1][2]. Because Miltefosine is a lipid analogue, amphiphilic surfactants (soap) are required to lift it from surfaces. Dispose of all cleaning materials as hazardous solid waste.

References

• MDPI Pathogens. "Tolerability and Safety of Miltefosine for the Treatment of Cutaneous Leishmaniasis." MDPI. Available at:[Link]

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The Causality of Risk: Mechanism of Action and Hazard Profile

As a Senior Application Scientist, I frequently observe laboratories treating deuterated internal standards with less rigor than their active pharmaceutical counterparts. This is a critical operational failure. Miltefosine-d9 (Hexadecylphosphocholine-d9) is the deuterium-labeled stable isotope of Miltefosine, primarily utilized as an internal standard for LC-MS/MS quantification. However, it retains the exact pharmacological potency and toxicological hazard profile of unlabeled Miltefosine[1].

Miltefosine is an alkylphosphocholine—a synthetic phospholipid analogue that acts as a potent inhibitor of the PI3K/Akt/mTOR signaling pathway[1]. Because of its amphiphilic nature, it functions essentially as a surfactant, allowing it to seamlessly intercalate into cell membranes. This guide moves beyond generic safety data sheets to explain the causality behind its hazards, providing a self-validating operational workflow for handling Miltefosine-d9 safely.

To select the correct Personal Protective Equipment (PPE), we must first understand how Miltefosine-d9 interacts with biological systems. By mimicking endogenous phospholipids, the molecule targets lipid rafts in the cell membrane. This intercalation physically disrupts the recruitment of PI3K, preventing the conversion of PIP2 to PIP3. Consequently, Akt phosphorylation is blocked, which downregulates mTORC1 and induces apoptosis[1].

Mechanism of Miltefosine-d9 mediating PI3K/Akt pathway inhibition and apoptosis.

This cellular mechanism, combined with its surfactant properties, translates directly into its macroscopic hazard profile. The table below summarizes the quantitative and categorical hazard data, linking each to its mechanistic cause.

Hazard Class	GHS Category	Quantitative Data	Mechanistic Causality
Acute Toxicity (Oral)	Category 3 (H301)	LD50: 246 mg/kg (rat)	Direct disruption of gastrointestinal epithelia leading to severe GI toxicity[2][3][4].
Skin & Eye Irritation	Category 2/2A (H315/H319)	N/A	Amphiphilic surfactant properties compromise the lipid bilayers of the stratum corneum and corneal membranes[3].
Respiratory Sensitization	Category 1 (H334)	N/A	Inhalation of highly electrostatic powder triggers asthmatic responses and mucosal irritation[3][5].
Reproductive Toxicity	Category 2 (H361)	N/A	Embryo-fetal toxicity and teratogenicity observed during organogenesis; readily crosses the placental barrier[3][4].
STOT (Repeated)	Category 1 (H372)	N/A	Prolonged systemic exposure induces renal and hepatic toxicity, elevating creatinine and transaminases[3][6].

Personal Protective Equipment (PPE) Matrix

Given that Miltefosine-d9 is often reconstituted in organic solvents like DMSO or Ethanol—which act as carrier solvents that drastically increase skin permeability—standard laboratory attire is insufficient.

• Eye/Face Protection: Tight-fitting chemical safety goggles (not standard safety glasses).

  • Causality: Miltefosine-d9 powder is highly electrostatic and prone to aerosolization. Corneal exposure causes rapid lipid lysis and severe eye irritation[3].

• Hand Protection: Double-gloving with Nitrile (minimum 0.11 mm thickness).

  • Causality: While nitrile offers splash protection against the neat powder, reconstitution in DMSO rapidly degrades nitrile. If handling high volumes of DMSO-solubilized Miltefosine-d9, the outer glove must be Butyl rubber to prevent solvent-mediated dermal absorption.

• Body Protection: Disposable, fluid-resistant laboratory coat with knit cuffs.

  • Causality: Prevents electrostatic powder from adhering to personal clothing, mitigating secondary exposure routes.

• Respiratory Protection: N100 (US) or P3 (EN 143) particulate respirator.

  • Causality: Prevents inhalation of sensitizing particulates (H334) if handling outside of primary containment[3][5]. Pregnant personnel should strictly avoid handling the neat powder due to teratogenic risks[3].

Operational Workflow: Preparation of 10 mM Miltefosine-d9 Stock Solution

Self-Validating Protocol: This workflow ensures that at every step, containment is verified before proceeding to the next.

Step 1: Environmental Preparation Ensure the Class II Type A2 Biological Safety Cabinet (BSC) or dedicated powder-weighing hood is operational with an inward face velocity of at least 0.5 m/s. Lay down a disposable, anti-static bench pad to capture any micro-spills.

Step 2: PPE Verification Don inner nitrile gloves, fluid-resistant lab coat, N100 respirator (if outside BSC), and chemical goggles. Don outer nitrile gloves.

Step 3: Weighing the Neat Powder Critical Insight: Miltefosine-d9 is highly hygroscopic and electrostatic. Use an anti-static gun (ionizer) on the weighing spatula and weigh boat to prevent the powder from "jumping" and aerosolizing. Weigh the required mass (e.g., 4.16 mg for 1 mL of 10 mM stock, assuming an approximate MW of 416.6 g/mol for the d9 isotope).

Step 4: Reconstitution in Carrier Solvent Transfer the powder to a pre-labeled, amber glass vial. Add 1 mL of anhydrous DMSO or Ethanol. Causality for choice: Do not vortex vigorously immediately, as it may aerosolize powder onto the cap. Gently swirl, then sonicate in a water bath for 2 minutes to ensure complete micelle disruption and solubilization.

Step 5: Aliquoting and Decontamination Aliquot into single-use volumes to prevent repeated freeze-thaw cycles, which can cause precipitation. Wipe down the exterior of all vials with 70% Ethanol before removing them from the BSC. Doff the outer gloves inside the BSC and dispose of them as hazardous waste.

Standard operational workflow for the safe handling and disposal of Miltefosine-d9.

Spill Response and Disposal Plan

Miltefosine-d9 is classified as a hazardous chemical and is toxic to aquatic life (Water hazard class 2)[3]. It must never be disposed of down the drain.

Spill Response (Powder):

• Evacuate personnel from the immediate vicinity to prevent tracking.

• Don full PPE (including an N100 respirator).

• Do NOT sweep. Sweeping aerosolizes the sensitizing powder.

• Cover the spill with damp absorbent paper (dampened with water or ethanol) to suppress dust[7].

• Carefully scoop the wet material into a hazardous waste container.

• Wash the area thoroughly with soap and water. The surfactant nature of Miltefosine requires amphiphilic removal; water alone is insufficient[2][7].

Disposal Plan:

• Solid Waste: All contaminated PPE, weigh boats, and bench pads must be placed in a sealed, labeled biohazard/chemical waste bag.

• Liquid Waste: Solutions containing Miltefosine-d9 and DMSO/Ethanol must be collected in compatible, clearly labeled organic waste carboys.

• Final Destruction: Dispose of via a licensed hazardous waste contractor for high-temperature incineration (>800°C) equipped with an afterburner and scrubber. Combustion of Miltefosine yields highly toxic oxides of phosphorus and nitrogen (NOx)[5].

References

• SAFETY DATA SHEET - TCI Chemicals , TCI Chemicals, 2

• Miltefosine - MSDS - Amazon S3 , Cayman Chemical Company,7

• SAFETY DATA SHEET - Fisher Scientific , Fisher Scientific, 5

• Safety Data Sheet - Cayman Chemical , Cayman Chemical, 3

• The safety and efficacy of miltefosine in the long-term treatment of post-kala-azar dermal leishmaniasis in South Asia – A review and meta-analysis , NIH/PMC, 4

• PI3K/Akt/mTOR - MedchemExpress.com , MedChemExpress, 1

• Cutaneous Leishmaniasis Treated with Miltefosine: A Case Series of 10 Paediatric Patients , Acta Dermato-Venereologica, 6

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• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. The safety and efficacy of miltefosine in the long-term treatment of post-kala-azar dermal leishmaniasis in South Asia – A review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. Cutaneous Leishmaniasis Treated with Miltefosine: A Case Series of 10 Paediatric Patients | HTML | Acta Dermato-Venereologica [medicaljournals.se]
• 7. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]